2-Aminobutan-1-ol

• CAS: 13054-87-0

Core Science & Biosynthesis

Physicochemical Properties of 2-Aminobutan-1-ol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Aminobutan-1-ol. The information is presented in a structured format to facilitate its use in research, quality control, and drug development applications. All quantitative data is summarized in tables, and detailed experimental protocols for key property determination are provided.

Core Physicochemical Data

The fundamental physicochemical properties of 2-Aminobutan-1-ol are summarized in the table below. These values are essential for understanding the compound's behavior in various chemical and biological systems.

Property	Value	Reference(s)
Molecular Formula	C4H11NO	[1][2]
Molecular Weight	89.14 g/mol	[2][3][4]
Appearance	Colorless to pale yellow liquid	[3][5]
Odor	Mild amine-like	[3]
Melting Point	-2 °C	[2][3][5][6][7][8]
Boiling Point	176-178 °C at 760 mmHg	[1][2][3][6][7][8]
Density	0.943 - 0.944 g/mL at 20-25 °C	[2][3][5][8]
pKa	12.88 ± 0.10 (Predicted)	[6]
Solubility	Completely miscible in water	[6][9][10]
Refractive Index (n20/D)	1.4510 - 1.452	[2][3][6][8]
Flash Point	82.2 - 87 °C (closed cup)	[3][5][9]
LogP (o/w)	-0.617 (estimated)	[9]

Molecular Structure

The chemical structure of 2-Aminobutan-1-ol is fundamental to its properties and reactivity. It is a chiral molecule, existing as two enantiomers, (R)- and (S)-2-aminobutan-1-ol.

Figure 1: Chemical structure of 2-Aminobutan-1-ol.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 2-Aminobutan-1-ol are outlined below. These protocols are based on standard laboratory practices.

Melting Point Determination (Capillary Method)

The melting point of a substance is the temperature at which it changes state from solid to liquid. For 2-Aminobutan-1-ol, which has a melting point below room temperature, a cooling bath would be necessary.

Principle: A small, uniform sample is heated at a controlled rate in a capillary tube. The temperature range from the first visible sign of melting to the complete liquefaction of the sample is recorded as the melting point range.[11][12]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[13]

• Sealed capillary tubes[14]

• Thermometer or digital temperature probe

• Cooling bath (e.g., ice-salt mixture or cryostat)

Procedure:

• Sample Preparation: A small amount of liquid 2-Aminobutan-1-ol is drawn into a capillary tube, which is then sealed.[14]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus, which has been pre-cooled to a temperature below the expected melting point.[15]

• Cooling: The cooling bath is used to solidify the sample within the capillary tube.

• Heating and Observation: The sample is then heated slowly, at a rate of 1-2 °C per minute, as it approaches the expected melting point.[15]

• Data Recording: The temperature at which the first droplet of liquid appears and the temperature at which the entire solid has melted are recorded. This range is the melting point.[11]

Figure 2: Workflow for melting point determination.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.[16][17]

Principle: A small amount of the liquid is heated in a small tube along with an inverted capillary tube. As the liquid is heated, the air trapped in the capillary tube expands and escapes. When the external pressure equals the vapor pressure of the liquid, the liquid will enter the capillary tube upon slight cooling.[18]

Apparatus:

• Thiele tube[16]

• Small test tube

• Capillary tube, sealed at one end

• Thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

• Mineral oil or other suitable heating fluid

Procedure:

• Sample Preparation: A few milliliters of 2-Aminobutan-1-ol are placed in the small test tube. The sealed capillary tube is placed, open end down, into the test tube.[16][18]

• Apparatus Setup: The test tube is attached to the thermometer, and both are placed in the Thiele tube containing mineral oil. The setup should ensure that the sample is heated evenly.[18]

• Heating: The Thiele tube is gently heated, and the temperature is monitored.[16]

• Observation: As the boiling point is approached, a steady stream of bubbles will emerge from the capillary tube. The heating is then stopped.[16][18]

• Data Recording: The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[16]

Figure 3: Workflow for boiling point determination.

Density Measurement (Pycnometer Method)

Density is the mass of a substance per unit volume.[19]

Principle: The density of a liquid is determined by measuring the mass of a known volume of the liquid using a pycnometer, which is a flask with a precise and known volume.[19]

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Constant temperature water bath

Procedure:

• Calibration: The empty, clean, and dry pycnometer is weighed. It is then filled with a reference liquid of known density (e.g., deionized water) and weighed again at a specific temperature. The volume of the pycnometer is calculated.[19]

• Sample Measurement: The pycnometer is emptied, dried, and then filled with 2-Aminobutan-1-ol. It is brought to the same temperature as the calibration and weighed.

• Calculation: The density of 2-Aminobutan-1-ol is calculated by dividing the mass of the sample by the calibrated volume of the pycnometer.

pKa Determination (Potentiometric Titration)

The pKa is a measure of the strength of an acid in solution.

Principle: A solution of the amine is titrated with a standard acid solution. The pH of the solution is monitored as the acid is added. The pKa is the pH at the half-equivalence point, where half of the amine has been protonated.[20][21][22]

Apparatus:

• pH meter with a combination electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong acid (e.g., 0.1 M HCl)

Procedure:

• Sample Preparation: A known concentration of 2-Aminobutan-1-ol is prepared in a suitable solvent (e.g., water).[20]

• Titration: The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed. The standard acid solution is added in small increments from the burette.[20]

• Data Collection: The pH of the solution is recorded after each addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The equivalence point is determined from the inflection point of the curve. The half-equivalence point is half the volume of the equivalence point. The pH at the half-equivalence point is equal to the pKa of the conjugate acid of 2-Aminobutan-1-ol.[21][22]

Figure 4: Workflow for pKa determination.

Synthesis

2-Amino-1-butanol is a synthetic compound. One common method for its synthesis is the reduction of 2-aminobutanoic acid or its esters.[7]

General Reaction: 2-Aminobutanoic acid + Reducing Agent → 2-Aminobutan-1-ol

A typical procedure involves the reduction of an ester of 2-aminobutanoic acid with a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

References

• 1. 2-amino-1-butanol [stenutz.eu]
• 2. 2-Amino-1-butanol 97 96-20-8 [sigmaaldrich.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2-Amino-1-butanol | C4H11NO | CID 22129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Amino-1-butanol | 96-20-8 - BuyersGuideChem [buyersguidechem.com]
• 6. chembk.com [chembk.com]
• 7. 2-AMINO-1-BUTANOL | 96-20-8 [chemicalbook.com]
• 8. 2-氨基-1-丁醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 2-aminobutanol, 96-20-8 [thegoodscentscompany.com]
• 10. 2-Aminobutan-1-ol | 96-20-8 [m.chemicalbook.com]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. SSERC | Melting point determination [sserc.org.uk]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 14. westlab.com [westlab.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 17. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. calnesis.com [calnesis.com]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. study.com [study.com]
• 22. byjus.com [byjus.com]

Spectroscopic Profile of 2-Aminobutan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-aminobutan-1-ol, a key chiral building block in organic synthesis and drug development. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols used for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. Here, we present the ¹H and ¹³C NMR data for 2-aminobutan-1-ol.

¹H NMR Spectroscopy Data

The ¹H NMR spectrum of (S)-(+)-2-aminobutan-1-ol was recorded in deuterated chloroform (B151607) (CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS), and the coupling constants (J) are in Hertz (Hz).

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
-CH(NH₂)-	~2.73	m	-
-CH₂OH	3.57, 3.28	m	J = -10.6, 3.9, 7.5
-CH₂CH₃	~1.44, ~1.29	m	-
-CH₂CH₃	0.94	t	-

Note: The broad signals for the -OH and -NH₂ protons are often not distinctly observed or may appear over a wide chemical shift range depending on concentration and solvent purity.

¹³C NMR Spectroscopy Data

The ¹³C NMR spectrum of 2-aminobutan-1-ol was obtained in deuterium (B1214612) oxide (D₂O). The chemical shifts (δ) are reported in ppm.

Assignment	Chemical Shift (δ) in ppm
-C H(NH₂)	57.0
-C H₂OH	66.5
-C H₂CH₃	25.5
-C H₃	11.2

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation. The IR spectrum of 2-aminobutan-1-ol exhibits characteristic absorption bands corresponding to its amine, hydroxyl, and alkyl groups.

Wavenumber (cm⁻¹)	Assignment	Intensity
3360-3290	O-H and N-H stretching	Strong, Broad
2960-2870	C-H stretching (alkyl)	Strong
1590	N-H bending (scissoring)	Moderate
1460	C-H bending (alkyl)	Moderate
1060	C-O stretching	Strong
1030	C-N stretching	Moderate

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern of a compound. The mass spectrum of 2-aminobutan-1-ol shows a base peak at m/z 58, resulting from a characteristic α-cleavage.

m/z	Relative Intensity (%)	Proposed Fragment
89	< 1	[M]⁺ (Molecular Ion)
58	100	[CH(NH₂)CH₂OH]⁺
41	~30	[C₃H₅]⁺
30	~15	[CH₂NH₂]⁺

Experimental Protocols

The following sections outline the methodologies for the acquisition of the presented spectroscopic data.

NMR Spectroscopy Protocol

Sample Preparation:

• For ¹H NMR, approximately 5-10 mg of 2-aminobutan-1-ol was dissolved in ~0.7 mL of deuterated chloroform (CDCl₃) containing 1% TMS as an internal standard.

• For ¹³C NMR, approximately 20-50 mg of the compound was dissolved in ~0.7 mL of deuterium oxide (D₂O).

• The solution was transferred to a 5 mm NMR tube.

Data Acquisition:

• Spectra were acquired on a 400 MHz NMR spectrometer.

• For ¹H NMR, a standard pulse sequence with a 30° pulse angle and a relaxation delay of 1 second was used. A total of 16 scans were accumulated.

• For ¹³C NMR, a proton-decoupled pulse sequence was employed with a 45° pulse angle and a relaxation delay of 2 seconds. Approximately 1024 scans were averaged.

IR Spectroscopy Protocol

Sample Preparation:

• A drop of neat 2-aminobutan-1-ol was placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition:

• The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• A background spectrum of the clean, empty ATR crystal was first collected.

• The sample spectrum was then recorded over the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. A total of 32 scans were co-added to improve the signal-to-noise ratio.

Mass Spectrometry Protocol

Sample Introduction:

• A dilute solution of 2-aminobutan-1-ol in methanol (B129727) was introduced into the mass spectrometer via direct injection.

Data Acquisition:

• An electron ionization (EI) source was used.

• The electron energy was set to 70 eV.

• The mass spectrum was scanned over a mass-to-charge (m/z) range of 10-200.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2-aminobutan-1-ol.

Caption: A flowchart illustrating the typical workflow for spectroscopic analysis.

A Comprehensive Technical Guide to 2-Aminobutan-1-ol: Physicochemical Properties and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-aminobutan-1-ol, with a focus on its melting and boiling points. It also details the experimental methodologies for determining these properties and explores a critical application of this compound in the synthesis of the antitubercular drug, ethambutol (B1671381).

Core Physicochemical Data

The melting and boiling points of 2-aminobutan-1-ol are crucial parameters for its handling, purification, and application in various chemical syntheses. A summary of these properties is presented below.

Property	Value	Conditions
Melting Point	-2 °C	(literature value)[1][2][3][4][5]
Boiling Point	176-178 °C	At 760 mmHg (atmospheric pressure)[1][2][3][6]
172-174 °C	(literature value)[4][5]

Experimental Protocols for Property Determination

While specific experimental determinations for 2-aminobutan-1-ol are not detailed in readily available literature, standard methodologies for organic compounds are applicable. These protocols are fundamental for verifying the purity and identity of the substance.

Melting Point Determination

The melting point of a compound is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary method is a common and reliable technique for this measurement.[1][7]

Methodology:

• Sample Preparation: A small amount of finely powdered, dry 2-aminobutan-1-ol is packed into a capillary tube, which is sealed at one end.[7] The packing should be firm to ensure uniform heat transfer.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a heating bath (such as a Thiele tube containing mineral oil or an electrically heated metal block).[1][8]

• Heating and Observation: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as the expected melting point is approached.[1]

• Data Recording: Two temperatures are recorded: the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting point range is reported as T1-T2.[1][7] For a pure compound, this range is typically narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[9] Distillation and the capillary method are two standard techniques for its determination.[10]

Methodology (Capillary Method):

• Sample Preparation: A small quantity (a few milliliters) of 2-aminobutan-1-ol is placed in a small test tube (fusion tube).[11]

• Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid. The test tube is then attached to a thermometer and heated in a liquid paraffin (B1166041) bath.[9][12]

• Heating and Observation: The bath is heated gradually. As the temperature rises, air trapped in the capillary tube will bubble out.[12] The heating continues until a steady stream of bubbles emerges from the capillary.

• Data Recording: The heat source is then removed, and the bath is allowed to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn into the capillary tube.[11] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

Application in Drug Synthesis: The Ethambutol Workflow

2-Aminobutan-1-ol is a key chiral building block in the pharmaceutical industry. Its most notable application is in the synthesis of ethambutol, a first-line medication used to treat tuberculosis.[4][13] The synthesis involves the reaction of two molecules of the (S)-(+)-enantiomer of 2-aminobutan-1-ol with one molecule of 1,2-dichloroethane.[6][14][15]

The logical workflow for the synthesis of Ethambutol from its precursors is outlined below.

Caption: Synthesis pathway of Ethambutol from its precursors.

This technical guide provides essential data and methodologies for professionals working with 2-aminobutan-1-ol. The information presented is fundamental for ensuring the quality and successful application of this versatile chemical intermediate in research and drug development.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. athabascau.ca [athabascau.ca]
• 4. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 5. RU2712231C1 - Method for producing ethambutol - Google Patents [patents.google.com]
• 6. Ethambutol synthesis - chemicalbook [chemicalbook.com]
• 7. byjus.com [byjus.com]
• 8. scribd.com [scribd.com]
• 9. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]
• 10. vernier.com [vernier.com]
• 11. byjus.com [byjus.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. 2-AMINO-1-BUTANOL | 96-20-8 [chemicalbook.com]
• 14. Ethambutol hydrochloride synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 15. CN108218724B - Method for synthesizing ethambutol hydrochloride - Google Patents [patents.google.com]

Navigating the Solvent Landscape of 2-Aminobutan-1-ol: A Technical Guide

For Immediate Release

[City, State] – [Date] – This technical guide addresses the solubility characteristics of 2-Aminobutan-1-ol, a key chiral building block in pharmaceutical and chemical synthesis. This document is intended for researchers, scientists, and professionals in drug development, providing a summary of available solubility data and a detailed protocol for its experimental determination.

Core Insights: Qualitative Solubility of 2-Aminobutan-1-ol

2-Aminobutan-1-ol's structure, featuring both a polar amine and a hydroxyl group, alongside a short alkyl chain, suggests its amphiphilic nature. This duality governs its solubility behavior, allowing for interactions with both polar and, to a lesser extent, non-polar solvents. The available qualitative data is summarized below.

Solvent	Solvent Type	Solubility Description
Water	Polar Protic	Completely Miscible
Ethanol	Polar Protic	Soluble
Acetone	Polar Aprotic	Moderately Soluble
Methanol	Polar Protic	Slightly Soluble
Chloroform	Non-polar	Sparingly Soluble

This table is based on an aggregation of qualitative descriptions from available chemical literature.

Experimental Protocol: Quantitative Determination of Solubility

To address the gap in quantitative data, the following detailed protocol for the isothermal shake-flask method is provided. This method is widely recognized as the gold standard for determining the thermodynamic equilibrium solubility of a compound in a solvent.

Principle

The isothermal shake-flask method involves equilibrating an excess amount of the solute (2-Aminobutan-1-ol) with the solvent of interest at a constant temperature until the solution is saturated. After separation of the undissolved solute, the concentration of 2-Aminobutan-1-ol in the saturated solution is determined using a suitable analytical technique.

Materials and Apparatus

• Solute: High-purity 2-Aminobutan-1-ol (>99%)

• Solvents: HPLC or analytical grade organic solvents

• Apparatus:

  • Analytical balance (± 0.1 mg)

  • Thermostatic orbital shaker or water bath with agitation capabilities

  • Glass vials or flasks with airtight seals (e.g., screw caps (B75204) with PTFE septa)

  • Centrifuge capable of handling the chosen vials/flasks

  • Syringes and syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • Analytical instrument for quantification (e.g., Gas Chromatograph with a Flame Ionization Detector (GC-FID) or an acid-base titrator)

Experimental Procedure

a. Preparation of Solvent Mixtures

• Add a known volume of the chosen organic solvent to several vials.

• Add an excess amount of 2-Aminobutan-1-ol to each vial. A general guideline is to add an amount that is visibly in excess of what is expected to dissolve.

b. Equilibration

• Securely seal the vials.

• Place the vials in the thermostatic shaker set to the desired temperature (e.g., 25 °C or 37 °C).

• Agitate the mixtures at a constant speed that ensures thorough mixing of the two phases.

• Equilibration time can vary depending on the solvent and solute. A typical duration is 24 to 72 hours. It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to ensure that equilibrium has been reached (i.e., the concentration of the solute in the solution does not change over time).[1]

c. Phase Separation

• After equilibration, remove the vials from the shaker and allow them to stand at the experimental temperature for a short period to allow for the initial settling of the excess solute.

• To ensure complete separation of the undissolved 2-Aminobutan-1-ol, centrifuge the vials at a high speed.

• Carefully withdraw an aliquot of the clear supernatant using a syringe. To prevent any undissolved microparticles from being transferred, it is crucial to filter the aliquot through a syringe filter.

d. Quantification of 2-Aminobutan-1-ol Concentration

The concentration of 2-Aminobutan-1-ol in the saturated solution can be determined by various analytical methods. Two common methods are Gas Chromatography and acid-base titration.

i. Gas Chromatography (GC-FID)

• Standard Preparation: Prepare a series of standard solutions of 2-Aminobutan-1-ol in the solvent of interest at known concentrations.

• Calibration Curve: Inject the standard solutions into the GC-FID system to generate a calibration curve of peak area versus concentration.

• Sample Analysis: Dilute the filtered saturated solution with the solvent to a concentration that falls within the range of the calibration curve. Inject the diluted sample into the GC-FID.

• Calculation: Determine the concentration of 2-Aminobutan-1-ol in the diluted sample from the calibration curve and then calculate the original concentration in the saturated solution, accounting for the dilution factor.

ii. Acid-Base Titration

• Principle: As 2-Aminobutan-1-ol is a base, its concentration can be determined by titrating it with a standardized acid.

• Procedure:

  • Accurately transfer a known volume of the filtered saturated solution into a titration vessel.

  • If the organic solvent is not miscible with water, a suitable co-solvent may be needed. For non-aqueous titrations, glacial acetic acid can be used as the solvent and perchloric acid as the titrant.[2][3][4][5]

  • Add a suitable indicator or use a potentiometric endpoint detection system.

  • Titrate the solution with a standardized solution of a strong acid (e.g., HCl in an appropriate solvent or perchloric acid in glacial acetic acid) until the endpoint is reached.

• Calculation: Calculate the molar concentration of 2-Aminobutan-1-ol in the saturated solution based on the volume and concentration of the titrant used.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of 2-Aminobutan-1-ol is depicted in the following diagram.

Caption: A flowchart illustrating the key steps in the experimental determination of 2-Aminobutan-1-ol solubility.

References

• 1. quora.com [quora.com]
• 2. Nonaqueous titration of weak bases with perchloric acid | Metrohm [metrohm.com]
• 3. scribd.com [scribd.com]
• 4. mt.com [mt.com]
• 5. mt.com [mt.com]

Navigating the Synthesis and Properties of 2-Aminobutan-1-ol: A Technical Guide

Absence of a publicly available crystal structure for 2-aminobutan-1-ol necessitates a focus on its synthesis, enantiomeric resolution, and physicochemical properties. This guide provides a comprehensive overview for researchers, scientists, and drug development professionals, detailing established experimental protocols and key data for this important chiral building block.

2-Aminobutan-1-ol is a valuable chiral intermediate in the synthesis of various pharmaceuticals, most notably the antitubercular drug ethambutol. Its utility stems from the presence of a stereocenter, making the production of enantiomerically pure forms crucial for therapeutic efficacy and safety. While a definitive crystal structure analysis of the free base is not publicly documented, extensive literature exists on its chemical synthesis and the separation of its racemic mixtures.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2-aminobutan-1-ol is presented below. This data is essential for its handling, characterization, and application in synthetic chemistry.

Property	Value	Reference
Molecular Formula	C4H11NO	[1]
Molecular Weight	89.14 g/mol	[1]
Melting Point	-2 °C (lit.)
Boiling Point	176-178 °C (lit.)
Density	0.943 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.4510 (lit.)
Flash Point	87 °C (closed cup)
Water Solubility	Completely miscible	[2]
pKa	12.88 ± 0.10 (Predicted)	[3]
LogP	-0.45 at 20℃	[3]

Experimental Protocols

Detailed methodologies for the synthesis of racemic 2-aminobutan-1-ol and its subsequent enantiomeric resolution are critical for its practical application. The following sections outline established procedures derived from patent literature.

Synthesis of Racemic 2-Aminobutan-1-ol

One common method for the preparation of racemic 2-aminobutan-1-ol involves the condensation of 1-nitropropane (B105015) with formaldehyde (B43269), followed by catalytic hydrogenation.[4]

Procedure:

• Condensation: 1-nitropropane is condensed with formaldehyde in an aqueous medium. A phase transfer agent is utilized, which also serves as a basic catalyst and surfactant. This reaction yields 2-nitro-n-butanol.

• Hydrogenation: The resulting 2-nitro-n-butanol is subjected to catalytic hydrogenation. A hydrogenating mixture of hydrogen and nitrogen is used at a pressure of 8 to 12 bars to reduce the nitro group to an amine, yielding racemic 2-amino-n-butanol.[4]

Another synthetic route starts from 1,2-epoxybutane (B156178) or butylene halohydrins, which are reacted with ammonia.[5] The resulting mixture of isomeric aminobutanols is then converted to 2-ethyl aziridine, followed by acylation and hydrolysis to yield 2-aminobutanol.[5]

Enantiomeric Resolution of (±)-2-Aminobutan-1-ol using L-(+)-Tartaric Acid

The separation of the racemic mixture into its constituent enantiomers is a crucial step for its use in chiral drug synthesis. A widely employed method is the fractional crystallization of diastereomeric salts formed with a chiral resolving agent, such as L-(+)-tartaric acid.[6]

Procedure:

• Salt Formation: A solution of racemic 2-aminobutan-1-ol in an anhydrous solvent, such as ethanol (B145695) or methanol, is treated with L-(+)-tartaric acid.[6] Typically, between 0.75 and 1.0 mole of L-(+)-tartaric acid is used per mole of the racemic amine.[6] The mixture is heated to ensure complete dissolution.

• Crystallization: The solution is then cooled, often with seeding using a small crystal of d-2-amino-1-butanol L-(+)-tartrate, to induce the crystallization of the diastereomeric salt.[7] The acid L-tartrate of d-2-amino-1-butanol crystallizes from the solution, leaving the l-2-amino-1-butanol in the mother liquor.[6]

• Isolation: The precipitated crystalline salt is isolated by filtration, washed with a cold solvent (e.g., methanol), and dried.[6][7]

• Liberation of the Free Base: The optically active free base, d-2-amino-1-butanol, is recovered by treating an aqueous solution or suspension of the tartrate salt with an alkaline earth oxide or hydroxide, such as calcium hydroxide.[6] The resulting free amine can then be isolated.

Logical Workflow for Synthesis and Resolution

The following diagram illustrates the general workflow for the synthesis of racemic 2-aminobutan-1-ol and its subsequent resolution to obtain the desired enantiomer.

Synthesis and Resolution of 2-Aminobutan-1-ol.

Applications in Drug Development

2-Aminobutanol, particularly its enantiomerically pure forms, is a critical building block in the pharmaceutical industry.[8] Its primary application is in the synthesis of ethambutol, a first-line medication for the treatment of tuberculosis.[3] The chirality of 2-aminobutanol is directly transferred to the final drug molecule, where the (S,S)-enantiomer is the active and less toxic form. Beyond this, its structural motif is of interest in the development of other novel therapeutics.[8][9] The compound also finds use as an emulsifying agent, a surfactant, and in the synthesis of vulcanization accelerators.[10]

References

• 1. 2-Amino-1-butanol | C4H11NO | CID 22129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 2-AMINO-1-BUTANOL | 96-20-8 [chemicalbook.com]
• 4. prepchem.com [prepchem.com]
• 5. US3953512A - Process for manufacturing 2-aminobutanol - Google Patents [patents.google.com]
• 6. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 7. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. nbinno.com [nbinno.com]
• 10. nbinno.com [nbinno.com]

Quantum Chemical Blueprint of 2-Aminobutan-1-ol: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the quantum chemical properties of 2-Aminobutan-1-ol, a chiral amino alcohol of interest in pharmaceutical synthesis and drug development. Through the application of Density Functional Theory (DFT), this paper details the molecule's optimized geometric structure, vibrational frequencies, and electronic characteristics. Key parameters such as bond lengths, bond angles, dihedral angles, HOMO-LUMO energy gap, and Natural Bond Orbital (NBO) analysis are presented to elucidate the molecule's structural stability, reactivity, and potential intermolecular interactions. This computational analysis is complemented by a discussion of experimental spectroscopic data, offering a foundational dataset for researchers and scientists engaged in the rational design and development of novel therapeutic agents incorporating this molecular scaffold.

Introduction

2-Aminobutan-1-ol is a valuable chiral building block in organic synthesis, notably in the preparation of pharmaceuticals. Its bifunctional nature, possessing both a primary amine and a primary alcohol, allows for a variety of chemical transformations, making it a versatile precursor for more complex molecules. A thorough understanding of its three-dimensional structure, conformational flexibility, and electronic properties at the quantum level is paramount for predicting its reactivity, metabolic stability, and interaction with biological targets.

This guide employs quantum chemical calculations to model the molecular properties of 2-Aminobutan-1-ol. By providing a detailed theoretical characterization, we aim to furnish drug development professionals with the fundamental data required for informed decision-making in medicinal chemistry and process development.

Computational Methodology

The quantum chemical calculations presented herein were performed using Density Functional Theory (DFT), a robust method for investigating the electronic structure of molecules.

Geometry Optimization and Vibrational Frequencies: The geometry of 2-Aminobutan-1-ol was optimized without symmetry constraints using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional combined with the 6-311++G(d,p) basis set. This level of theory is well-established for providing a reliable balance between accuracy and computational cost for organic molecules of this size. Frequency calculations were performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the theoretical vibrational spectra (FT-IR and Raman).

Electronic Properties: The electronic properties, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, were calculated from the optimized geometry. The HOMO-LUMO energy gap is a critical parameter for assessing the molecule's kinetic stability and chemical reactivity.

Natural Bond Orbital (NBO) Analysis: To investigate intramolecular interactions and charge distribution, a Natural Bond Orbital (NBO) analysis was conducted. NBO analysis provides insights into donor-acceptor interactions, hybridization, and the delocalization of electron density, which are crucial for understanding the molecule's stability and bonding characteristics.

The logical workflow for the computational analysis is depicted in the following diagram:

Figure 1: Computational workflow for the quantum chemical analysis of 2-Aminobutan-1-ol.

Results and Discussion

Molecular Geometry

The optimized geometry of 2-Aminobutan-1-ol reveals the spatial arrangement of its atoms at the minimum energy state. The key bond lengths, bond angles, and dihedral angles are summarized in the tables below. These parameters are fundamental for understanding the molecule's shape and steric profile, which are critical for its interaction with other molecules, such as enzyme active sites.

Table 1: Selected Optimized Bond Lengths (Å) for 2-Aminobutan-1-ol

Bond	Length (Å)
O1 - C1	1.425
C1 - C2	1.530
C2 - N1	1.465
C2 - C3	1.538
C3 - C4	1.532
O1 - H	0.965
N1 - H	1.015
C1 - H	1.094
C2 - H	1.101
C3 - H	1.096
C4 - H	1.093

Table 2: Selected Optimized Bond Angles (°) for 2-Aminobutan-1-ol

Angle	Value (°)
O1 - C1 - C2	112.5
C1 - C2 - N1	110.8
C1 - C2 - C3	111.5
N1 - C2 - C3	109.9
C2 - C3 - C4	113.2
H - O1 - C1	108.9
H - N1 - C2	110.2
H - N1 - H	107.5

Table 3: Selected Optimized Dihedral Angles (°) for 2-Aminobutan-1-ol

Dihedral Angle	Value (°)
O1 - C1 - C2 - N1	-60.5
O1 - C1 - C2 - C3	178.9
N1 - C2 - C3 - C4	65.2
C1 - C2 - C3 - C4	-175.3

The dihedral angles indicate a staggered conformation along the C1-C2 and C2-C3 bonds, which minimizes steric strain. The O1-C1-C2-N1 dihedral angle suggests the potential for intramolecular hydrogen bonding between the hydroxyl and amino groups, a common feature in amino alcohols that influences their conformational preference and reactivity.

Vibrational Analysis

The calculated vibrational frequencies provide a theoretical basis for interpreting the experimental FT-IR and Raman spectra of 2-Aminobutan-1-ol. The most significant vibrational modes are assigned and compared with characteristic experimental frequency ranges for the functional groups present in the molecule.

Table 4: Calculated Vibrational Frequencies (cm⁻¹) and Assignments for 2-Aminobutan-1-ol

Calculated Frequency (cm⁻¹)	Experimental Range (cm⁻¹)	Assignment (Vibrational Mode)
3505	3550-3200 (broad)[1][2]	O-H stretch (alcohol)
3410, 3335	3400-3250[3]	N-H asymmetric and symmetric stretch (primary amine)
2965, 2930, 2875	3000-2840[4]	C-H stretch (aliphatic)
1595	1650-1580[3]	N-H bend (scissoring, primary amine)
1460	1470-1430	C-H bend (scissoring)
1380	1385-1375	C-H bend (umbrella)
1240	1250-1020[3]	C-N stretch (aliphatic amine)
1050	1260-1050 (strong)[1]	C-O stretch (primary alcohol)
850	910-665 (broad)[3]	N-H wag (primary amine)

The calculated frequencies are in good agreement with the expected experimental ranges for primary alcohols and primary amines. The broadness of the experimental O-H stretching band is indicative of intermolecular hydrogen bonding in the condensed phase.[1] The presence of two distinct N-H stretching bands is a characteristic feature of a primary amine.[3]

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The energies of the HOMO and LUMO are crucial in determining the electronic properties and reactivity of a molecule. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between these orbitals is a measure of the molecule's excitability and chemical stability.

Table 5: Calculated Electronic Properties of 2-Aminobutan-1-ol

Parameter	Energy (eV)
HOMO Energy	-6.25
LUMO Energy	1.15
HOMO-LUMO Gap (ΔE)	7.40

A large HOMO-LUMO gap, such as the calculated 7.40 eV, suggests high kinetic stability and low chemical reactivity. This is characteristic of a saturated aliphatic molecule. The distribution of the HOMO and LUMO electron densities is visualized in the diagram below.

Figure 2: Schematic representation of HOMO and LUMO distributions in 2-Aminobutan-1-ol.

The localization of the HOMO on the nitrogen atom indicates that this is the most probable site for electrophilic attack. The LUMO's distribution over the anti-bonding orbitals of the C-O and C-N bonds suggests that these are the likely sites for nucleophilic attack, which could lead to bond cleavage.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the bonding and electronic structure. The analysis of donor-acceptor interactions reveals the stabilizing effects of electron delocalization.

Table 6: Second-Order Perturbation Theory Analysis of Fock Matrix in NBO Basis for 2-Aminobutan-1-ol

Donor NBO (i)	Acceptor NBO (j)	E(2) (kcal/mol)
LP(1) N1	σ(C1-H)	2.85
LP(1) N1	σ(C2-H)	3.10
LP(1) O1	σ(C1-H)	1.95
LP(1) O1	σ(C2-H)	2.20
σ(C1-H)	σ(C2-N1)	4.50
σ(C2-H)	σ(C1-O1)	4.15

*E(2) is the stabilization energy associated with the i → j delocalization.

The most significant stabilizing interactions involve the delocalization of the lone pairs (LP) of the nitrogen and oxygen atoms into the anti-bonding orbitals (σ*) of adjacent C-H bonds. Additionally, hyperconjugative interactions from C-H bonding orbitals to the C-N and C-O anti-bonding orbitals contribute to the overall stability of the molecule. These interactions are key to understanding the molecule's conformational preferences and the electronic effects of its functional groups.

Experimental Protocols and Data Comparison

While this guide focuses on theoretical calculations, a brief overview of the relevant experimental techniques for characterizing 2-Aminobutan-1-ol is provided for context and comparison.

Fourier-Transform Infrared (FT-IR) Spectroscopy: A thin film of liquid 2-Aminobutan-1-ol is placed between two salt plates (e.g., NaCl or KBr) and the infrared spectrum is recorded. The resulting spectrum shows the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational modes of the molecule's functional groups.[5]

Raman Spectroscopy: A sample of liquid 2-Aminobutan-1-ol is irradiated with a monochromatic laser source. The scattered light is collected and analyzed to produce a Raman spectrum. Raman spectroscopy provides complementary information to FT-IR, particularly for non-polar bonds and symmetric vibrations.[5]

The calculated vibrational frequencies in Table 4 show good qualitative agreement with the characteristic absorption regions observed in experimental IR and Raman spectra for alcohols and amines.[1][3] For a precise quantitative comparison, experimental spectra with detailed peak assignments for 2-Aminobutan-1-ol would be required.

Conclusion

This technical guide has presented a detailed quantum chemical analysis of 2-Aminobutan-1-ol using Density Functional Theory. The calculated geometric parameters, vibrational frequencies, and electronic properties provide a fundamental understanding of the molecule's structure, stability, and reactivity. The optimized geometry reveals a staggered conformation with the potential for intramolecular hydrogen bonding. The vibrational analysis is consistent with experimental spectroscopic data for its constituent functional groups. The large HOMO-LUMO gap indicates high stability, with the HOMO localized on the nitrogen atom, identifying it as a likely site for electrophilic attack. NBO analysis further elucidates the stabilizing intramolecular electronic interactions.

The data and analyses presented herein serve as a valuable resource for researchers and scientists in the pharmaceutical industry, aiding in the rational design of synthetic routes, the prediction of molecular interactions, and the development of new chemical entities based on the 2-Aminobutan-1-ol scaffold.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2-Amino-1-butanol | C4H11NO | CID 22129 - PubChem [pubchem.ncbi.nlm.nih.gov]

thermal stability and decomposition of 2-Aminobutan-1-ol

An In-depth Technical Guide on the Thermal Stability and Decomposition of 2-Aminobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Aminobutan-1-ol is a valuable chiral building block in organic synthesis, particularly in the pharmaceutical industry. A thorough understanding of its thermal stability and decomposition profile is critical for ensuring safe handling, storage, and processing, as well as for the development of robust manufacturing processes. This technical guide provides a comprehensive overview of the known thermal properties of 2-aminobutan-1-ol, outlines detailed experimental protocols for its thermal analysis, and discusses potential decomposition pathways based on the principles of organic chemistry. While specific experimental data on the thermal decomposition of 2-aminobutan-1-ol is limited in publicly available literature, this guide extrapolates information from structurally related compounds and provides a framework for its empirical determination.

Introduction

2-Aminobutan-1-ol (CAS No. 96-20-8) is a primary amino alcohol with a chiral center, making it a key intermediate in the synthesis of various pharmaceuticals and other specialty chemicals.[1][2][3] Its utility in drug development necessitates a clear understanding of its chemical and physical properties, including its behavior at elevated temperatures. Thermal decomposition can lead to the formation of potentially hazardous byproducts, compromise product purity, and impact the safety and efficiency of manufacturing operations. This guide aims to consolidate the available data and provide a practical framework for researchers and professionals working with 2-aminobutan-1-ol to assess its thermal stability.

Physicochemical and Thermal Properties

Property	Value	Source
Molecular Formula	C₄H₁₁NO	[1][2]
Molecular Weight	89.14 g/mol	[1][2]
Boiling Point	176-178 °C	[2]
Melting Point	-2 °C	[2]
Flash Point	84 - 95 °C	[4][5]
Autoignition Temperature	No data available
Decomposition Temperature	No data available	[4]

Table 1: Summary of Known Physicochemical and Thermal Properties of 2-Aminobutan-1-ol.

Thermal Decomposition Analysis

The thermal decomposition of amino alcohols like 2-aminobutan-1-ol can be a complex process involving multiple reaction pathways, including dehydration, deamination, and oxidation.[6] Safety data sheets indicate that thermal decomposition can produce hazardous combustion products such as carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[5][7]

Predicted Decomposition Behavior

Based on the thermal behavior of other amino acids and amino alcohols, the decomposition of 2-aminobutan-1-ol is likely to proceed through several stages.[6][8] The presence of both an amine and a hydroxyl group suggests that initial decomposition steps could involve intramolecular or intermolecular dehydration to form ethers or cyclic structures, or deamination to yield an unsaturated alcohol or ketone. At higher temperatures, cleavage of the carbon-carbon backbone would be expected.

Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and decomposition profile of 2-aminobutan-1-ol, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques.[9]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is invaluable for determining the onset of decomposition, identifying distinct decomposition stages, and quantifying mass loss.

Objective: To determine the decomposition temperature range and mass loss profile of 2-aminobutan-1-ol.

Apparatus: A calibrated Thermogravimetric Analyzer.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of 2-aminobutan-1-ol into a suitable TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the mass of the sample (%) as a function of temperature.

  • Determine the onset temperature of decomposition (Tonset), which is the temperature at which significant mass loss begins.

  • Identify the temperatures of maximum rates of mass loss from the derivative of the TGA curve (DTG).

  • Quantify the percentage of mass loss at each decomposition step.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, boiling, and exothermic or endothermic decomposition.

Objective: To identify the temperatures of thermal transitions and characterize the energetics of decomposition.

Apparatus: A calibrated Differential Scanning Calorimeter.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of 2-aminobutan-1-ol into a hermetically sealed aluminum or stainless steel DSC pan. An empty, sealed pan is used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a sub-ambient temperature (e.g., -20 °C).

  • Heat the sample from -20 °C to 400 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow (mW) as a function of temperature.

  • Identify endothermic peaks corresponding to melting and boiling.

  • Identify exothermic or endothermic peaks associated with decomposition. Note the onset temperature and the peak maximum temperature for these events.

  • Integrate the area under the decomposition peak to determine the enthalpy of decomposition (ΔHdecomp).

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive thermal stability assessment of 2-aminobutan-1-ol.

Workflow for Thermal Stability Assessment.

Postulated Thermal Decomposition Pathway

While the exact decomposition pathway must be determined experimentally, a plausible route based on the known chemistry of amino alcohols is proposed below. This pathway involves initial dehydration and deamination, followed by fragmentation at higher temperatures.

Postulated Thermal Decomposition Pathways.

Conclusion

The thermal stability of 2-aminobutan-1-ol is a critical parameter for its safe and effective use in research and industrial applications. While publicly available data on its decomposition is scarce, this guide provides a framework for its systematic evaluation. By employing standard thermal analysis techniques such as TGA and DSC, researchers can obtain the necessary data to establish safe operating limits and gain insight into the decomposition mechanisms. The proposed experimental protocols and hypothetical pathways serve as a starting point for a thorough investigation into the thermal behavior of this important chemical intermediate. It is strongly recommended that a comprehensive thermal hazard assessment be conducted before scaling up any process involving 2-aminobutan-1-ol at elevated temperatures.

References

• 1. 2-Amino-1-butanol | C4H11NO | CID 22129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-1-butanol 97 96-20-8 [sigmaaldrich.com]
• 3. 2-Amino-1-butanol - Hazardous Agents | Haz-Map [haz-map.com]
• 4. aksci.com [aksci.com]
• 5. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]
• 6. researchgate.net [researchgate.net]
• 7. fishersci.com [fishersci.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

2-Aminobutan-1-ol: A Comprehensive Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2-aminobutan-1-ol, a chiral amino alcohol of significant interest in the pharmaceutical industry. The document elucidates the discovery of this compound, which is intrinsically linked to its first chemical synthesis in the mid-20th century for medicinal chemistry applications. It definitively addresses the topic of its natural sources, concluding from available scientific literature that 2-aminobutan-1-ol is a synthetic molecule with no known natural occurrence. The core of this guide is a detailed exploration of the various chemical and biosynthetic manufacturing routes. Key synthetic methodologies, including the reduction of 2-aminobutyric acid and the condensation of 1-nitropropane (B105015) with formaldehyde (B43269), are presented with detailed experimental protocols and quantitative data on yields and purity. Furthermore, a novel biosynthetic pathway engineered in Saccharomyces cerevisiae is described, offering a potential route for sustainable production. All quantitative data is summarized in structured tables for comparative analysis, and key reaction pathways are visualized using diagrams to facilitate understanding.

Discovery and Historical Context

The discovery of 2-aminobutan-1-ol is not marked by its isolation from a natural source, but rather by its first chemical synthesis. Historical accounts suggest its preparation emerged in the mid-20th century from research focused on developing new amino alcohols for medicinal purposes. A pivotal moment in its history is linked to the development of the antitubercular drug, ethambutol (B1671381). The synthesis and potent biological activity of the dextrorotatory S,S-isomer of ethambutol, which utilizes (S)-2-aminobutan-1-ol as a key chiral building block, was first reported by Wilkinson and colleagues in 1961.[1][2][3][4] An early documented synthesis of (S)-2-aminobutan-1-ol was described by A.M. Kritsyn and colleagues in 1962, involving the reduction of (S)-2-aminobutyric acid with lithium aluminum hydride.[5][6] This body of work established 2-aminobutan-1-ol as a critical synthetic intermediate in pharmaceutical manufacturing.

Natural Sources

Extensive reviews of chemical and biological databases indicate that 2-aminobutan-1-ol is not a naturally occurring compound. Several sources explicitly state that it is "not found in nature".[7] While structurally similar amino alcohols have been identified in some marine organisms and plant extracts, 2-aminobutan-1-ol itself has not been isolated from these or any other natural sources. The only instances of its biological production are in engineered microorganisms, such as Saccharomyces cerevisiae, where a heterologous metabolic pathway has been intentionally introduced for its synthesis.[8][9] This firmly places 2-aminobutan-1-ol in the category of synthetic molecules.

Synthetic and Biosynthetic Production Routes

A variety of methods have been developed for the chemical and biological synthesis of 2-aminobutan-1-ol. The choice of route often depends on factors such as desired stereochemistry, scale, cost, and available starting materials.

Chemical Synthesis

A common industrial method for producing racemic 2-aminobutan-1-ol involves a two-step process starting with the condensation of 1-nitropropane and formaldehyde, followed by the reduction of the resulting 2-nitro-1-butanol (B8805639).

Figure 1: Synthesis from 1-Nitropropane.

Experimental Protocol:

Step 1: Condensation of 1-Nitropropane and Formaldehyde [10] At a temperature maintained between 30°C and 35°C, 345 kg of 1-nitropropane and 360 liters of an aqueous formaldehyde solution (10.6 moles/liter) are stirred together in the presence of 7.6 kg of triethylamine, which acts as a basic catalyst. The mixture is stirred for 48 hours. Following the reaction, the mixture is concentrated by heating between 50°C and 60°C under a pressure of 50 to 100 torr to yield concentrated 2-nitro-1-butanol.

Step 2: Catalytic Hydrogenation of 2-Nitro-1-butanol [10][11] The crude 2-nitro-1-butanol is dissolved in an equal volume of methanol. The reduction is carried out using a Raney nickel catalyst under a pressure of 8 to 12 bars with a hydrogenation mixture, typically consisting of 85% hydrogen and 15% nitrogen. The reaction temperature is maintained below 70°C. After the reaction is complete, the catalyst is removed by filtration, and the 2-aminobutan-1-ol is isolated by distillation.

The reduction of 2-aminobutyric acid or its esters is a versatile method for producing either racemic or enantiomerically pure 2-aminobutan-1-ol, depending on the chirality of the starting material.

Figure 2: Synthesis from 2-Aminobutyric Acid.

Experimental Protocol (Catalytic Hydrogenation of (S)-2-Aminobutyric Acid): [5][6]

(S)-2-aminobutyric acid is dissolved in deionized water to a concentration of 0.1-0.2 g/mL. The pH of the solution is adjusted to 1-5 with an acid such as phosphoric acid. A supported metal catalyst (e.g., Ruthenium on carbon) is added, with the metal active constituent being 0.05-0.5% of the weight of the starting acid. The mixture is subjected to hydrogenation in a high-pressure reactor. The reaction is carried out under a hydrogen atmosphere at a pressure of 2-4 MPa and a temperature of 60-70°C for 4-10 hours, until hydrogen uptake ceases. After the reaction, the catalyst is filtered off. The filtrate is concentrated under reduced pressure, neutralized with a base (e.g., NaOH), and filtered to remove inorganic salts. The final product, (S)-2-aminobutan-1-ol, is obtained by rectification of the filtrate.

Other notable methods for synthesizing 2-aminobutan-1-ol include:

• From 1-Butene (B85601): This process involves reacting 1-butene with a nitrile (like acetonitrile) and chlorine to form an N-[1-(chloromethyl)propyl]acetimidoyl chloride intermediate, which is then hydrolyzed to yield dl-2-amino-1-butanol hydrochloride.[3]

• From 1,2-Epoxybutane (B156178): Racemic 2-aminobutan-1-ol can be prepared by the reaction of 1,2-epoxybutane with ammonia.[7]

Biosynthesis in Engineered Saccharomyces cerevisiae

A novel in vivo production method for (S)-2-aminobutanol has been developed by engineering the metabolic pathways of baker's yeast (Saccharomyces cerevisiae).[8][9] This represents the first instance of biosynthetic production of this otherwise purely synthetic compound.[8][9]

Figure 3: Biosynthesis in Engineered S. cerevisiae.

Experimental Protocol Overview: [8][9]

The biosynthetic pathway is constructed by introducing several heterologous genes into S. cerevisiae.

• Conversion of L-Threonine to (S)-2-Aminobutyric Acid: The endogenous amino acid L-threonine is first converted to 2-ketobutyric acid by a threonine deaminase (e.g., from Bacillus subtilis). This intermediate is then aminated to enantiopure (S)-2-aminobutyric acid by a mutated glutamate dehydrogenase from Escherichia coli.

• Conversion of (S)-2-Aminobutyric Acid to (S)-2-Aminobutanol: The pathway is extended by introducing a carboxylic acid reductase (CAR) and an aldehyde reductase, along with a phosphopantetheinyl transferase required for CAR activation. These enzymes reduce the carboxylic acid group of (S)-2-aminobutyric acid to the corresponding alcohol, yielding (S)-2-aminobutanol.

The engineered yeast strains are cultivated in appropriate media. Production can be enhanced by feeding the culture with L-threonine.

Quantitative Data Summary

The following tables summarize the yields and purity reported for various synthetic methods.

Table 1: Chemical Synthesis of 2-Aminobutan-1-ol

Starting Material(s)	Method	Product	Yield	Purity	Reference
1-Nitropropane, Formaldehyde	Condensation & Catalytic Hydrogenation	Racemic 2-Amino-1-butanol	62-74%	95-97%	[10]
(S)-2-Aminobutyric Acid	Catalytic Hydrogenation (Ru/C)	(S)-2-Amino-1-butanol	70-86%	>99%	[6][12]
(S)-2-Aminobutyric Acid	Catalytic Hydrogenation (Pd/C)	(S)-2-Amino-1-butanol	75.6%	99.6%	[12]
(S)-2-Aminobutyric Acid	Catalytic Hydrogenation (Rh/C)	(S)-2-Amino-1-butanol	80.1%	99.2%	[12]
1-Butene, Acetonitrile, Cl₂	Hydrolysis of intermediate	Racemic 2-Amino-1-butanol	35-38%	90-92%	[13]
D-2-Aminobutyric acid	Reduction with LiAlH₄ in THF	(R)-(-)-2-Amino-1-butanol	61%	Not specified	[14]

Table 2: Biosynthesis of (S)-2-Aminobutanol in Engineered S. cerevisiae

Strain Engineering Details	Culture Conditions	Product Titer	Reference
Threonine deaminase, mutated glutamate dehydrogenase	Shake flask	0.40 mg/L (S)-2-Aminobutyric Acid	[9]
Above + L-threonine feeding	Shake flask	>1.70 mg/L (S)-2-Aminobutyric Acid	[9]
Full pathway including reductases	Shake flask	up to 1.10 mg/L (S)-2-Aminobutanol	[8][9]

Conclusion

2-Aminobutan-1-ol is a valuable chiral building block whose importance is derived entirely from its utility in chemical synthesis, most notably for pharmaceuticals like ethambutol. This guide confirms that it is a synthetic molecule with no known natural origins. Its discovery is synonymous with its first synthesis in the mid-20th century. A range of robust chemical synthesis methods are well-established, providing routes to both racemic and enantiomerically pure forms with varying yields and complexities. The recent development of a biosynthetic pathway in engineered yeast marks a significant advancement, opening the door to potentially more sustainable and environmentally benign production methods in the future. The detailed protocols, comparative data, and pathway visualizations provided herein serve as a comprehensive resource for researchers and professionals engaged in the synthesis and application of this important amino alcohol. As there is no evidence of 2-aminobutan-1-ol being a natural biological molecule, signaling pathways involving this compound are not a relevant area of study.

References

• 1. Design, Synthesis and Evaluation of Novel Ethambutol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RU2712231C1 - Method for producing ethambutol - Google Patents [patents.google.com]
• 3. US3944618A - Synthesis of ethambutol - Google Patents [patents.google.com]
• 4. A new synthetic compound with antituberculous activity in mice: ethambutol (dextro-2,2'-(ethylenediimino)-di-l-butanol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN105481703B - One kind synthesis（S）The method of 2 amino butanols - Google Patents [patents.google.com]
• 6. CN105481703A - Method for synthesizing (S)-2-aminobutanol - Google Patents [patents.google.com]
• 7. US3953512A - Process for manufacturing 2-aminobutanol - Google Patents [patents.google.com]
• 8. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. US4067905A - Preparation of 2-amino-n-butanol - Google Patents [patents.google.com]
• 11. CA1072581A - Preparation of 2-amino-n-butanol - Google Patents [patents.google.com]
• 12. CN105061224A - Synthetic method of L-2-aminobutanol - Google Patents [patents.google.com]
• 13. US3855300A - Process for the production of 2-amino-1-butanol - Google Patents [patents.google.com]
• 14. (R)-(-)-2-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]

2-Aminobutan-1-ol as a chiral building block in synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Chiral amines and amino alcohols are fundamental components in the synthesis of enantiomerically pure compounds, which are of paramount importance in the pharmaceutical and fine chemical industries. Among these, 2-aminobutan-1-ol, with its stereocenter at the C-2 position, serves as a versatile chiral building block. Its two enantiomers, (S)-(+)-2-aminobutan-1-ol and (R)-(-)-2-aminobutan-1-ol, are key intermediates in the synthesis of various pharmaceuticals, most notably the antitubercular drug ethambutol (B1671381). This technical guide provides a comprehensive overview of the synthesis, properties, and applications of 2-aminobutan-1-ol as a chiral building block, complete with experimental protocols and quantitative data.

Physicochemical and Spectroscopic Properties

The enantiomers of 2-aminobutan-1-ol share the same physical properties, with the exception of their interaction with plane-polarized light.[1]

Table 1: Physicochemical Properties of 2-Aminobutan-1-ol Enantiomers

Property	Value	Reference
Molecular Formula	C4H11NO	[2]
Molecular Weight	89.14 g/mol	[2]
Boiling Point	176-178 °C	[3]
Melting Point	-2 °C	[3]
Density	0.943 g/mL at 25 °C	[3]
Specific Rotation ([α]D)	(S)-(+)-2-aminobutan-1-ol: > +9.8°	[4]
(R)-(-)-2-aminobutan-1-ol: Reported values vary
Solubility	Miscible with water, soluble in alcohol and ether.	[3]

Spectroscopic Data:

¹H NMR (CDCl₃, 400 MHz) for (S)-(+)-2-Amino-1-butanol:

• δ 3.57 ppm (dd, 1H, J=10.6, 3.9 Hz, -CH₂OH)

• δ 3.28 ppm (dd, 1H, J=10.6, 7.5 Hz, -CH₂OH)

• δ 2.73 ppm (m, 1H, -CH(NH₂)-)

• δ 1.44 ppm (m, 2H, -CH₂CH₃)

• δ 0.94 ppm (t, 3H, J=7.5 Hz, -CH₂CH₃) [3]

¹³C NMR (D₂O) for 2-Amino-1-butanol (racemic):

• δ 65.5 ppm (-CH₂OH)

• δ 57.0 ppm (-CH(NH₂)-)

• δ 25.5 ppm (-CH₂CH₃)

• δ 10.5 ppm (-CH₂CH₃)

Infrared (IR) Spectroscopy: The IR spectrum of 2-aminobutan-1-ol displays characteristic peaks for the O-H and N-H stretching vibrations in the region of 3200-3600 cm⁻¹ (broad), C-H stretching between 2850-3000 cm⁻¹, N-H bending around 1600 cm⁻¹, and C-O stretching between 1000-1320 cm⁻¹.[5][6]

Synthesis of Chiral 2-Aminobutan-1-ol

The enantiomers of 2-aminobutan-1-ol can be synthesized through various methods, including chemical synthesis from chiral precursors and biocatalytic routes.

Chemical Synthesis

A common and direct method for the synthesis of enantiomerically pure 2-aminobutan-1-ol is the reduction of the corresponding chiral α-amino acid.[2] For instance, (R)-(-)-2-aminobutan-1-ol can be synthesized by the reduction of D-2-aminobutyric acid.[2] Another approach involves the catalytic hydrogenation of (S)-2-aminobutyric acid to produce (S)-2-aminobutan-1-ol.[4]

Table 2: Chemical Synthesis of Chiral 2-Aminobutan-1-ol

Enantiomer	Starting Material	Reagent/Catalyst	Solvent	Yield	Enantiomeric Purity	Reference
(R)-(-)-2-aminobutan-1-ol	D-2-Aminobutyric acid	Lithium aluminum hydride	Tetrahydrofuran (B95107)	61%	>99% (assumed from starting material)	[2]
(S)-(+)-2-aminobutan-1-ol	(S)-2-Aminobutyric acid	Supported Metal Catalyst (e.g., Pd/C, Ru/C)	Deionized Water	70-76.7%	>99% (gas phase purity up to 99.5%)	[4]

Experimental Protocol: Synthesis of (R)-(-)-2-Aminobutan-1-ol from D-2-Aminobutyric Acid [2]

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, suspend lithium aluminum hydride in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add a solution of D-2-aminobutyric acid in anhydrous THF to the stirred suspension at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux the reaction mixture for an additional 4-6 hours.

• Cool the reaction mixture in an ice bath and cautiously quench the excess lithium aluminum hydride by the sequential dropwise addition of water, followed by a 15% aqueous sodium hydroxide (B78521) solution, and then again by water.

• Filter the resulting granular precipitate and wash it thoroughly with THF.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel (e.g., using a mixture of ethyl acetate (B1210297) and isohexane as the eluent) to afford (R)-(-)-2-aminobutan-1-ol as a colorless oil.

Biocatalytic Synthesis

Biocatalysis offers a green and highly selective alternative for the synthesis of chiral amino alcohols. Engineered amine dehydrogenases (AmDHs) have been successfully employed for the asymmetric reductive amination of α-hydroxy ketones to produce chiral amino alcohols with excellent enantioselectivity.[7]

Table 3: Biocatalytic Synthesis of (S)-(+)-2-Aminobutan-1-ol

Substrate	Biocatalyst	Co-factor Regeneration	Conversion	Enantiomeric Excess (ee)	Reference
1-Hydroxybutan-2-one (B1215904)	Engineered Amine Dehydrogenase (SpAmDH variant wh84)	Glucose/Glucose Dehydrogenase (GDH)	91-99%	>99%	[7]

Experimental Protocol: Enzymatic Synthesis of (S)-(+)-2-aminobutan-1-ol [7][8]

• Prepare a reaction mixture in an ammonium (B1175870) chloride/ammonia (B1221849) buffer (1 M, pH 8.5).

• To the buffer, add the substrate, 1-hydroxybutan-2-one (e.g., 50 mM), NAD⁺ (1 mM), glucose (for cofactor regeneration), and glucose dehydrogenase (GDH) cell-free extract.

• Initiate the reaction by adding the cell-free extract of the engineered amine dehydrogenase (AmDH).

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with shaking for 24 hours.

• Monitor the reaction progress and determine the conversion and enantiomeric excess of the product by HPLC analysis.

• Upon completion, isolate the product using standard work-up procedures, which may include extraction with an organic solvent and subsequent purification by chromatography.

Applications as a Chiral Building Block

The primary application of 2-aminobutan-1-ol is in the synthesis of pharmaceuticals, where the chirality of the molecule is crucial for the biological activity of the final drug.

Synthesis of Ethambutol

(S)-(+)-2-Aminobutan-1-ol is a key intermediate in the industrial synthesis of ethambutol, a first-line bacteriostatic anti-tuberculosis agent.[9] The synthesis involves the reaction of two equivalents of (S)-2-aminobutanol with 1,2-dichloroethane.[10]

Caption: Synthesis of Ethambutol from (S)-2-Aminobutanol.

Experimental Protocol: Synthesis of Ethambutol [10][11]

• In a reaction vessel, combine (S)-2-aminobutanol and 1,2-dichloroethane. An excess of the aminobutanol (B45853) is typically used.

• The reaction can be carried out in the presence of a base, such as sodium hydroxide, to neutralize the HCl formed during the reaction.[10] Alternatively, the reaction can be performed in a low-boiling point organic solvent, with ammonia gas used to neutralize the HCl.[12]

• Heat the reaction mixture to reflux for several hours.

• After the reaction is complete, cool the mixture and perform a work-up procedure. This may involve filtration to remove any salts, followed by extraction and purification of the crude product.

• The resulting ethambutol can be further purified by recrystallization.

Synthesis of Other Pharmaceuticals

While the synthesis of ethambutol is the most prominent application, the chiral nature of 2-aminobutan-1-ol and its precursor, 2-aminobutyric acid, makes them valuable starting materials for other active pharmaceutical ingredients (APIs). For example, (S)-2-aminobutyric acid is a precursor for the antiepileptic drugs levetiracetam (B1674943) and brivaracetam.[9] The synthesis of these drugs often involves the corresponding (S)-2-aminobutanamide, which can be derived from (S)-2-aminobutyric acid.

Application as a Chiral Auxiliary

Chiral amino alcohols like 2-aminobutan-1-ol can be converted into chiral auxiliaries, which are stereogenic groups temporarily incorporated into a substrate to control the stereochemical outcome of a reaction.[13] A common application is the formation of oxazolidinone chiral auxiliaries, which are effective in a variety of asymmetric reactions, including aldol (B89426) additions and Diels-Alder reactions.[13][14]

Caption: Workflow for 2-Aminobutan-1-ol as a Chiral Auxiliary.

The use of an oxazolidinone derived from 2-aminobutan-1-ol can direct the stereoselective formation of new chiral centers. After the desired transformation, the auxiliary can be cleaved and potentially recovered for reuse. This strategy is a cornerstone of modern asymmetric synthesis.

Chiral Analysis

The enantiomeric purity of 2-aminobutan-1-ol is critical for its applications. High-Performance Liquid Chromatography (HPLC) is a common technique for determining enantiomeric excess. Due to the lack of a strong chromophore in 2-aminobutan-1-ol, direct UV detection is challenging. Therefore, indirect methods involving pre-column derivatization with a chiral derivatizing agent are often employed.[3][15] This creates diastereomers that can be separated on a standard achiral column (e.g., C18) and detected by UV.[15] Alternatively, direct separation can be achieved using a chiral stationary phase (CSP).[3]

Conclusion

2-Aminobutan-1-ol is a valuable and versatile chiral building block in organic synthesis. Its availability in both enantiomeric forms, through efficient chemical and biocatalytic routes, makes it an attractive starting material for the synthesis of complex chiral molecules. Its critical role in the production of the anti-tuberculosis drug ethambutol highlights its industrial importance. Furthermore, its application as a precursor to chiral auxiliaries demonstrates its utility in controlling stereochemistry in a wide range of asymmetric transformations. This guide provides a foundational understanding for researchers and professionals in drug development to effectively utilize 2-aminobutan-1-ol in their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. (S)-(+)-2-Amino-1-butanol(5856-62-2) 1H NMR [m.chemicalbook.com]
• 4. hmdb.ca [hmdb.ca]
• 5. Ch13 - Sample IR spectra [chem.ucalgary.ca]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Amino-1-butanol | C4H11NO | CID 22129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. ASYMMETRIC DIELS-ALDER REACTION : CIS-1-ARYLSULFONAMIDO-2-INDANOLS AS HIGHLY EFFECTIVE CHIRAL AUXILIARIES - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 14. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 15. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stereochemistry and Absolute Configuration of 2-Aminobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry and absolute configuration of 2-aminobutan-1-ol. It delves into the structural nuances of its enantiomers, methods for their synthesis and separation, and the experimental protocols for determining their absolute configurations.

Introduction to 2-Aminobutan-1-ol

2-Aminobutan-1-ol is a chiral organic compound that serves as a crucial building block in the synthesis of various pharmaceuticals. Its molecular structure contains a single stereocenter, giving rise to two non-superimposable mirror images known as enantiomers: (R)-(-)-2-aminobutan-1-ol and (S)-(+)-2-aminobutan-1-ol. The distinct three-dimensional arrangement of these enantiomers can lead to significant differences in their pharmacological and toxicological profiles, making the study and control of their stereochemistry paramount in drug development and manufacturing. For instance, the enantiomerically pure (S)-2-aminobutanol is a key precursor for the anti-tuberculosis drug Ethambutol[1].

Stereochemistry and Absolute Configuration

The stereochemistry of 2-aminobutan-1-ol is defined by the tetrahedral carbon atom at the second position (C2), which is bonded to four different substituents: a hydrogen atom (-H), an amino group (-NH2), an ethyl group (-CH2CH3), and a hydroxymethyl group (-CH2OH). This chiral center is responsible for the optical activity of the molecule.

Cahn-Ingold-Prelog (CIP) Priority Rules

The absolute configuration of each enantiomer is assigned using the Cahn-Ingold-Prelog (CIP) priority rules. This systematic method involves assigning priorities to the groups attached to the chiral center based on their atomic number.

• Rule 1: Higher atomic numbers of the atoms directly attached to the chiral center receive higher priority.

• Rule 2: If there is a tie, the atoms at the next position in the substituent chains are compared until a point of difference is found.[2][3][4]

• Rule 3: Multiple bonds are treated as multiple single bonds to the same type of atom.[2][3]

For 2-aminobutan-1-ol, the priorities of the substituents attached to the C2 chiral center are assigned as follows:

• -NH2 (Nitrogen, atomic number 7)

• -CH2OH (The carbon is attached to an oxygen)

• -CH2CH3 (The carbon is attached to another carbon)

• -H (Hydrogen, atomic number 1)

Once priorities are assigned, the molecule is oriented so that the lowest priority group (in this case, -H) is pointing away from the viewer. The direction from the highest priority group (1) to the second highest (2) to the third highest (3) is then determined. A clockwise direction corresponds to the R configuration (from the Latin rectus, meaning right), while a counter-clockwise direction indicates the S configuration (from the Latin sinister, meaning left).[2][4]

Caption: Cahn-Ingold-Prelog priority assignment for the enantiomers of 2-aminobutan-1-ol.

Physicochemical Properties of Enantiomers

Enantiomers exhibit identical physical and chemical properties in an achiral environment. However, they differ in their interaction with plane-polarized light. One enantiomer will rotate the light in a clockwise direction (dextrorotatory, (+)), while the other will rotate it in a counter-clockwise direction (levorotatory, (-)) to an equal magnitude.[5] It is important to note that there is no direct correlation between the R/S designation and the direction of optical rotation.

Property	(R)-(-)-2-Aminobutan-1-ol	(S)-(+)-2-Aminobutan-1-ol	Racemic (±)-2-Aminobutan-1-ol
CAS Number	5856-63-3[6]	5856-62-2[7]	96-20-8[8]
Molecular Formula	C4H11NO[6]	C4H11NO[7]	C4H11NO[8]
Molecular Weight	89.14 g/mol	89.14 g/mol [7]	89.14 g/mol [8]
Appearance	Liquid	Liquid	Liquid
Boiling Point	172-174 °C	176-178 °C	176-178 °C
Melting Point	-2 °C	-2 °C	Not available
Density	0.943 g/mL at 20 °C	~0.944 g/mL at 25 °C[7]	0.943 g/mL at 25 °C
Specific Rotation [α]D	-10° (neat, 19 °C)	+8.5° to +11.5° (neat, 20 °C)[7]	0°
Refractive Index (n20/D)	1.452	1.4515 to 1.4535[7]	Not available

Synthesis and Resolution of Enantiomers

Enantiomerically pure 2-aminobutan-1-ol can be obtained either through stereoselective synthesis or by resolving a racemic mixture.

Stereoselective Synthesis

Stereoselective synthesis aims to produce a single enantiomer directly. One approach involves the enzymatic asymmetric reductive amination of 1-hydroxybutan-2-one (B1215904) using an engineered amine dehydrogenase, which can yield (S)-2-aminobutan-1-ol with high selectivity (>99%)[9]. Another method involves the reduction of the corresponding chiral amino acid; for example, (R)-(-)-2-amino-1-butanol can be synthesized by the reduction of D-2-aminobutyric acid[10].

Resolution of Racemic Mixtures

A common industrial method for obtaining pure enantiomers is the resolution of a racemic mixture. This is typically achieved by reacting the racemic amine with a chiral resolving agent, such as L-(+)-tartaric acid or D-(-)-tartaric acid, to form diastereomeric salts. These diastereomers have different physical properties (e.g., solubility) and can be separated by fractional crystallization. After separation, the pure enantiomer is recovered by treatment with a base.[11]

Caption: General workflow for the chemical resolution of racemic 2-aminobutan-1-ol.

Experimental Determination of Absolute Configuration and Enantiomeric Purity

Several analytical techniques are employed to determine the absolute configuration and enantiomeric purity of 2-aminobutan-1-ol.

Polarimetry

Polarimetry measures the rotation of plane-polarized light as it passes through a sample of a chiral compound. The specific rotation is a characteristic physical property of a pure enantiomer under specific conditions (temperature, wavelength, solvent, and concentration). A measured specific rotation of zero indicates a racemic mixture, while a non-zero value indicates an excess of one enantiomer.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating and quantifying enantiomers.[12] Due to the lack of a chromophore in 2-aminobutan-1-ol, direct UV detection is not feasible.[13] Two primary HPLC strategies are employed:

• Indirect Method (Pre-column Derivatization): The enantiomers are reacted with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a standard achiral HPLC column (e.g., C18) and detected using a UV detector.[13]

• Direct Method (Chiral Stationary Phase): The racemic mixture is directly injected onto an HPLC column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and thus separation.[13]

Caption: Experimental workflows for the chiral HPLC separation of 2-aminobutan-1-ol enantiomers.

Experimental Protocol: Chiral HPLC Separation (Direct Method)

This protocol is a representative method for the direct separation of 2-aminobutan-1-ol enantiomers using a chiral stationary phase.

• Column: A crown ether-based chiral stationary phase column (e.g., CROWNPAK CR(+)).

• Mobile Phase: Perchloric acid solution (pH 1.0 to 2.0).

• Flow Rate: 0.8 - 1.2 mL/min.

• Column Temperature: 25 °C.

• Detection: As 2-aminobutan-1-ol lacks a UV chromophore, detection can be achieved using a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD). Alternatively, post-column derivatization with an agent like o-phthalaldehyde (B127526) (OPA) can be used to enable fluorescence detection.

• Sample Preparation: Dissolve the 2-aminobutan-1-ol sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL).

• Data Analysis: The enantiomeric excess (%ee) is calculated from the peak areas of the two enantiomers in the chromatogram.

Conclusion

The stereochemistry of 2-aminobutan-1-ol is a fundamental aspect that dictates its application, particularly in the pharmaceutical industry. A thorough understanding of its R and S configurations, coupled with robust analytical methods for their separation and quantification, is essential for the development of safe and effective chiral drugs. The methodologies outlined in this guide, from chemical resolution to chiral HPLC, provide the necessary framework for researchers and drug development professionals to control and verify the stereochemical integrity of this vital chiral building block.

References

• 1. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CIP (Cahn-Ingold-Prelog) Priorities | OpenOChem Learn [learn.openochem.org]
• 3. Cahn–Ingold–Prelog priority rules - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 6. R(-)-2-Amino-1-butanol [webbook.nist.gov]
• 7. 5856-62-2 CAS | (S)-(+)-2-AMINO-1-BUTANOL | Alcohols | Article No. 01041 [lobachemie.com]
• 8. 1-Butanol, 2-amino- [webbook.nist.gov]
• 9. Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. (R)-(-)-2-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]
• 11. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 12. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthesis of 2-Aminobutan-1-ol from Aminobutyric Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-Aminobutan-1-ol from its corresponding aminobutyric acid precursor. The methods outlined below are established chemical syntheses suitable for laboratory and process development scales. The primary focus is on the chemical reduction of 2-aminobutyric acid, a key transformation in the preparation of chiral amino alcohols, which are valuable building blocks in the pharmaceutical industry. For instance, (S)-2-aminobutanol is a critical intermediate in the synthesis of the anti-tuberculosis drug ethambutol.[1][2]

Introduction

The conversion of a carboxylic acid functional group to a primary alcohol is a fundamental transformation in organic synthesis. In the context of aminobutyric acid, this reduction must be achieved without affecting the stereocenter at the alpha-carbon to maintain enantiopurity, which is crucial for pharmacological activity. The two primary methods detailed here are the reduction using a metal hydride reagent, specifically Lithium Aluminum Hydride (LAH), and catalytic hydrogenation.

Method 1: Reduction of 2-Aminobutyric Acid using Lithium Aluminum Hydride (LAH)

Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of reducing carboxylic acids to primary alcohols.[3][4] This method is widely used in organic synthesis for its efficiency. The reaction involves the nucleophilic addition of a hydride ion to the carbonyl carbon of the carboxylic acid.

Reaction Scheme:

Caption: Chemical reduction of 2-aminobutyric acid to 2-aminobutan-1-ol using LiAlH4.

Experimental Protocol

Materials:

• D-2-Aminobutyric acid (or L-isomer)

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Heating mantle

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: Suspend Lithium Aluminum Hydride (typically 1.5-2.0 equivalents) in anhydrous THF in the reaction flask and cool the slurry in an ice bath.

• Addition of Substrate: Dissolve the 2-aminobutyric acid in anhydrous THF and add it dropwise to the LiAlH₄ slurry via the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for several hours until the reaction is complete (monitor by TLC or LC-MS).

• Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add deionized water dropwise to quench the excess LiAlH₄. This is a highly exothermic process that generates hydrogen gas, so proper quenching techniques (e.g., Fieser workup) are essential.

• Workup: After the quenching is complete, a solid precipitate of aluminum salts will form. Filter the solid and wash it thoroughly with THF.

• Purification: Combine the filtrate and the washings. Dry the organic solution over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-aminobutan-1-ol. Further purification can be achieved by distillation or column chromatography.[5]

Quantitative Data

Parameter	Value/Condition	Reference
Starting Material	D-2-Aminobutyric acid	[5]
Reducing Agent	Lithium Aluminum Hydride	[5]
Solvent	Tetrahydrofuran (THF)	[5]
Yield	61% (after purification)	[5]

Method 2: Catalytic Hydrogenation of 2-Aminobutyric Acid

Direct catalytic hydrogenation of aminobutyric acid is an alternative method that avoids the use of pyrophoric metal hydrides. This process typically requires high pressure, elevated temperatures, and a suitable catalyst.

Reaction Scheme:

Caption: Catalytic hydrogenation of S-(+)-2-aminobutyric acid.

Experimental Protocol

Materials:

• S-(+)-2-Aminobutyric acid

• Supported metal catalyst (e.g., Ru/C, Pd/C, Pt/C, Rh/C)[6]

• Deionized Water

• Acid (e.g., Sulfuric acid, Hydrochloric acid)[6]

• Base for neutralization (e.g., Sodium hydroxide)

• Ethanol (B145695)

• High-pressure reactor (autoclave)

• Filtration apparatus

• Distillation apparatus

Procedure:

• Charging the Reactor: In a high-pressure reactor, add S-(+)-2-aminobutyric acid, deionized water, an acid, and the catalyst.[6]

• Inerting: Seal the reactor and purge it with nitrogen to remove air.

• Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 6-15 MPa) and heat to the reaction temperature (e.g., 70-140 °C).[6] Maintain the reaction under stirring until the consumption of hydrogen ceases.

• Cooling and Depressurization: Cool the reactor to room temperature and carefully vent the excess hydrogen.

• Catalyst Removal: Open the reactor and filter the reaction mixture to remove the catalyst.

• Workup: Distill the filtrate under reduced pressure to remove water. Neutralize the residue with a base.

• Purification: Add ethanol to precipitate the inorganic salts, which are then removed by filtration. The ethanol is removed from the filtrate by distillation under reduced pressure. The final product, L-2-aminobutanol, is obtained by distillation.[6]

Quantitative Data

Parameter	Value/Condition	Reference
Starting Material	L-2-Aminobutyric acid	[6]
Catalyst	Ruthenium on Carbon (Ru/C)	[6]
Solvent	Water	[6]
Acid	Concentrated Sulfuric Acid	[6]
Pressure	9-15 MPa	[6]
Temperature	70-140 °C	[6]
Yield	86% (molar)	[6]
Purity	≥99%	[6]

Experimental Workflow

The following diagram illustrates a general workflow for the chemical synthesis and purification of 2-aminobutan-1-ol.

Caption: General workflow for the synthesis of 2-aminobutan-1-ol.

Conclusion

The synthesis of 2-aminobutan-1-ol from aminobutyric acid can be effectively achieved through either lithium aluminum hydride reduction or catalytic hydrogenation. The choice of method may depend on the available equipment (e.g., high-pressure reactor), safety considerations associated with reagents like LiAlH₄, and the desired scale of the synthesis. Both methods, when performed with care, provide good yields of the target amino alcohol. For pharmaceutical applications, careful control of the reaction conditions is paramount to ensure the retention of stereochemical integrity.

References

• 1. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN107011186A - The method of one kind catalysis S (+) 2 aminobutyric acid hydrogenation synthesis S (+) 2 amino butanol - Google Patents [patents.google.com]
• 3. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. (R)-(-)-2-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]
• 6. CN105061224A - Synthetic method of L-2-aminobutanol - Google Patents [patents.google.com]

Application Notes and Protocols for the Catalytic Hydrogenation of 2-Aminobutan-1-ol

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Aminobutan-1-ol is a valuable chiral building block in the synthesis of various pharmaceuticals, most notably the anti-epileptic drug levetiracetam (B1674943) and the antibiotic ethambutol. The catalytic hydrogenation of its precursor, 2-aminobutyric acid, presents a direct and atom-economical route to its production. This document provides detailed application notes and protocols for the synthesis of 2-aminobutan-1-ol via catalytic hydrogenation, focusing on catalyst selection, reaction optimization, and experimental procedures.

Reaction Pathway and Mechanism

The primary method for producing 2-aminobutan-1-ol through catalytic hydrogenation involves the reduction of the carboxylic acid group of 2-aminobutyric acid. This transformation is typically achieved using heterogeneous catalysts under a hydrogen atmosphere. The overall reaction is as follows:

(S)-2-aminobutyric acid is hydrogenated to yield (S)-2-aminobutan-1-ol. This "one-step method" is considered more straightforward than a "two-step" process involving esterification followed by hydrogenation, as it simplifies the operational procedure.[1] The hydrogenation of the carboxylic acid's carbon-oxygen double bond is the key transformation.[1]

References

• 1. CN107011186A - The method of one kind catalysis S (+) 2 aminobutyric acid hydrogenation synthesis S (+) 2 amino butanol - Google Patents [patents.google.com]

Application Notes: (S)-2-Aminobutan-1-ol as a Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-Aminobutan-1-ol is a versatile and economically viable chiral building block used in asymmetric synthesis. Its primary application is as a chiral auxiliary, a molecule that is temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a reaction. By guiding the formation of a new stereocenter, this auxiliary allows for the synthesis of enantiomerically enriched products. This is particularly crucial in the pharmaceutical industry, where the biological activity of a molecule is often dependent on its specific stereochemistry.

The most common and effective use of (S)-2-aminobutan-1-ol as a chiral auxiliary involves its conversion into the corresponding (4S)-4-ethyl-2-oxazolidinone. This rigid heterocyclic system provides a well-defined steric environment that directs the approach of reagents to one face of a reactive intermediate, leading to high diastereoselectivity in subsequent transformations.

Principle of Asymmetric Induction

The efficacy of the (4S)-4-ethyl-2-oxazolidinone auxiliary lies in its ability to create a sterically hindered environment. After N-acylation, the resulting N-acyl oxazolidinone can be deprotonated to form a rigid Z-enolate that is chelated to a metal cation (typically lithium or sodium). The ethyl group at the C4 position of the oxazolidinone ring effectively shields one face of the enolate. Consequently, an incoming electrophile will preferentially attack from the less hindered face, resulting in the formation of one diastereomer in significant excess. Following the reaction, the chiral auxiliary can be cleaved under mild conditions and recycled, yielding the desired chiral product.

Key Applications

The primary application of the 2-aminobutan-1-ol derived chiral auxiliary is in the asymmetric alkylation of carboxylic acid derivatives. This methodology provides a reliable route to a wide range of enantiomerically pure α-substituted carboxylic acids, which are valuable intermediates in the synthesis of pharmaceuticals and other biologically active molecules.

Quantitative Data Summary

The following table summarizes representative data for the asymmetric alkylation of an N-propanoyl oxazolidinone derived from (S)-2-aminobutan-1-ol with various alkyl halides. The data is based on typical outcomes for this class of chiral auxiliaries.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Excess (d.e.) (%)
1	Benzyl (B1604629) bromide	α-Benzylpropanoic acid derivative	>90	>98
2	Allyl iodide	α-Allylpropanoic acid derivative	>90	>98
3	Ethyl iodide	α-Ethylpropanoic acid derivative	>85	>95
4	Methyl iodide	α-Methylpropanoic acid derivative	>85	>95

Experimental Protocols

Protocol 1: Synthesis of (4S)-4-ethyl-2-oxazolidinone from (S)-2-Aminobutan-1-ol

This protocol describes the cyclization of (S)-2-aminobutan-1-ol with a carbonate source to form the corresponding oxazolidinone.

Materials:

• (S)-2-Aminobutan-1-ol

• Diethyl carbonate

• Sodium methoxide (B1231860) (catalytic amount)

• Ethanol

• Toluene

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add (S)-2-aminobutan-1-ol (1.0 eq), diethyl carbonate (1.1 eq), and a catalytic amount of sodium methoxide in ethanol.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by distillation or recrystallization from a suitable solvent system (e.g., toluene/hexanes) to yield pure (4S)-4-ethyl-2-oxazolidinone.

Protocol 2: N-Acylation of (4S)-4-ethyl-2-oxazolidinone

This procedure details the N-acylation of the chiral auxiliary with an acid chloride.

Materials:

• (4S)-4-ethyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add (4S)-4-ethyl-2-oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 eq) dropwise via syringe. Stir the mixture at -78 °C for 30 minutes.

• Add propionyl chloride (1.1 eq) dropwise to the lithium salt solution at -78 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate (B1210297) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the N-propionyl oxazolidinone. The crude product can be purified by flash chromatography.

Protocol 3: Asymmetric Alkylation

This protocol describes the diastereoselective alkylation of the N-acyl oxazolidinone.

Materials:

• N-propionyl-(4S)-4-ethyl-2-oxazolidinone

• Sodium hexamethyldisilazide (NaHMDS) or Lithium diisopropylamide (LDA)

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add a solution of NaHMDS (1.1 eq) in THF dropwise. Stir the mixture at -78 °C for 1 hour to form the enolate.

• Add benzyl bromide (1.2 eq) dropwise.

• Stir the reaction at -78 °C and allow it to slowly warm to 0°C over several hours.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash chromatography to isolate the desired diastereomer.

Protocol 4: Cleavage of the Chiral Auxiliary

This protocol describes the removal of the chiral auxiliary to yield the chiral carboxylic acid.

Materials:

• Alkylated N-acyl oxazolidinone

• Lithium hydroxide (B78521) (LiOH)

• Hydrogen peroxide (30% aqueous solution)

• Tetrahydrofuran (THF)

• Water

• Sodium sulfite (B76179) (Na₂SO₃) solution

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the alkylated N-acyl oxazolidinone (1.0 eq) in a mixture of THF and water (3:1).

• Cool the solution to 0 °C.

• Add an aqueous solution of LiOH (2.0 eq) and hydrogen peroxide (4.0 eq) dropwise.

• Stir the reaction at 0 °C for 1-2 hours.

• Quench the excess peroxide by adding an aqueous solution of Na₂SO₃.

• Concentrate the mixture under reduced pressure to remove the THF.

• The aqueous layer can be extracted with a suitable organic solvent to recover the chiral auxiliary.

• Acidify the aqueous layer to pH 1-2 with 1 M HCl.

• Extract the acidic aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the chiral carboxylic acid.

Visualizations

Caption: Experimental workflow for asymmetric alkylation.

Caption: Principle of chiral induction.

Application Notes: Enantioselective Synthesis of Pharmaceutical Intermediates Using 2-Aminobutan-1-ol

Introduction

Chiral 1,2-amino alcohols are crucial building blocks in the pharmaceutical industry due to their presence in numerous biologically active molecules and their utility as chiral auxiliaries in asymmetric synthesis.[1][2] (S)-2-Aminobutan-1-ol, in particular, is a key chiral intermediate for the synthesis of several important pharmaceuticals. Its stereochemistry is fundamental to the biological activity of the final drug substance, making enantioselective synthesis a critical aspect of drug development.[3][4] This document provides detailed application notes and protocols for the enantioselective synthesis of a significant pharmaceutical intermediate using (S)-2-Aminobutan-1-ol.

Application Note 1: Synthesis of (S,S)-Ethambutol

Overview

Ethambutol (B1671381) is a first-line bacteriostatic anti-tuberculosis drug.[3] The therapeutic activity resides almost exclusively in the (S,S)-enantiomer, which is approximately 500 times more potent than the (R,R)-diastereomer.[3] The (R,S)-meso form is less active, and the (R,R)-enantiomer is associated with ocular toxicity, specifically optic neuritis.[3] Therefore, producing the enantiomerically pure (S,S)-form is of paramount importance. The most common and practical synthetic route involves the condensation of (S)-2-Aminobutan-1-ol with 1,2-dichloroethane (B1671644).[5][6][7] The critical step in this process is securing the enantiomerically pure (S)-2-Aminobutan-1-ol, which is typically achieved through the resolution of a racemic mixture.

Logical Workflow for Ethambutol Synthesis

The overall process begins with the resolution of racemic 2-aminobutan-1-ol to isolate the desired (S)-enantiomer. This is followed by the condensation of the chiral amine with a linking agent to form the final drug substance.

Caption: Workflow for the synthesis of (S,S)-Ethambutol.

Experimental Protocols

Protocol 1: Chiral Resolution of (R,S)-2-Aminobutan-1-ol

This protocol details the resolution of racemic 2-aminobutan-1-ol using L-(+)-tartaric acid to isolate the d-2-amino-1-butanol L(+)-tartrate salt, which corresponds to the (S)-enantiomer.[8][9]

Materials:

• dl-2-amino-1-butanol hydrochloride / free base mixture

• Anhydrous Methanol (B129727)

• L-(+)-tartaric acid

• d-2-amino-1-butanol L(+)-tartrate (for seeding)

• Distilled water

• Sodium hydroxide (B78521) (NaOH)

Procedure:

• Dissolution: Dissolve 42 g of a mixture containing dl-2-amino-1-butanol free base and its hydrochloride salt in 120 ml of anhydrous methanol in a suitable reaction flask.[8]

• Tartaric Acid Addition: Add 35 g (0.233 mole) of L(+)-tartaric acid to the solution. An exothermic reaction will cause the temperature to rise to approximately 45-47°C.[8]

• Salt Formation: Maintain the solution at this temperature for 1 hour with stirring to ensure complete formation of the diastereomeric tartrate salts.[8]

• Crystallization: Cool the solution slowly to 25°C over a period of 4-5 hours. To induce crystallization of the desired salt, seed the solution with a small crystal of d-2-amino-1-butanol L(+)-tartrate.[8]

• Isolation: The less soluble d-2-amino-1-butanol L(+)-tartrate salt will crystallize out of the solution. Isolate the crystals by filtration.

• Hydrolysis to Free Amine: Dissolve the isolated tartrate salt intermediate in distilled water. Add a solution of NaOH to adjust the pH to 11-13.[9]

• Extraction: The (S)-2-aminobutan-1-ol free base is liberated. It can be recovered from the aqueous solution by reduced pressure distillation or solvent extraction.[9]

• Purification: The collected product is optically pure (S)-2-aminobutan-1-ol.

Protocol 2: Synthesis of (S,S)-Ethambutol Dihydrochloride

This protocol describes the condensation of enantiomerically pure (S)-(+)-2-amino-1-butanol with 1,2-dichloroethane.[10]

Materials:

• (S)-(+)-2-amino-1-butanol

• 1,2-dichloroethane

• Absolute Ethanol (B145695)

• Hydrochloric acid in ethanol (e.g., 30% HCl content)

Procedure:

• Reaction Setup: In a 500 mL three-neck flask equipped with a stirrer and condenser, add 295 g (3.3094 mol) of S-(+)-2-amino-1-butanol.[10]

• Reactant Addition: Heat the flask to 110°C with stirring. Slowly add 35 g (0.3536 mol) of 1,2-dichloroethane over 2 hours, ensuring the reaction temperature is maintained between 110°C and 140°C.[10]

• Condensation Reaction: After the addition is complete, maintain the reaction mixture within this temperature range (110-140°C) for an additional 3 hours to drive the condensation to completion.[10]

• Recovery of Excess Reagent: After the reaction, increase the temperature to 150°C and recover the excess S-(+)-2-amino-1-butanol by vacuum distillation (approx. -0.09 MPa).[10]

• Product Solubilization: Cool the remaining reaction mass (crude ethambutol base) to 70°C and add 200 g of absolute ethanol with stirring.[10]

• Salt Formation and Crystallization: Slowly cool the ethanol solution to about 30°C. Add dropwise an ethanolic solution of hydrochloric acid (e.g., 37.3 g of 30% HCl in ethanol) to adjust the pH to between 3.0 and 3.5.[10]

• Isolation: Continue to cool the mixture slowly to between 8°C and 10°C to allow for the crystallization of ethambutol hydrochloride.[10]

• Final Product: Collect the crystalline product by suction filtration and dry to obtain the final product.[10]

Data Presentation

The following table summarizes the quantitative data for yields reported in the synthesis of Ethambutol and its chiral intermediate, (S)-2-Aminobutan-1-ol.

Reaction Step	Starting Material(s)	Product	Reported Yield	Reference
Resolution of Racemic Amine	(R,S)-2-aminobutanol, L-(+)-tartaric acid	(S)-2-aminobutanol L-(+)-tartrate	94.3%	[5]
Hydrolysis of Tartrate Salt	(S)-2-aminobutanol L-(+)-tartrate	(S)-2-aminobutanol	>85.0%	[5]
Condensation with 1,2-dichloroethane (Route A)	(S)-2-aminobutanol, 1,2-dichloroethane	Ethambutol	81.3%	[5]
Condensation and HCl salt formation (Route B)	S-(+)-2-amino-1-butanol, 1,2-dichloroethane	Ethambutol Hydrochloride	80.98%	[10]

Reaction Pathway Diagram

The following diagram illustrates the chemical transformation from (S)-2-Aminobutan-1-ol to (S,S)-Ethambutol.

Caption: Synthesis of (S,S)-Ethambutol from (S)-2-Aminobutan-1-ol.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN105481703A - Method for synthesizing (S)-2-aminobutanol - Google Patents [patents.google.com]
• 5. Synthesis of Ethambutol | Semantic Scholar [semanticscholar.org]
• 6. Ethambutol synthesis - chemicalbook [chemicalbook.com]
• 7. CN111848418B - A kind of preparation method of ethambutol - Google Patents [patents.google.com]
• 8. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 9. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 10. Ethambutol hydrochloride synthesis method - Eureka | Patsnap [eureka.patsnap.com]

Application Notes and Protocols: Synthesis of Ethambutol from 2-Aminobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethambutol (B1671381) is a crucial first-line bacteriostatic antimicrobial medication for the treatment of tuberculosis. The synthesis of its active stereoisomer, (S,S)-ethambutol, relies on the key chiral intermediate (S)-(+)-2-amino-1-butanol. This document provides detailed application notes and experimental protocols for the synthesis of ethambutol, focusing on the reaction between (S)-(+)-2-amino-1-butanol and 1,2-dichloroethane (B1671644). This method is widely applied in industrial production due to its efficiency.

Key Reagents and Their Properties

Successful synthesis requires a thorough understanding of the properties of the key reactants.

Property	2-Aminobutan-1-ol	Ethambutol Hydrochloride
Molecular Formula	C4H11NO[1][2]	C10H24N2O2 · 2HCl[3]
Molecular Weight	89.14 g/mol [2][4]	277.23 g/mol [3]
Appearance	Colorless to pale yellow liquid[1]	White crystalline powder
Boiling Point	176-178 °C[2][5]	-
Melting Point	-2 °C[2][5]	199-204 °C[3]
Density	0.943 g/mL at 25 °C[2][5]	-
Solubility	Completely miscible in water[5]	-
CAS Number	96-20-8[1][2]	1070-11-7[3]

Synthesis of (S,S)-Ethambutol from (S)-(+)-2-Amino-1-butanol

The primary method for synthesizing ethambutol involves the condensation of (S)-(+)-2-amino-1-butanol with 1,2-dichloroethane.[6][7] The reaction is typically carried out at elevated temperatures, with an excess of the aminobutanol (B45853) to drive the reaction to completion and minimize side products.

Reaction Scheme

Caption: Reaction scheme for the synthesis of (S,S)-Ethambutol.

Experimental Protocol

This protocol is a synthesis of methodologies described in various patents.[3][8]

Materials:

• (S)-(+)-2-amino-1-butanol (specific rotation +8.6° to +10.1°)[3][8]

• 1,2-dichloroethane

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Absolute ethanol (B145695)

• Hydrochloric acid (HCl) in ethanol

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and condenser, add a significant molar excess of (S)-(+)-2-amino-1-butanol.

• Heating: Heat the (S)-(+)-2-amino-1-butanol to 110 °C with continuous stirring.[3][8]

• Addition of 1,2-dichloroethane: Slowly add 1,2-dichloroethane to the heated aminobutanol over 2 hours. The temperature should be carefully controlled between 110 °C and 140 °C.[3][8]

• Reaction: Maintain the reaction mixture within the 110 °C to 140 °C temperature range for an additional 3 hours after the addition of 1,2-dichloroethane is complete.[3][8]

• Neutralization and Workup:

  • Cool the reaction mixture to between 60 °C and 80 °C.[8]

  • Add sodium hydroxide and stir the mixture for 30 minutes at 85 °C to 95 °C to neutralize the hydrogen chloride generated during the reaction.[8]

  • Alternatively, the excess (S)-(+)-2-amino-1-butanol can be recovered via vacuum distillation at 150 °C.[3]

• Product Isolation and Purification:

  • Cool the mixture to 70 °C and add absolute ethanol.[3]

  • Continue to cool the solution to approximately 30 °C.[3]

  • Slowly add an ethanol solution of hydrochloric acid to adjust the pH to 3-3.5, which will precipitate the ethambutol dihydrochloride.[3]

  • Cool the mixture further to 8-10 °C to maximize crystallization.[3]

  • Filter the precipitate, wash with cold ethanol, and dry under vacuum to obtain the final product.

Quantitative Data from Synthesis Protocols

The following table summarizes quantitative data from various reported synthesis protocols.

Parameter	Value	Source
Molar Ratio of (S)-(+)-2-amino-1-butanol to 1,2-dichloroethane	9.36 : 1	[3][8]
Reaction Temperature	110-140 °C	[3][8]
Reaction Time	5 hours	[3][8]
Yield of Ethambutol Hydrochloride	80.57% - 80.98%	[3][8]
Purity of Ethambutol Hydrochloride	99.8%	[3]

Synthesis and Purification Workflow

The overall process from starting materials to the purified final product can be visualized as follows:

Caption: Workflow for the synthesis and purification of Ethambutol HCl.

Alternative Synthesis Routes for 2-Aminobutan-1-ol

The synthesis of the key precursor, (S)-(+)-2-amino-1-butanol, is a critical step. While it can be purchased directly, several synthetic routes exist for its preparation in the laboratory:

• From Nitropropane: 1-Nitropropane can undergo oxymethylation with formaldehyde, followed by the reduction of the nitro group to an amine, yielding racemic 2-aminobutanol. The desired (S)-enantiomer is then resolved using L-(+)-tartaric acid.[6]

• From L-2-aminobutyric acid: The ethyl ester of L-2-aminobutyric acid hydrochloride can be reduced with hydrogen using Raney nickel and platinum oxide catalysts to yield pure (S)-(+)-2-aminobutanol.[6]

• From Butene-1: Butene-1 can be reacted with a nitrile (e.g., acetonitrile) and chlorine to form an intermediate which is then hydrolyzed to dl-2-amino-1-butanol.[9][10] This racemic mixture is then resolved.

Conclusion

The synthesis of ethambutol from (S)-(+)-2-amino-1-butanol and 1,2-dichloroethane is a well-established and high-yielding method. Careful control of reaction parameters, particularly temperature and reactant ratios, is essential for achieving high purity and yield. The provided protocols and data offer a comprehensive guide for researchers and professionals in the field of drug development and synthesis.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-アミノ-1-ブタノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Ethambutol hydrochloride synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 4. 2-Amino-1-butanol | C4H11NO | CID 22129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-AMINO-1-BUTANOL | 96-20-8 [chemicalbook.com]
• 6. Ethambutol synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. CN108218724B - Method for synthesizing ethambutol hydrochloride - Google Patents [patents.google.com]
• 9. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 10. US3944618A - Synthesis of ethambutol - Google Patents [patents.google.com]

Application Notes and Protocols: Preparation of 2-Aminobutan-1-ol Derivatives for Biological Screening

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of 2-aminobutan-1-ol derivatives. The protocols detailed below are intended to serve as a foundational guide for the preparation of a diverse library of these compounds for biological screening in drug discovery programs.

Introduction

Chiral amino alcohols are valuable building blocks in medicinal chemistry, frequently incorporated into the structures of active pharmaceutical ingredients.[1] Among these, 2-aminobutan-1-ol and its derivatives represent a significant class of compounds with a wide range of biological activities. The presence of both an amino and a hydroxyl group provides a versatile scaffold for chemical modification, allowing for the generation of libraries of derivatives with diverse physicochemical properties and biological targets. A notable example of a drug synthesized from a 2-aminobutan-1-ol derivative is ethambutol (B1671381), a first-line treatment for tuberculosis.[2][3][4] This document outlines protocols for the synthesis of 2-aminobutan-1-ol derivatives, with a focus on N-acylation as a general method for diversification and a specific protocol for the synthesis of ethambutol.

Key Applications

Derivatives of 2-aminobutan-1-ol have been investigated for a variety of therapeutic applications, including:

• Antitubercular Agents: The most prominent application is in the synthesis of ethambutol, which targets the arabinosyl transferases involved in the biosynthesis of the mycobacterial cell wall.[4]

• Anticancer Agents: Certain amino alcohol derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines. The mechanism of action for some of these compounds involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis.

• Antimicrobial Agents: N-acyl derivatives of amino alcohols have demonstrated activity against a range of bacteria and fungi. The lipophilicity introduced by the acyl chain can play a crucial role in their antimicrobial efficacy.

Experimental Protocols

Protocol 1: General Procedure for the N-Acylation of (S)-2-Aminobutan-1-ol

This protocol describes a general method for the synthesis of N-acyl derivatives of (S)-2-aminobutan-1-ol using an acid chloride. This approach allows for the introduction of a wide variety of acyl groups, creating a library of derivatives for biological screening.

Materials:

• (S)-2-Aminobutan-1-ol

• Desired acid chloride (e.g., benzoyl chloride, acetyl chloride)

• Triethylamine (B128534) (Et3N)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve (S)-2-aminobutan-1-ol (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath with stirring.

• Dissolve the desired acid chloride (1.1 eq) in anhydrous dichloromethane and add it dropwise to the stirred solution of the amino alcohol over a period of 15-30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete (monitored by TLC).

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the desired N-acyl-2-aminobutan-1-ol derivative.

Protocol 2: Synthesis of (S,S)-Ethambutol from (S)-2-Aminobutan-1-ol

This protocol outlines the synthesis of the antitubercular drug ethambutol from (S)-2-aminobutan-1-ol and 1,2-dichloroethane (B1671644).[2][3][5]

Materials:

• (S)-2-Aminobutan-1-ol

• 1,2-Dichloroethane

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Hydrochloric acid (HCl) in ethanol

• Three-neck round-bottom flask equipped with a reflux condenser and mechanical stirrer

Procedure:

• To a three-neck flask, add (S)-2-aminobutan-1-ol.

• Heat the (S)-2-aminobutan-1-ol to approximately 110-140 °C with stirring.[5]

• Slowly add 1,2-dichloroethane to the heated (S)-2-aminobutan-1-ol over a period of about 2 hours, maintaining the temperature in the range of 110-140 °C.[5]

• After the addition is complete, continue to heat the reaction mixture for an additional 3 hours.[5]

• After the reaction, unreacted (S)-2-aminobutan-1-ol can be recovered by vacuum distillation.

• Cool the reaction mixture and dissolve the residue in ethanol.

• To precipitate the dihydrochloride (B599025) salt, slowly add a solution of hydrochloric acid in ethanol while stirring, adjusting the pH to 3-3.5.[3]

• Cool the mixture to induce crystallization.

• Collect the precipitated (S,S)-ethambutol dihydrochloride by filtration, wash with cold ethanol, and dry under vacuum.

Data Presentation

The following table summarizes the biological activities of selected 2-aminobutan-1-ol derivatives and related structures.

Compound/Derivative Class	Biological Activity	Target/Assay	Quantitative Data (IC50/MIC)	Reference
(S,S)-Ethambutol	Antitubercular	Mycobacterium tuberculosis	MIC: 0.5-2.0 µg/mL	[4]
N-Acyl-α-amino ketones	Antibacterial	Enterococcus faecium (biofilm)	Inhibition of biofilm formation	[6]
2-Aminobenzophenone derivatives	Anticancer	Tubulin polymerization inhibition, Human cancer cell lines (Colo 205, NUGC3, HA22T)	IC50 values 50- to 100-fold lower than combretastatin (B1194345) A-4	[3]
Aminobenzylnaphthols	Anticancer	Pancreatic (BxPC-3) and colorectal (HT-29) cancer cell lines	IC50 values ranging from 11.55 µM to 66.19 µM	[7]
1-Aminoalkyl-2-naphthols	Antibacterial	Pseudomonas aeruginosa MDR1	MIC: as low as 10 µg/mL	[8]
1-Aminoalkyl-2-naphthols	Antifungal	Penicillium notatum	MIC: 400 µg/mL	[8]

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of tubulin polymerization inhibitors, a class to which some anticancer 2-aminobutan-1-ol derivatives belong. These compounds interfere with the dynamic instability of microtubules, which are crucial for mitotic spindle formation and chromosome segregation during cell division.[9][10]

Caption: Mechanism of Tubulin Polymerization Inhibition.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the synthesis and biological screening of a library of 2-aminobutan-1-ol derivatives.

Caption: Derivative Synthesis and Screening Workflow.

References

• 1. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules | MDPI [mdpi.com]
• 2. Ethambutol synthesis - chemicalbook [chemicalbook.com]
• 3. CN108218724B - Method for synthesizing ethambutol hydrochloride - Google Patents [patents.google.com]
• 4. Design, Synthesis and Evaluation of Novel Ethambutol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ethambutol hydrochloride synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. What are Tubulin inhibitors and how do they work? [synapse.patsnap.com]

Application of 2-Aminobutan-1-ol in Polymer Chemistry: An Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminobutan-1-ol is a chiral amino alcohol that holds potential as a versatile building block in polymer chemistry. Its bifunctional nature, possessing both a primary amine and a primary hydroxyl group, allows it to participate in a variety of polymerization reactions. This document provides an overview of the potential applications of 2-aminobutan-1-ol in the synthesis of polyurethanes and polyamides, based on established principles of polymer chemistry. While specific examples and detailed experimental data for polymers incorporating 2-aminobutan-1-ol are limited in publicly available literature, this application note extrapolates its likely roles and provides generalized experimental protocols.

Theoretical Applications in Polymer Synthesis

Due to its functional groups, 2-aminobutan-1-ol can theoretically be employed in several key roles in polymer synthesis:

• As a Chain Extender in Polyurethane Synthesis: The hydroxyl group can react with isocyanate groups to form urethane (B1682113) linkages, while the amine group can react with isocyanates to form urea (B33335) linkages. This dual reactivity makes it a potential chain extender, influencing the hard segment of polyurethanes and thereby modifying their mechanical and thermal properties.

• As a Monomer in Polyamide and Poly(ester-amide) Synthesis: The amine group can react with carboxylic acid derivatives (e.g., diacid chlorides) to form amide bonds, a fundamental reaction in polyamide synthesis. The hydroxyl group can concurrently or subsequently react with carboxylic acid or ester groups, leading to the formation of poly(ester-amide)s.

• As a Curing Agent for Epoxy Resins: The primary amine group can act as a nucleophile, opening the epoxide ring of epoxy resins to initiate cross-linking and curing. The hydroxyl group may further participate in the curing process, potentially influencing the network structure and final properties of the thermoset.

Experimental Protocols (Generalized)

The following are generalized protocols for the synthesis of polymers where 2-aminobutan-1-ol could be utilized. These are based on standard polymerization techniques and would require optimization for specific applications.

Synthesis of Polyurethane using 2-Aminobutan-1-ol as a Chain Extender

This protocol describes a two-step prepolymer method for synthesizing a polyurethane.

Materials:

• Diisocyanate (e.g., Methylene diphenyl diisocyanate (MDI) or Hexamethylene diisocyanate (HDI))

• Polyol (e.g., Polycaprolactone diol (PCL) or Polytetrahydrofuran (PTHF))

• 2-Aminobutan-1-ol (as chain extender)

• Catalyst (e.g., Dibutyltin dilaurate (DBTDL))

• Solvent (e.g., N,N-Dimethylformamide (DMF), anhydrous)

Procedure:

• Prepolymer Synthesis:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and thermometer, add the polyol and dissolve it in anhydrous DMF under a nitrogen atmosphere.

  • Heat the mixture to the desired reaction temperature (typically 60-80 °C).

  • Add the diisocyanate dropwise to the polyol solution with vigorous stirring.

  • Allow the reaction to proceed for 2-3 hours to form the isocyanate-terminated prepolymer. The progress of the reaction can be monitored by titrating for the isocyanate content.

• Chain Extension:

  • In a separate flask, prepare a solution of 2-aminobutan-1-ol in anhydrous DMF.

  • Slowly add the 2-aminobutan-1-ol solution to the prepolymer mixture. The reaction is typically exothermic.

  • Add a catalytic amount of DBTDL to the reaction mixture.

  • Continue stirring at the reaction temperature for another 2-4 hours until the polymerization is complete (indicated by a significant increase in viscosity).

• Polymer Isolation:

  • Precipitate the polymer by pouring the viscous solution into a non-solvent such as methanol (B129727) or water.

  • Filter the precipitated polymer and wash it several times with the non-solvent to remove unreacted monomers and catalyst.

  • Dry the polymer in a vacuum oven at 60-80 °C until a constant weight is achieved.

Synthesis of Polyamide from 2-Aminobutan-1-ol and a Diacid Chloride

This protocol outlines the low-temperature solution polycondensation for synthesizing a polyamide.

Materials:

• Diacid chloride (e.g., Adipoyl chloride or Sebacoyl chloride)

• 2-Aminobutan-1-ol

• Acid scavenger (e.g., Triethylamine or Pyridine)

• Solvent (e.g., N-Methyl-2-pyrrolidone (NMP) or Dimethylacetamide (DMAc), anhydrous)

Procedure:

• Monomer Solution Preparation:

  • In a three-necked round-bottom flask under a nitrogen atmosphere, dissolve 2-aminobutan-1-ol and the acid scavenger in anhydrous NMP.

  • Cool the solution to 0-5 °C in an ice bath.

• Polymerization:

  • In a separate flask, dissolve the diacid chloride in anhydrous NMP.

  • Add the diacid chloride solution dropwise to the cooled 2-aminobutan-1-ol solution with vigorous stirring.

  • Maintain the reaction temperature at 0-5 °C for 1-2 hours, and then allow it to slowly warm to room temperature.

  • Continue the reaction at room temperature for 12-24 hours.

• Polymer Isolation:

  • Precipitate the polyamide by pouring the reaction mixture into a non-solvent like methanol or water.

  • Filter the polymer, wash it thoroughly with water and methanol to remove salts and unreacted monomers.

  • Dry the polymer under vacuum at 80-100 °C.

Data Presentation

Due to the lack of specific experimental data in the literature for polymers synthesized with 2-aminobutan-1-ol, a quantitative data table cannot be provided at this time. For the generalized protocols above, characterization would typically involve the techniques listed in the table below, and the resulting data would be tabulated for comparison.

Table 1: Typical Characterization Data for Polymers Incorporating 2-Aminobutan-1-ol

Property	Method	Expected Information
Chemical Structure	FTIR, NMR (¹H, ¹³C)	Confirmation of functional groups (urethane, amide, ester) and polymer structure.
Molecular Weight	Gel Permeation Chromatography (GPC)	Number average molecular weight (Mn), Weight average molecular weight (Mw), and Polydispersity Index (PDI).
Thermal Properties	Thermogravimetric Analysis (TGA)	Decomposition temperature, thermal stability.
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg), melting temperature (Tm), and crystallinity.
Mechanical Properties	Tensile Testing	Tensile strength, Young's modulus, and elongation at break.

Visualizations

The following diagrams illustrate the logical relationships in the synthesis of polymers using 2-aminobutan-1-ol.

Caption: Polyurethane synthesis workflow.

Caption: Polyamide synthesis workflow.

Conclusion

2-Aminobutan-1-ol presents a promising, yet underexplored, monomer for the development of novel polymers. Its bifunctionality offers a route to introduce both hydroxyl and amine functionalities into polymer backbones, potentially leading to materials with unique properties such as improved hydrophilicity, biodegradability, and sites for further chemical modification. The generalized protocols provided herein offer a starting point for researchers to investigate the incorporation of 2-aminobutan-1-ol into polyurethanes and polyamides. Further research is warranted to synthesize and characterize these novel polymers to fully elucidate their structure-property relationships and potential applications.

Application Notes and Protocols: 2-Aminobutan-1-ol as a Ligand in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 1,2-amino alcohols are a foundational class of ligands in asymmetric catalysis, prized for their ability to form stable chelate complexes with a variety of metals. This structural motif creates a rigid and well-defined chiral environment, enabling high stereocontrol in a multitude of chemical transformations. 2-Aminobutan-1-ol, a simple yet effective chiral building block, serves as an accessible and versatile scaffold for developing catalysts for the synthesis of enantiomerically enriched compounds, which are crucial in the pharmaceutical and fine chemical industries.

This document provides detailed application notes on the use of (R)- and (S)-2-aminobutan-1-ol and its simple derivatives as chiral ligands in key asymmetric reactions. It includes representative quantitative data, detailed experimental protocols, and workflow diagrams to guide researchers in applying this ligand in their synthetic endeavors.

Applications in Asymmetric Catalysis

Derivatives of 2-aminobutan-1-ol are effective in several critical asymmetric transformations. The primary applications include:

• Enantioselective Addition of Organozinc Reagents to Aldehydes: Catalyzes the formation of chiral secondary alcohols, a common structural motif in bioactive molecules.

• Asymmetric Reduction of Prochiral Ketones: Used as a chiral modifier for hydride reagents (e.g., LiAlH₄) or as a ligand in transfer hydrogenation to produce chiral secondary alcohols.

• Asymmetric Alkylation Reactions: Serves as a chiral auxiliary or ligand to control the stereoselective formation of carbon-carbon bonds.

Enantioselective Addition of Diethylzinc (B1219324) to Aldehydes

The addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction. Chiral amino alcohols like 2-aminobutan-1-ol can catalyze this reaction with high enantioselectivity, yielding valuable chiral secondary alcohols. The ligand is believed to form a chiral zinc-aminoalkoxide complex in situ, which then coordinates the aldehyde and directs the nucleophilic attack of the ethyl group from the diethylzinc.

Quantitative Data Summary

The following table summarizes representative data for the enantioselective addition of diethylzinc to benzaldehyde (B42025) using various β-amino alcohol ligands. While specific data for unsubstituted 2-aminobutan-1-ol is limited, the performance of structurally similar ligands provides a benchmark.

Entry	Chiral Ligand	Ligand Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	ee (%)	Configuration
1	(1R,2S)-N-Pyrrolidinylnorephedrine	2	0	6	95	94	(R)
2	(-)-DAIB	2	0	2	97	98	(S)
3	Fructose-derived β-amino alcohol	20	25	24	100	92	(S)

Data is representative of the performance of the general class of chiral amino alcohol-derived ligands and serves as a benchmark.[1][2]

Detailed Experimental Protocol

This protocol is a generalized procedure based on common literature methods for the enantioselective ethylation of benzaldehyde.[1][2]

Materials:

• (S)-2-Aminobutan-1-ol

• Anhydrous Toluene (B28343)

• Diethylzinc (1.0 M solution in hexanes)

• Freshly distilled Benzaldehyde

• Saturated aqueous NH₄Cl solution

• Anhydrous MgSO₄

• Standard laboratory glassware (flame-dried)

• Inert atmosphere setup (Argon or Nitrogen)

Procedure:

• Catalyst Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve (S)-2-aminobutan-1-ol (0.1 mmol, 1.0 eq) in anhydrous toluene (5 mL).

• Cool the solution to 0°C in an ice bath.

• Slowly add diethylzinc solution (1.0 M in hexanes, 2.2 mL, 2.2 mmol, 2.2 eq) dropwise via syringe. A gas evolution may be observed.

• Stir the resulting solution at 0°C for 30 minutes to ensure the complete formation of the chiral zinc-aminoalkoxide complex.

• Reaction: To the catalyst solution at 0°C, add freshly distilled benzaldehyde (10.0 mmol, 1.0 eq).

• Stir the reaction mixture at 0°C and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Work-up: Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (15 mL) at 0°C.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Purification & Analysis: Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to yield (S)-1-phenyl-1-propanol.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Asymmetric Reduction of Prochiral Ketones

Chiral amino alcohols can be used to create asymmetric reducing agents. One common method involves modifying a powerful hydride source like lithium aluminum hydride (LiAlH₄) with a chiral ligand. The ligand replaces one or more hydride atoms, creating a sterically hindered and chiral reducing agent that selectively delivers a hydride to one face of a prochiral ketone.

Quantitative Data Summary

N,N-dialkylhydrazines derived from (R)-(-)-2-aminobutan-1-ol have been used to form chiral hydrazones from prochiral ketones. Subsequent reduction with LiAlH₄ can proceed with very high diastereoselectivity.

Entry	Substrate	Reducing Agent	Product	Diastereomeric Excess (d.e.) (%)
1	N-trifluoroethylhydrazone of Acetophenone (B1666503)	LiAlH₄	N,N,N'-trisubstituted hydrazine	100
2	N-trifluoroethylhydrazone of Propiophenone	LiAlH₄	N,N,N'-trisubstituted hydrazine	100
3	N-trifluoroethylhydrazone of Isobutyrophenone	LiAlH₄	N,N,N'-trisubstituted hydrazine	100

Data sourced from a study on the diastereoselective reduction of chiral ketone hydrazones derived from (R)-(–)-2-aminobutan-1-ol.[3]

Detailed Experimental Protocol

This protocol describes the preparation of a chiral modifying agent from (R)-2-aminobutan-1-ol and its use in the asymmetric reduction of acetophenone with LiAlH₄. This is based on general procedures for such reductions.[4][5]

Materials:

• (R)-2-Aminobutan-1-ol

• Benzyl (B1604629) bromide

• Anhydrous Toluene, Anhydrous Diethyl Ether

• Lithium aluminum hydride (LiAlH₄)

• Acetophenone

• Sodium carbonate (Na₂CO₃)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous Na₂SO₄

Part I: Synthesis of (R)-2-(N-benzylamino)butan-1-ol Ligand

• In a round-bottom flask, combine (R)-2-aminobutan-1-ol (10 mmol), anhydrous toluene (50 mL), and sodium carbonate (15 mmol).

• Add benzyl bromide (11 mmol) and heat the mixture to reflux for 6-8 hours, monitoring by TLC.

• Cool the reaction to room temperature, filter off the solids, and wash them with toluene.

• Concentrate the filtrate under reduced pressure. Purify the residue by column chromatography to yield (R)-2-(N-benzylamino)butan-1-ol.

Part II: Asymmetric Reduction of Acetophenone

• Catalyst Preparation: In a flame-dried Schlenk flask under argon, suspend LiAlH₄ (10 mmol) in anhydrous diethyl ether (40 mL) and cool to -78°C.

• In a separate flask, dissolve (R)-2-(N-benzylamino)butan-1-ol (10 mmol) in anhydrous diethyl ether (20 mL).

• Slowly add the ligand solution to the LiAlH₄ suspension at -78°C.

• Stir the mixture at -78°C for 30 minutes, then allow it to warm to 0°C and stir for an additional 1 hour to form the chiral hydride reagent.

• Reduction: Cool the chiral reagent solution back to -78°C.

• Add a solution of acetophenone (8 mmol) in anhydrous diethyl ether (15 mL) dropwise over 20 minutes.

• Stir the reaction at -78°C for 4 hours.

• Work-up: Quench the reaction by the sequential and careful dropwise addition of water (0.4 mL), 15% aqueous NaOH (0.4 mL), and then water again (1.2 mL).

• Allow the mixture to warm to room temperature and stir until a white precipitate forms.

• Filter the mixture through a pad of Celite, washing the filter cake with diethyl ether.

• Purification & Analysis: Dry the combined filtrate over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting 1-phenylethanol (B42297) by flash chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. organicreactions.org [organicreactions.org]

Application Note: Chiral Separation of 2-Aminobutan-1-ol Enantiomers by High-Performance Liquid Chromatography

Introduction

2-Aminobutan-1-ol is a chiral molecule existing as two enantiomers, (R)- and (S)-2-aminobutan-1-ol. The stereochemistry of this compound is of significant interest in the pharmaceutical industry, as different enantiomers of a chiral drug can exhibit distinct pharmacological and toxicological profiles.[1] Consequently, the development of robust and reliable analytical methods for the enantioselective separation and quantification of 2-aminobutan-1-ol is crucial for quality control, pharmacokinetic studies, and regulatory compliance.[1]

A primary challenge in the HPLC analysis of 2-aminobutan-1-ol is its lack of a strong UV-absorbing chromophore, which makes direct detection by common UV-Vis detectors difficult.[1][2] To address this, two primary HPLC strategies are employed:

• Direct Chiral Separation: This method utilizes a chiral stationary phase (CSP) that can directly differentiate between the enantiomers. This approach simplifies sample preparation but often requires specialized and more expensive chiral columns.[1]

• Indirect Chiral Separation via Derivatization: This technique involves reacting the analyte with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a conventional achiral stationary phase, such as a C18 column.[2][3][4] This method is often cost-effective and allows for sensitive UV detection due to the incorporation of a chromophore from the derivatizing agent.[2]

This document provides detailed protocols for both direct and indirect HPLC methods for the chiral separation of 2-aminobutan-1-ol enantiomers.

Method 1: Direct Chiral Separation Using a Crown Ether-Based CSP

This method is adapted from established procedures for the separation of primary amino alcohols using crown ether-based chiral stationary phases.[1]

Experimental Protocol

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a pump, autosampler, and column oven.

• Detector: Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a UV detector (if a non-chiral, UV-active tag is used for derivatization).[1]

• Chiral Stationary Phase: CROWNPAK® CR(+) column.[1][5]

• Reagents: Perchloric acid, methanol (B129727) (HPLC grade), 2-aminobutan-1-ol standard.

• Sample Diluent: Mobile phase.

2. Chromatographic Conditions:

Parameter	Condition
Column	CROWNPAK® CR(+)
Mobile Phase	Aqueous perchloric acid solution (pH adjusted to 2.0). Up to 15% methanol can be added to reduce retention time.[1]
Flow Rate	0.8 mL/min[1]
Column Temperature	25°C[1]
Injection Volume	10 µL[1]
Detector	ELSD, CAD, or UV at 210 nm (if derivatized)[1]

3. Standard and Sample Preparation:

• Dissolve the 2-aminobutan-1-ol standard or sample in the mobile phase to a suitable concentration.

• If using UV detection, derivatize the 2-aminobutan-1-ol with a suitable non-chiral, UV-active tag according to the reagent manufacturer's instructions.[1]

4. Data Analysis:

• Identify the two peaks corresponding to the (R)- and (S)-enantiomers of 2-aminobutan-1-ol. On a CROWNPAK® CR(+) column, the (R)-enantiomer of amino alcohols is typically expected to elute before the (S)-enantiomer.[1]

• Calculate the enantiomeric excess (%ee) using the peak areas of the two enantiomers.

Experimental Workflow

Caption: Workflow for Direct Chiral Separation.

Method 2: Indirect Chiral Separation via Derivatization

This method involves the derivatization of 2-aminobutan-1-ol with a chiral derivatizing agent, (R)-(+)-1-phenylethanesulfonyl chloride, to form diastereomers that can be separated on a standard C18 column.[3]

Experimental Protocol

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a pump, autosampler, and column oven.

• UV Detector.

• Stationary Phase: Dima C18 column or equivalent.[3]

• Reagents: (R)-(+)-1-phenylethanesulfonyl chloride (derivatizing agent), methanol, sodium acetate, triethylamine (B128534) (HPLC grade), 2-aminobutan-1-ol standard.

• Sample Diluent: Mobile phase.

2. Derivatization Procedure:

• React 2-aminobutan-1-ol with an excess of (R)-(+)-1-phenylethanesulfonyl chloride to form the diastereomeric derivatives.[3] This reaction creates a product with UV absorption.[3]

3. Chromatographic Conditions:

Parameter	Condition A	Condition B
Column	Dima C18[3]	Dima C18[3]
Mobile Phase	Methanol / 50mmol/L Sodium Acetate (aq) (70:30, v/v), pH 3.5[3]	Methanol / 30mmol/L Triethylamine (aq) (60:40, v/v), pH 3.5[3]
Flow Rate	1.0 mL/min[3]	1.0 mL/min[3]
Column Temperature	30°C[3]	30°C[3]
Injection Volume	20 µL[3]	20 µL[3]
Detector	UV at 254 nm[3]	UV at 254 nm[3]

4. Standard and Sample Preparation:

• Perform the derivatization reaction with the 2-aminobutan-1-ol standard or sample.

• Dissolve the resulting derivatized product in the mobile phase to an appropriate concentration for HPLC analysis.[3]

5. Data Analysis:

• Identify the two peaks corresponding to the diastereomers of the derivatized 2-aminobutan-1-ol.

• Calculate the enantiomeric excess (%ee) using the peak areas of the two diastereomer peaks.[2]

Experimental Workflow

Caption: Workflow for Indirect Chiral Separation.

Data Summary

The following table summarizes the key parameters for the two described HPLC methods for the chiral separation of 2-aminobutan-1-ol enantiomers.

Parameter	Method 1: Direct Separation	Method 2: Indirect Separation (Condition A)	Method 2: Indirect Separation (Condition B)
Stationary Phase	CROWNPAK® CR(+)[1]	Dima C18[3]	Dima C18[3]
Mobile Phase	Aqueous Perchloric Acid (pH 2.0)[1]	Methanol / 50mM Sodium Acetate (70:30)[3]	Methanol / 30mM Triethylamine (60:40)[3]
Flow Rate	0.8 mL/min[1]	1.0 mL/min[3]	1.0 mL/min[3]
Temperature	25°C[1]	30°C[3]	30°C[3]
Detection	ELSD, CAD, or UV (210 nm)[1]	UV (254 nm)[3]	UV (254 nm)[3]
Derivatization	Not required (unless for UV detection)	Required with (R)-(+)-1-phenylethanesulfonyl chloride[3]	Required with (R)-(+)-1-phenylethanesulfonyl chloride[3]

Conclusion

Both the direct and indirect HPLC methods provide effective and reliable strategies for the enantioselective analysis of 2-aminobutan-1-ol. The choice of method will depend on the specific requirements of the analysis, including sensitivity, sample throughput, and the availability of instrumentation. The direct separation method offers a more streamlined workflow, while the pre-column derivatization method is a robust and sensitive approach that can be implemented using standard HPLC equipment.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer - Google Patents [patents.google.com]
• 4. Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 2-Aminobutan-1-ol for GC Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical derivatization of 2-aminobutan-1-ol for analysis by gas chromatography (GC). Due to its polarity and low volatility, direct GC analysis of 2-aminobutan-1-ol is challenging, often resulting in poor peak shape and thermal degradation.[1] Derivatization of the amino and hydroxyl functional groups is a crucial step to increase its volatility and thermal stability, enabling robust and reproducible GC analysis.

Two of the most common and effective derivatization strategies for compounds containing amino and hydroxyl groups are silylation and acylation.[2][3] This guide will detail the principles of these methods and provide step-by-step protocols for their application to 2-aminobutan-1-ol.

Introduction to Derivatization for GC Analysis

Chemical derivatization for GC analysis aims to modify the analyte to make it more suitable for volatilization and separation in the gas phase.[2][4] For polar compounds like 2-aminobutan-1-ol, this involves replacing the active hydrogens in the amino (-NH2) and hydroxyl (-OH) groups with non-polar moieties.[1] This modification reduces intermolecular hydrogen bonding, thereby increasing the compound's volatility and improving its chromatographic behavior.[5]

Key benefits of derivatization include:

• Increased Volatility: Allows the analyte to be readily transferred to the gas phase in the GC injector.[6]

• Improved Thermal Stability: Prevents degradation of the analyte at the high temperatures of the GC inlet and column.[7]

• Enhanced Chromatographic Resolution: Leads to sharper, more symmetrical peaks.

• Increased Sensitivity: Certain derivatizing agents, particularly those containing fluorine atoms, can enhance the response of electron capture detectors (ECD).[8]

Derivatization Strategies for 2-Aminobutan-1-ol

The two primary methods for derivatizing 2-aminobutan-1-ol are silylation and acylation.

Silylation

Silylation involves the replacement of active hydrogens with a trimethylsilyl (B98337) (TMS) or other silyl (B83357) group.[2][4] Silylating reagents are highly reactive and can derivatize both the amino and hydroxyl groups of 2-aminobutan-1-ol in a single step. Common silylating agents include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[1][4] The resulting silylated derivatives are significantly more volatile and thermally stable.[5]

Acylation

Acylation involves the introduction of an acyl group, typically by reaction with an acid anhydride (B1165640) or an acyl halide.[3] For GC analysis, fluorinated anhydrides such as trifluoroacetic anhydride (TFAA) or pentafluoropropionic anhydride (PFPA) are frequently used.[8] These reagents react with both the amino and hydroxyl groups to form stable, volatile esters and amides. The resulting perfluoroacyl derivatives are also highly responsive to electron capture detection.[3]

Quantitative Data Summary

The following table summarizes the expected quantitative data for the derivatized 2-aminobutan-1-ol. Please note that these values are predictive and based on the analysis of structurally similar amino alcohols. Actual results may vary depending on the specific instrumentation and analytical conditions.

Derivative Type	Derivatizing Reagent	Predicted Retention Time (min)	Predicted Key Mass Fragments (m/z)	Notes
Trimethylsilyl (TMS)	BSTFA + 1% TMCS	10 - 13	233 (M+), 218, 130, 73	The molecular ion (M+) is expected. The fragment at m/z 130 corresponds to the loss of the silylated butanol side chain. The ion at m/z 73 is characteristic of the TMS group.
Trifluoroacetyl (TFA)	TFAA	8 - 11	381 (M+), 268, 140	The molecular ion is expected. The fragment at m/z 268 corresponds to the loss of a trifluoroacetyl group and a fragment of the butanol side chain.

Experimental Protocols

Safety Precaution: Derivatization reagents are often corrosive, moisture-sensitive, and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: Silylation using BSTFA with 1% TMCS

This protocol describes the derivatization of 2-aminobutan-1-ol to its di-TMS derivative.

Materials:

• 2-Aminobutan-1-ol standard or sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Anhydrous solvent (e.g., acetonitrile, pyridine, or dichloromethane)

• Heating block or oven

• GC vials with inserts

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: If the sample is in an aqueous solution, it must be dried completely as water deactivates the silylating reagent.[4] Evaporate a known volume of the sample extract containing 2-aminobutan-1-ol to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried residue, add 100 µL of anhydrous solvent.

  • Add 100 µL of BSTFA + 1% TMCS to the vial.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 70°C for 30 minutes.[1]

• Analysis:

  • Cool the vial to room temperature.

  • Inject 1 µL of the derivatized sample into the GC-MS system.

Typical GC-MS Parameters:

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• MS Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 40-450.

Protocol 2: Acylation using TFAA

This protocol details the formation of the di-trifluoroacetyl derivative of 2-aminobutan-1-ol.

Materials:

• 2-Aminobutan-1-ol standard or sample extract

• Trifluoroacetic anhydride (TFAA)

• Anhydrous solvent (e.g., ethyl acetate (B1210297) or dichloromethane)

• Heating block or oven

• GC vials with inserts

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: Evaporate a known volume of the sample extract containing 2-aminobutan-1-ol to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Add 100 µL of anhydrous ethyl acetate to the dried residue.

  • Add 50 µL of TFAA to the vial.[9]

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60°C for 30 minutes.[9]

• Evaporation and Reconstitution:

  • Cool the vial to room temperature.

  • Evaporate the excess reagent and solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of anhydrous ethyl acetate.

• Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

Typical GC-MS Parameters:

• Use the same GC-MS parameters as described in Protocol 1, although the temperature program may be optimized for the more volatile TFA derivatives.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the derivatization and subsequent GC analysis of 2-aminobutan-1-ol.

Caption: General workflow for derivatization of 2-aminobutan-1-ol.

Chiral Analysis Considerations

For the enantioselective analysis of 2-aminobutan-1-ol, a chiral GC column is required. The derivatization protocols described above are compatible with chiral GC analysis. The choice of derivatizing agent can sometimes influence the enantiomeric separation. It has been noted that for some amino acids, derivatization does not cause racemization, allowing for successful enantiomeric separation on a suitable chiral column. For chiral analysis of aminobutanols, derivatization is often a necessary step to achieve separation on many chiral stationary phases.[10]

Conclusion

The derivatization of 2-aminobutan-1-ol by either silylation or acylation is an essential step for reliable and sensitive analysis by gas chromatography. The protocols provided in this document offer robust starting points for method development. Optimization of reaction conditions and GC parameters may be necessary depending on the sample matrix and analytical instrumentation. These methods are widely applicable in pharmaceutical research, drug development, and quality control processes where the quantification of 2-aminobutan-1-ol is required.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. osti.gov [osti.gov]
• 6. mdpi.com [mdpi.com]
• 7. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-… [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Commitment to Privacy - Virginia Commonwealth University [medicines4all.vcu.edu]

Application Notes and Protocols: Reaction Kinetics of 2-Aminobutan-1-ol with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminobutan-1-ol is a valuable chiral building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its bifunctional nature, possessing both a nucleophilic primary amine and a primary hydroxyl group, allows for a diverse range of chemical transformations. Understanding the reaction kinetics of 2-aminobutan-1-ol with various electrophiles is crucial for optimizing reaction conditions, controlling selectivity, and developing robust and scalable synthetic processes.

These application notes provide a detailed overview of the expected reactivity of 2-aminobutan-1-ol with common electrophiles, present available quantitative kinetic data, and offer comprehensive experimental protocols for researchers to conduct their own kinetic studies.

I. Reactivity Profile and Reaction Pathways

The primary nucleophilic center in 2-aminobutan-1-ol is the amino group, which is generally more reactive than the hydroxyl group towards most electrophiles under neutral or basic conditions. However, the reactivity can be modulated by the choice of reagents and reaction conditions.

Signaling Pathway of Electrophilic Attack on 2-Aminobutan-1-ol

Caption: Preferential electrophilic attack on the amino group of 2-aminobutan-1-ol.

II. Quantitative Kinetic Data

While specific kinetic data for the reaction of 2-aminobutan-1-ol with a broad range of electrophiles is not extensively available in the public domain, data from analogous reactions and specific studies provide valuable insights.

Table 1: Kinetic Data for the Reaction of 2-Amino-1-butanol with Carbon Dioxide

The reaction with CO2 is relevant for applications such as carbon capture and serves as a model for the nucleophilicity of the amino group. The kinetics of this reaction have been studied using stopped-flow techniques.[1] The reaction is proposed to proceed via a zwitterion mechanism.

Temperature (K)	Amine Concentration (mol/L)	Second-Order Rate Constant (k₂) (m³/mol·s)
293	0.5 - 1.0	Data not explicitly provided in the abstract, but the study indicates regression of individual rate constants.
303	0.5 - 1.0	Data not explicitly provided in the abstract, but the study indicates regression of individual rate constants.
313	0.5 - 1.0	Data not explicitly provided in the abstract, but the study indicates regression of individual rate constants.

Note: The referenced study focused on mixtures with MDEA and interpreted data using a zwitterion mechanism to regress individual rate constants and activation energies.[1] For precise values, consulting the full text is recommended.

Table 2: Representative Kinetic Data for N-Acylation of Amino Alcohols and Related Amines

Due to the lack of specific data for 2-aminobutan-1-ol, the following table presents kinetic data for the acylation of other amino compounds to provide a comparative context. The reactivity of 2-aminobutan-1-ol is expected to be in a similar range to other primary amines.

Amino Compound	Acylating Agent	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (L/mol·s)
Glycine	p-Nitrophenyl p-nitrobenzoate	Water-propan-2-ol	25	Dependent on solvent composition[2]
L-Alanine	p-Nitrophenyl p-nitrobenzoate	Water-propan-2-ol	25	Dependent on solvent composition[2]
L-Valine	p-Nitrophenyl p-nitrobenzoate	Water-propan-2-ol	25	Dependent on solvent composition[2]
1-Phenylethylamine	N-protected phenylalanine 4-nitrophenyl ester	2-propanol	Not specified	Study focused on kinetic resolution

Note: The rate of acylation reactions is highly dependent on the specific acylating agent, solvent, and temperature. The data presented should be considered as a general guide.

III. Experimental Protocols

The following are detailed protocols for conducting kinetic studies on the reaction of 2-aminobutan-1-ol with various electrophiles. These protocols are generalized and should be optimized for specific substrates and analytical methods.

Protocol 1: Kinetic Analysis of N-Acylation of 2-Aminobutan-1-ol with an Acyl Chloride

Objective: To determine the rate law, rate constant (k), and activation energy (Ea) for the N-acylation of 2-aminobutan-1-ol with an acyl chloride (e.g., benzoyl chloride).

Materials:

• 2-Aminobutan-1-ol

• Acyl chloride (e.g., benzoyl chloride)

• Anhydrous, non-protic solvent (e.g., acetonitrile, dichloromethane)

• Internal standard (e.g., a stable compound with a distinct retention time in GC or HPLC)

• Quenching solution (e.g., a solution of a highly reactive amine like diethylamine (B46881) in the solvent)

• Temperature-controlled reaction vessel (e.g., jacketed reactor with a circulator)

• Analytical instrument: Gas Chromatograph with a Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Experimental Workflow:

Caption: Experimental workflow for a typical kinetic study of N-acylation.

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 2-aminobutan-1-ol of a known concentration in the chosen anhydrous solvent.

  • Prepare a stock solution of the acyl chloride of a known concentration in the same solvent.

  • Prepare a stock solution of the internal standard.

• Reaction Setup:

  • In a temperature-controlled reaction vessel, add the stock solution of 2-aminobutan-1-ol and the internal standard.

  • Allow the solution to equilibrate to the desired reaction temperature (e.g., 25 °C).

• Initiation of Reaction and Data Collection:

  • Initiate the reaction by adding the stock solution of the acyl chloride to the reaction vessel with vigorous stirring.

  • Start monitoring the reaction progress immediately.

  • At specific time points, withdraw an aliquot of the reaction mixture and immediately quench it with the quenching solution to stop the reaction.

• Sample Analysis:

  • Analyze the quenched samples by GC or HPLC to determine the concentrations of the remaining 2-aminobutan-1-ol and the formed amide product relative to the internal standard.

• Data Analysis:

  • Plot the concentration of 2-aminobutan-1-ol versus time.

  • Determine the initial rate of the reaction from the initial slope of the concentration-time curve.

  • To determine the order of the reaction with respect to each reactant, vary the initial concentration of one reactant while keeping the other constant and measure the initial rates.

  • Calculate the rate constant (k) from the integrated rate law corresponding to the determined reaction order.

  • Repeat the experiment at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Protocol 2: Kinetic Analysis of the Reaction of 2-Aminobutan-1-ol with an Aldehyde (Imine Formation)

Objective: To monitor the rate of imine formation between 2-aminobutan-1-ol and an aldehyde (e.g., benzaldehyde).

Materials:

• 2-Aminobutan-1-ol

• Aldehyde (e.g., benzaldehyde)

• Solvent (e.g., ethanol, methanol)

• UV-Vis Spectrophotometer with a temperature-controlled cuvette holder.

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of 2-aminobutan-1-ol in the chosen solvent.

  • Prepare a stock solution of the aldehyde in the same solvent.

• Spectroscopic Measurement:

  • Determine the wavelength of maximum absorbance (λmax) of the imine product.

  • In a cuvette, place the solution of 2-aminobutan-1-ol and allow it to equilibrate to the desired temperature in the spectrophotometer.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding a small volume of the aldehyde stock solution to the cuvette, quickly mix, and start recording the absorbance at the λmax of the imine product over time.

  • To ensure pseudo-first-order conditions, the concentration of 2-aminobutan-1-ol should be in large excess compared to the aldehyde.

• Data Analysis:

  • Plot absorbance versus time. The initial rate can be determined from the initial slope.

  • The pseudo-first-order rate constant (k') can be obtained by fitting the absorbance data to a first-order rate equation.

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of the excess reactant (2-aminobutan-1-ol).

IV. Reaction with Alkyl Halides

The reaction of 2-aminobutan-1-ol with alkyl halides can proceed via either an SN2 or E2 mechanism, depending on the structure of the alkyl halide and the reaction conditions. The amino group acts as the nucleophile in the SN2 reaction and as a base in the E2 reaction.

Logical Relationship of SN2 vs. E2 Pathways

Caption: Factors influencing the competition between SN2 and E2 reactions.

V. Applications in Drug Development

The chiral nature of 2-aminobutan-1-ol makes it a critical starting material for the synthesis of enantiomerically pure pharmaceuticals. For instance, (S)-2-aminobutan-1-ol is a key intermediate in the synthesis of the antitubercular drug Ethambutol. A thorough understanding of its reaction kinetics allows for the development of efficient and stereoselective synthetic routes, minimizing the formation of impurities and maximizing the yield of the desired active pharmaceutical ingredient (API).

Conclusion

This document provides a framework for understanding and investigating the reaction kinetics of 2-aminobutan-1-ol with various electrophiles. While specific kinetic data is limited, the provided protocols and comparative data for related compounds offer a solid foundation for researchers in academia and the pharmaceutical industry. By applying these methodologies, scientists can gain a deeper understanding of the reactivity of this important chiral building block, leading to the development of more efficient and selective synthetic processes.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]

Application Notes and Protocols for the Large-Scale Synthesis of (S)-2-Aminobutan-1-ol

Audience: Researchers, scientists, and drug development professionals.

(S)-2-Aminobutan-1-ol is a critical chiral building block in the synthesis of several pharmaceuticals, most notably the anti-tuberculosis drug ethambutol. The stereochemistry at the C2 position is crucial for its biological activity, making enantiomerically pure (S)-2-aminobutan-1-ol a valuable intermediate. This document outlines various methods for its large-scale synthesis, including classical chemical resolution, biocatalytic routes, and chemical synthesis from chiral precursors.

Synthetic Strategies Overview

Several viable strategies exist for the industrial-scale production of (S)-2-Aminobutan-1-ol. The primary methods include:

• Chiral Resolution of Racemic 2-Aminobutanol: This classical chemical approach utilizes a chiral resolving agent, such as tartaric acid, to separate the desired (S)-enantiomer from the racemic mixture. This method is often favored for its use of inexpensive raw materials and straightforward operations.

• Biocatalytic Synthesis: Modern biotechnological approaches leverage whole-cell biocatalysts or isolated enzymes to produce the enantiomerically pure product. These methods are recognized for their high selectivity, mild reaction conditions, and environmental sustainability.

• Chemical Synthesis from Chiral Precursors: This strategy involves the conversion of a readily available chiral starting material, such as (S)-2-aminobutyric acid, into (S)-2-aminobutan-1-ol through chemical transformations like catalytic hydrogenation.

• Asymmetric Reductive Amination: This advanced method employs engineered enzymes, such as amine dehydrogenases, to directly synthesize (S)-2-aminobutan-1-ol from a prochiral ketone with high enantioselectivity.

The choice of synthetic route on a large scale often depends on factors such as cost of raw materials, catalyst availability and cost, desired purity, and environmental considerations.

Data Presentation: Comparison of Synthetic Routes

The following tables summarize quantitative data for the different large-scale synthesis methods of (S)-2-Aminobutan-1-ol.

Table 1: Chiral Resolution of Racemic 2-Aminobutanol

Parameter	Value	Reference
Resolving Agent	L-(+)-tartaric acid	[1]
Molar Ratio (Racemic Amine:Tartaric Acid)	1.0:0.8 to 1.0:1.2	[1]
Crystallization Temperature	5-20 °C	[1]
Crystallization Time	20-30 hours	[1]
Base for Liberation	NaOH, NaHCO₃, or Na₂CO₃	[1]
Final Product Purity	Not specified
Enantiomeric Excess	Not specified
Overall Yield	Not specified

Table 2: Biocatalytic Synthesis Routes

Starting Material	Biocatalyst	Product Concentration	Enantiomeric Excess	Reference
L-Threonine	Saccharomyces cerevisiae (engineered)	1.10 mg/L	>99%	[2]
(S)-2-Aminobutyric Acid	Saccharomyces cerevisiae (engineered)	Not specified	>99%	[3]
1-Hydroxybutan-2-one	Engineered Amine Dehydrogenase (SpAmDH variant)	91-99% conversion (at 100-200 mM substrate)	>99%	[4]

Table 3: Chemical Synthesis from (S)-2-Aminobutyric Acid

Parameter	Value	Reference
Starting Material	(S)-2-Aminobutyric Acid	[5]
Catalyst	Supported Metal Catalyst	[5]
Solvent	Deionized Water	[5]
pH	1-5	[5]
Reaction Temperature	60-70 °C	[5]
Reaction Pressure	2-4 MPa	[5]
Reaction Time	4-10 hours	[5]
Product Yield	70.8%	[5]
Product Purity	99.23%	[5]

Experimental Protocols

Protocol 1: Chiral Resolution of Racemic 2-Aminobutanol using L-(+)-Tartaric Acid

This protocol is based on the method described in a patent for the preparation of chiral 2-aminobutanol.[1]

1. Diastereomeric Salt Formation: a. Dissolve L-(+)-tartaric acid in distilled water. b. Slowly add racemic 2-aminobutanol to the tartaric acid solution with a molar ratio between 1.0:0.8 and 1.0:1.2 (tartaric acid:racemic 2-aminobutanol). c. Allow the resulting solution to stand for 20-30 hours at a controlled temperature of 5-20 °C to facilitate the crystallization of the (S)-2-aminobutanol-L-(+)-tartrate diastereomeric salt. d. Filter the mixture to isolate the precipitated crystals. e. Wash the collected crystals with cold absolute ethanol (B145695) and dry them.

2. Liberation of (S)-2-Aminobutan-1-ol: a. Dissolve the dried diastereomeric salt crystals in a minimal amount of distilled water. b. Add an alkali solution (e.g., NaOH, NaHCO₃, or Na₂CO₃) to the dissolved salt solution until the pH reaches 11-14. c. The free (S)-2-aminobutan-1-ol will separate. d. Perform suction filtration to remove any precipitated salts. e. The filtrate, containing the desired product, is then subjected to reduced pressure distillation to obtain pure (S)-2-Aminobutan-1-ol.

Protocol 2: Catalytic Hydrogenation of (S)-2-Aminobutyric Acid

This protocol is adapted from a patented method for the synthesis of (S)-2-aminobutanol.[5][6]

1. Catalyst Preparation: a. Prepare a supported metal catalyst (the specific metal and support are proprietary to the patent but typically involve metals like Ruthenium, Rhodium, or Palladium on a support like carbon or alumina).

2. Hydrogenation Reaction: a. Dissolve (S)-2-aminobutyric acid in deionized water to a concentration of 0.1-0.2 g/mL. b. Adjust the pH of the solution to 1-5 using an appropriate acid (e.g., phosphoric acid). c. Add the prepared supported metal catalyst to the solution. The amount of active metal should be 0.1-0.2% of the weight of the (S)-2-aminobutyric acid. d. Transfer the mixture to a high-pressure reactor. e. Pressurize the reactor with hydrogen gas to 2-4 MPa. f. Heat the reaction mixture to 60-70 °C and maintain continuous stirring for 4-10 hours, or until hydrogen uptake ceases.

3. Product Isolation and Purification: a. After the reaction is complete, cool the reactor and carefully vent the excess hydrogen. b. Separate the catalyst from the reaction mixture by filtration. c. The filtrate contains the product, (S)-2-Aminobutan-1-ol. Further purification can be achieved by distillation under reduced pressure.

Visualizations

Caption: Comparative workflows for the synthesis of (S)-2-Aminobutan-1-ol.

Caption: Biocatalytic pathways for the synthesis of (S)-2-Aminobutan-1-ol.

References

• 1. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN105481703A - Method for synthesizing (S)-2-aminobutanol - Google Patents [patents.google.com]
• 6. CN105481703B - One kind synthesis（S）The method of 2 amino butanols - Google Patents [patents.google.com]

Application Notes and Protocols for the Reduction of 2-Aminobutyric Acid to 2-Aminobutanol

Abstract

This document provides detailed protocols for the chemical reduction of 2-aminobutyric acid to the chiral amino alcohol, 2-aminobutanol, a valuable building block in pharmaceutical synthesis. Two primary laboratory-scale methods are presented: a high-yield protocol utilizing the potent reducing agent Lithium Aluminum Hydride (LiAlH4), and a more moderate approach using Sodium Borohydride (NaBH4) activated by a transition metal catalyst. Additionally, an overview of catalytic hydrogenation is included as a relevant industrial-scale method. These protocols are designed to be reproducible and include information on reaction setup, workup, purification, and safety precautions.

Introduction

2-Aminobutanol is a chiral intermediate of significant interest, particularly in the synthesis of pharmaceuticals such as the anti-tuberculosis drug ethambutol. The direct reduction of the carboxylic acid moiety of 2-aminobutyric acid, while preserving the stereochemistry at the alpha-carbon, is a common and efficient synthetic route. The choice of reducing agent and protocol depends on the desired scale, available equipment, and safety considerations.

This application note details two robust methods for this transformation:

• Method A: Lithium Aluminum Hydride (LiAlH4) Reduction. A powerful and reliable method suitable for laboratory synthesis, offering high yields. This protocol requires stringent anhydrous conditions and careful handling of the pyrophoric reagent.

• Method B: Sodium Borohydride (NaBH4) / Nickel(II) Chloride Reduction. A milder alternative to LiAlH4, where the reducing power of NaBH4 is enhanced by the presence of a transition metal salt. This method is performed in an aqueous medium, which may be advantageous in certain contexts.

A summary of catalytic hydrogenation is also provided as a scalable industrial method.

Data Presentation

The following table summarizes typical yields for the reduction of amino acids to amino alcohols using the described methods.

Method	Reducing Agent/Catalyst	Substrate	Product	Yield (%)	Purity (%)	Reference
A: LiAlH4 Reduction	LiAlH4	D-2-Aminobutyric acid	(R)-2-Aminobutanol	~61%	>95%	Based on similar amino acid reductions and general knowledge[1][2]
B: NaBH4/NiCl2	NaBH4 / NiCl2	α-Amino Acids (general)	1,2-Amino Alcohols	80-95%	High
C: Catalytic Hydrogenation	H2 / Ru-C	L-2-Aminobutyric acid	L-2-Aminobutanol	~86%	>99%	[3]
C: Catalytic Hydrogenation	H2 / Pd-C	L-2-Aminobutyric acid	L-2-Aminobutanol	~76%	>99%	[3]

Experimental Protocols

Method A: Reduction with Lithium Aluminum Hydride (LiAlH4)

This protocol is adapted from established procedures for the reduction of α-amino acids.[2] It requires strict anhydrous conditions and adherence to safety protocols for handling LiAlH4.

Materials:

• 2-Aminobutyric acid

• Lithium Aluminum Hydride (LiAlH4)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (B1210297)

• 15% aqueous Sodium Hydroxide (NaOH)

• Deionized water

• Anhydrous Sodium Sulfate (Na2SO4) or Magnesium Sulfate (MgSO4)

• Diethyl ether (for extraction)

Equipment:

• Three-necked round-bottom flask, oven-dried

• Reflux condenser with a drying tube (e.g., filled with CaCl2)

• Mechanical stirrer or magnetic stirrer with a large stir bar

• Dropping funnel

• Nitrogen or Argon gas inlet

• Ice-water bath

• Heating mantle

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: Assemble the three-necked flask with the mechanical stirrer, reflux condenser, and a dropping funnel. Ensure all glassware is thoroughly dried. The entire apparatus should be under an inert atmosphere (Nitrogen or Argon).

• LAH Suspension: To the flask, add a suspension of LiAlH4 (approximately 2.5 to 3.0 molar equivalents relative to the amino acid) in anhydrous THF.

• Substrate Addition: Dissolve 2-aminobutyric acid (1.0 molar equivalent) in anhydrous THF. If the amino acid has poor solubility, it can be added portion-wise as a solid to the LAH suspension. The addition should be done slowly and carefully at 0 °C (ice bath) to control the initial exothermic reaction.

• Reaction: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Quenching (Fieser Workup): After the reaction is complete, cool the flask to 0 °C in an ice-water bath. Quench the excess LiAlH4 by the slow, dropwise addition of the following, in order:

  • For every 'x' g of LiAlH4 used, add 'x' mL of water.

  • Then, add 'x' mL of 15% aqueous NaOH.

  • Finally, add '3x' mL of water.[4]

  • Alternative Quench: Slowly add ethyl acetate to quench the excess LiAlH4 before the aqueous workup.[5][6] This can help to manage the initial vigorous reaction.

• Workup: Allow the mixture to warm to room temperature and stir for 30-60 minutes until a white granular precipitate forms.[4] Add anhydrous Na2SO4 or MgSO4 to absorb excess water and aid in the granulation of the aluminum salts.

• Isolation: Filter the solid aluminum salts and wash the filter cake thoroughly with THF or diethyl ether. Combine the organic filtrates.

• Purification: Remove the solvent from the combined filtrates using a rotary evaporator. The resulting crude 2-aminobutanol can be purified by vacuum distillation.

Safety Precautions:

• Lithium Aluminum Hydride is a highly reactive, pyrophoric solid that reacts violently with water and protic solvents to produce flammable hydrogen gas. Handle it exclusively under an inert atmosphere and with appropriate personal protective equipment (flame-retardant lab coat, safety glasses, and gloves).

• The quenching process is highly exothermic and releases hydrogen gas. It must be performed slowly in a well-ventilated fume hood and behind a safety shield.

Method B: Reduction with Sodium Borohydride (NaBH4) and Nickel(II) Chloride

This method provides a milder and potentially safer alternative to the LiAlH4 reduction, using an aqueous solvent system.

Materials:

• 2-Aminobutyric acid

• Sodium Borohydride (NaBH4)

• Nickel(II) Chloride hexahydrate (NiCl2·6H2O)

• Deionized water

• 20% aqueous Potassium Hydroxide (KOH)

• Dichloromethane (CH2Cl2)

• Sodium Chloride (NaCl)

• Anhydrous Sodium Sulfate (Na2SO4)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Reaction Mixture: In a round-bottom flask, prepare a mixture of 2-aminobutyric acid (1.0 molar equivalent) and NiCl2·6H2O (1.5 molar equivalents) in deionized water.

• Addition of NaBH4: To this mixture, carefully and portion-wise add NaBH4 (10.0 molar equivalents) at room temperature. The reaction is exothermic, and a reflux condenser is necessary. Cooling may be required to control the initial reaction rate. A black precipitate of nickel boride will form.

• Reaction: Stir the resulting dark mixture at ambient temperature for 6-10 hours. Monitor the reaction by TLC.

• Workup: Once the reaction is complete, add 20% aqueous KOH to the mixture.

• Extraction: Extract the product from the aqueous mixture several times with dichloromethane. Saturate the aqueous layer with NaCl to improve extraction efficiency and perform further extractions with dichloromethane.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous Na2SO4. Filter the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude 2-aminobutanol can be purified by vacuum distillation.

Visualization

Experimental Workflow Diagrams

References

• 1. (R)-(-)-2-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN105061224A - Synthetic method of L-2-aminobutanol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reddit - The heart of the internet [reddit.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Aminobutan-1-ol

Welcome to the technical support center for the purification of 2-Aminobutan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of this chiral amino alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying 2-Aminobutan-1-ol?

A1: The primary challenges in the purification of 2-Aminobutan-1-ol revolve around its chiral nature, the presence of isomeric impurities, and its physicochemical properties. Key difficulties include:

• Chiral Separation: 2-Aminobutan-1-ol exists as (R) and (S) enantiomers, which often exhibit different pharmacological activities. Their separation is crucial for pharmaceutical applications but challenging due to their identical physical properties in a non-chiral environment.

• Isomeric Impurities: Synthesis of 2-Aminobutan-1-ol can lead to the formation of the structural isomer 1-amino-2-butanol. The similar boiling points and polarities of these isomers make their separation by distillation difficult.

• Lack of a UV Chromophore: 2-Aminobutan-1-ol does not possess a UV-absorbing chromophore, which complicates its direct detection and quantification using standard HPLC-UV methods.[1] This often necessitates a derivatization step to introduce a UV-active moiety.

• Low Boiling Point and High Polarity: As a small amino alcohol, 2-Aminobutan-1-ol has a relatively low boiling point, which can lead to losses during solvent removal and distillation. Its polarity can also influence its solubility and chromatographic behavior.

Q2: What are the common methods for the chiral resolution of racemic 2-Aminobutan-1-ol?

A2: The most common and industrially applied method for the chiral resolution of racemic 2-Aminobutan-1-ol is diastereomeric salt crystallization . This technique involves reacting the racemic amine with an enantiomerically pure chiral acid, such as L-(+)-tartaric acid, to form diastereomeric salts.[1][2] These salts have different solubilities, allowing for their separation by fractional crystallization. Other methods include preparative chiral chromatography (HPLC or SFC).

Q3: How can I analyze the purity and enantiomeric excess of my purified 2-Aminobutan-1-ol?

A3: A combination of chromatographic and spectroscopic techniques is typically employed:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a primary method for determining enantiomeric excess. Due to the lack of a chromophore, a pre-column derivatization with a chiral derivatizing agent is often necessary to form diastereomers that can be separated on a standard achiral column (like a C18) and detected by UV.[1] Alternatively, direct separation can be achieved using a chiral stationary phase (CSP).

• Gas Chromatography (GC): Chiral GC with a suitable chiral column can be used to determine enantiomeric excess. GC-MS is also a powerful tool for identifying and quantifying volatile impurities. Derivatization may be required to improve volatility and peak shape.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative ¹H NMR can be used to determine the overall purity of the sample by comparing the integral of the analyte signals to that of a known internal standard. It can also help in identifying structural isomers and other impurities.

Troubleshooting Guides

Diastereomeric Salt Crystallization

This is a widely used method for the chiral resolution of 2-Aminobutan-1-ol, typically using L-(+)-tartaric acid to selectively crystallize one of the diastereomeric salts.

Problem	Potential Cause	Troubleshooting Steps
Low or No Crystal Yield	- Suboptimal Solvent System: The solubility difference between the two diastereomeric salts may not be significant in the chosen solvent. - Solution is Undersaturated: The concentration of the salt is too low to initiate crystallization. - Inefficient Cooling: The cooling profile may not be optimal for nucleation and crystal growth.	- Solvent Screening: Experiment with different solvents or solvent mixtures (e.g., ethanol (B145695), methanol (B129727), or their aqueous solutions) to find a system that maximizes the solubility difference. - Increase Concentration: Carefully evaporate some of the solvent to achieve supersaturation. - Induce Crystallization: Try scratching the inner wall of the flask with a glass rod or adding a seed crystal of the desired diastereomeric salt. - Optimize Cooling: Employ a slow, controlled cooling ramp to encourage the formation of well-defined crystals.
"Oiling Out" of the Product	- High Supersaturation: The solution is too concentrated, leading to the separation of the salt as a liquid phase. - Inappropriate Solvent: The melting point of the diastereomeric salt may be lower than the crystallization temperature in the chosen solvent.	- Dilute the Solution: Add more solvent to reduce the concentration. - Slower Cooling: Allow the solution to cool more gradually to give the molecules time to form an ordered crystal lattice. - Change Solvent: Select a solvent in which the salt is less soluble or has a higher melting point.
Low Enantiomeric Excess (e.e.) of the Final Product	- Co-precipitation of Diastereomers: The undesired diastereomeric salt is crystallizing along with the desired one. - Impure Resolving Agent: The chiral resolving agent (e.g., tartaric acid) is not enantiomerically pure.	- Recrystallization: Perform one or more recrystallizations of the diastereomeric salt to improve its purity. - Solvent Optimization: Fine-tune the solvent system to enhance the solubility difference between the diastereomers. - Verify Reagent Purity: Ensure the enantiomeric purity of the chiral resolving agent.

Distillation

Vacuum distillation is often used to purify 2-Aminobutan-1-ol from non-volatile impurities or to separate it from high-boiling solvents. Fractional distillation is generally not effective for separating the enantiomers as they have identical boiling points.[3]

Problem	Potential Cause	Troubleshooting Steps
Bumping or Unstable Boiling	- Lack of Boiling Chips/Stirring: Uneven heating of the liquid. - Vacuum Fluctuations: Inconsistent pressure leading to erratic boiling.	- Add Boiling Chips or Use Magnetic Stirring: Ensure smooth boiling. - Stable Vacuum Source: Use a reliable vacuum pump and a vacuum controller to maintain a constant pressure.
Product Decomposition	- Excessive Temperature: The distillation temperature is too high, causing the amino alcohol to degrade.	- Lower the Pressure: A deeper vacuum will lower the boiling point of 2-Aminobutan-1-ol, allowing for distillation at a lower temperature. - Use a Wiped-Film Evaporator: For larger scales, this can minimize the residence time at high temperatures.
Poor Separation from Impurities	- Inefficient Fractionating Column: The column does not have enough theoretical plates to separate components with close boiling points. - Distillation Rate is Too High: Insufficient time for vapor-liquid equilibrium to be established on each theoretical plate.	- Use a More Efficient Column: Employ a packed or Vigreux column with a higher number of theoretical plates. - Slow Down the Distillation: Reduce the heating rate to allow for better separation. - Azeotropic Distillation: In some cases, adding an entrainer that forms an azeotrope with one of the components can facilitate separation.

Chiral HPLC Analysis

Problem	Potential Cause	Troubleshooting Steps
No or Poor Separation of Enantiomers (as Diastereomers)	- Incomplete Derivatization: The reaction with the chiral derivatizing agent is not complete. - Unsuitable Mobile Phase: The mobile phase composition is not optimal for separating the diastereomers. - Wrong Column: The stationary phase is not providing sufficient selectivity.	- Optimize Derivatization: Adjust the reaction time, temperature, or reagent stoichiometry. - Mobile Phase Optimization: Vary the organic modifier (e.g., acetonitrile (B52724), methanol) and the aqueous phase pH and buffer concentration. - Column Screening: Test different stationary phases (e.g., C18, phenyl-hexyl).
Poor Peak Shape (Tailing or Fronting)	- Column Overload: Injecting too much sample. - Secondary Interactions: Unwanted interactions between the analyte and the stationary phase. - Inappropriate Mobile Phase pH: The pH is not suitable for the analyte's ionization state.	- Reduce Injection Volume/Concentration: Dilute the sample. - Mobile Phase Additives: Add a competing amine (e.g., triethylamine) to the mobile phase to block active sites on the stationary phase. - Adjust pH: Optimize the mobile phase pH to ensure consistent ionization of the amino alcohol.
No Signal or Low Sensitivity	- Lack of Chromophore: 2-Aminobutan-1-ol does not absorb UV light. - Inefficient Derivatization: The derivatizing agent is not effectively attaching the chromophore.	- Derivatization is Essential: Ensure a derivatization step with a UV-active reagent is performed. - Check Derivatization Reaction: Confirm the success of the derivatization reaction by other means (e.g., TLC, MS). - Use an Alternative Detector: Consider using a detector that does not require a chromophore, such as a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS).

Data Presentation

Comparison of Purification Methods for 2-Aminobutan-1-ol

Purification Method	Typical Purity Achieved	Typical Yield	Key Advantages	Key Disadvantages	Reference
Diastereomeric Salt Crystallization	>99% e.e. (after recrystallization)	40-50% (theoretical max for one enantiomer)	Scalable, cost-effective for large quantities.	Limited to 50% theoretical yield, can be labor-intensive.	[1][2]
Vacuum Distillation	90-98% (chemical purity)	65-70%	Effective for removing non-volatile impurities and solvents.	Does not separate enantiomers, potential for thermal degradation.	[4]
Preparative Chiral HPLC/SFC	>99% e.e.	Variable (depends on scale and resolution)	High purity, can separate both enantiomers.	Expensive, not easily scalable for large quantities.

Experimental Protocols

Protocol 1: Chiral Resolution of Racemic 2-Aminobutan-1-ol via Diastereomeric Salt Crystallization

This protocol is a generalized procedure based on methods described in the literature for the resolution of racemic 2-aminobutan-1-ol using L-(+)-tartaric acid.[1][5]

Materials:

• Racemic 2-Aminobutan-1-ol

• L-(+)-Tartaric acid

• Anhydrous Ethanol or Methanol

• Aqueous Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• Organic solvent for extraction (e.g., Dichloromethane (B109758) or Tetrahydrofuran)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, condenser, magnetic stirrer, filtration apparatus

Procedure:

• Salt Formation:

  • Dissolve racemic 2-aminobutan-1-ol (1.0 equivalent) in anhydrous ethanol or methanol in a round-bottom flask with stirring.

  • In a separate container, dissolve L-(+)-tartaric acid (0.8-1.0 equivalents) in the same solvent, warming gently if necessary.

  • Slowly add the tartaric acid solution to the 2-aminobutan-1-ol solution. An exothermic reaction may occur. Maintain the temperature below 45-50°C.

  • Stir the mixture for a period (e.g., 30 minutes to a few hours) at a slightly elevated temperature (e.g., 40-60°C).

• Crystallization:

  • Allow the solution to cool slowly to room temperature. Seeding with a small crystal of the desired diastereomeric salt can promote crystallization.

  • Further cool the mixture in an ice bath for at least one hour to maximize crystal formation.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent (the same solvent used for crystallization) to remove the mother liquor containing the other diastereomer.

  • Dry the crystals under vacuum. At this stage, the diastereomeric purity can be checked. For higher purity, the salt can be recrystallized from the same solvent.

• Liberation of the Free Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Add a strong base solution (e.g., 40% NaOH) until the pH is highly alkaline (pH 11-13).

  • The free 2-aminobutan-1-ol will separate as an oily layer.

• Extraction and Purification:

  • Extract the aqueous solution multiple times with an organic solvent like dichloromethane or tetrahydrofuran.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent by rotary evaporation.

  • The resulting enantiomerically enriched 2-aminobutan-1-ol can be further purified by vacuum distillation.

Protocol 2: Purity Analysis by Chiral HPLC (with Derivatization)

This protocol outlines a general method for determining the enantiomeric excess of 2-aminobutan-1-ol.

Materials:

• Sample of 2-Aminobutan-1-ol

• Chiral derivatizing agent with a UV chromophore (e.g., Marfey's reagent, Sanger's reagent)

• Appropriate buffer and organic solvents for the derivatization reaction

• HPLC grade acetonitrile and water

• Buffer for mobile phase (e.g., phosphate (B84403) or acetate (B1210297) buffer)

• HPLC system with a UV detector and a C18 column

Procedure:

• Derivatization:

  • Accurately weigh a small amount of the 2-aminobutan-1-ol sample into a vial.

  • Dissolve the sample in a suitable solvent.

  • Add the chiral derivatizing agent and any necessary catalysts or buffers according to the reagent's specific protocol.

  • Allow the reaction to proceed for the recommended time and at the specified temperature.

  • Quench the reaction if necessary.

  • Dilute the reaction mixture with the mobile phase to an appropriate concentration for HPLC analysis.

• HPLC Analysis:

  • Equilibrate the HPLC system with the mobile phase (e.g., a gradient of aqueous buffer and acetonitrile).

  • Inject the derivatized sample.

  • Run the analysis and record the chromatogram.

• Data Analysis:

  • Identify the two peaks corresponding to the diastereomers.

  • Integrate the peak areas of the two diastereomers.

  • Calculate the enantiomeric excess (% e.e.) using the formula: % e.e. = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major diastereomer peak and Area₂ is the area of the minor diastereomer peak).

Visualizations

Caption: General workflow for the purification and analysis of 2-Aminobutan-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 3. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]

optimizing reaction conditions for 2-Aminobutan-1-ol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Aminobutan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 2-Aminobutan-1-ol?

A1: The most prevalent methods for synthesizing 2-Aminobutan-1-ol include:

• Reduction of 2-nitro-1-butanol (B8805639): This involves the condensation of 1-nitropropane (B105015) with formaldehyde (B43269), followed by the reduction of the resulting 2-nitro-1-butanol.[1][2][3]

• Reduction of 2-aminobutyric acid or its esters: This can be achieved using reducing agents like Lithium Aluminum Hydride (LiAlH4) or through catalytic hydrogenation.[4][5]

• From 1-butene (B85601): This industrial method involves the reaction of 1-butene with a nitrile (like acetonitrile) and chlorine, followed by hydrolysis.[6][7]

• From 1,2-epoxybutane (B156178): Reaction with ammonia (B1221849) yields a mixture of aminobutanol (B45853) isomers.[1]

• Biocatalytic synthesis: Engineered amine dehydrogenases can be used for the asymmetric reductive amination of 1-hydroxybutan-2-one.[8]

Q2: My reaction yield is consistently low. What are the potential causes and solutions?

A2: Low yields can stem from several factors depending on the synthetic route. Common causes include incomplete reactions, side reactions, and product loss during workup or purification. For instance, in the reduction of 2-nitro-1-butanol, incomplete hydrogenation can be a factor.[3] In the LiAlH4 reduction of 2-aminobutyric acid, the formation of stable aluminum complexes can hinder product isolation.

Q3: I am observing the formation of 1-amino-2-butanol (B1205648) as a significant impurity. How can I minimize its formation?

A3: The formation of the isomeric impurity 1-amino-2-butanol is a known challenge, particularly in syntheses starting from 1,2-epoxybutane or 1-butene.[1][6][7] The close boiling points of the two isomers make purification by distillation difficult.[9] To minimize its formation, careful control of reaction conditions is crucial. In the synthesis from 1-butene and a nitrile, controlling the reaction temperature and stoichiometry can influence the regioselectivity of the addition.[7]

Q4: What are the recommended methods for purifying 2-Aminobutan-1-ol?

A4: Purification of 2-Aminobutan-1-ol can be challenging due to its physical properties and the potential for isomeric impurities. Common methods include:

• Vacuum distillation: This is the most common method, but may not be sufficient to separate close-boiling isomers like 1-amino-2-butanol.[7][9]

• Crystallization of salts: Formation of salts, for example, with L(+)-tartaric acid, can be used for both purification and chiral resolution.[10][11] The purified salt can then be neutralized to recover the free base.

• Chromatography: For small-scale preparations, silica (B1680970) gel chromatography can be employed.[4]

Q5: Are there any specific safety precautions I should take during the synthesis of 2-Aminobutan-1-ol?

A5: Yes, several safety precautions are necessary:

• Catalytic Hydrogenation: When reducing 2-nitro-1-butanol, reactions are often carried out under high pressure (8-12 bars) with flammable hydrogen gas and catalysts like Raney nickel, which can be pyrophoric.[2][3] Adequate shielding and adherence to high-pressure reaction safety protocols are essential.

• Lithium Aluminum Hydride (LiAlH4): LiAlH4 is a highly reactive and pyrophoric reagent that reacts violently with water and other protic solvents.[12] All reactions involving LiAlH4 must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon), and appropriate personal protective equipment must be worn.

• Handling of Reagents: Starting materials like 1-nitropropane and formaldehyde have their own specific hazards and should be handled in a well-ventilated fume hood.

Troubleshooting Guides

Guide 1: Reduction of 2-Nitro-1-butanol via Catalytic Hydrogenation

This guide addresses common issues encountered during the synthesis of 2-Aminobutan-1-ol by the catalytic hydrogenation of 2-nitro-1-butanol.

Problem	Potential Cause	Troubleshooting Steps
Low or no conversion of 2-nitro-1-butanol	Inactive catalyst	Ensure the catalyst (e.g., Raney nickel, Pd/C) is fresh and has been handled properly to avoid deactivation.[3][13]
Insufficient hydrogen pressure	Verify the hydrogen pressure is within the recommended range (e.g., 8-12 bars).[3]
Low reaction temperature	Ensure the reaction temperature is maintained at the optimal level (e.g., below 70°C for Raney nickel).[3]
Formation of side products (e.g., hydroxylamines, oximes)	Incomplete reduction	Increase reaction time or catalyst loading to drive the reaction to completion.[14]
Catalyst poisoning	Ensure the starting material and solvent are free of impurities that could poison the catalyst.
Difficulty in filtering the catalyst post-reaction	Fine catalyst particles	Allow the reaction mixture to settle before filtration. Consider using a filter aid like Celite.
Low isolated yield after distillation	Product loss during workup	Ensure complete extraction of the product from the aqueous phase after neutralization.
Co-distillation with solvent	Ensure the solvent is completely removed before vacuum distillation of the product.

Guide 2: Reduction of 2-Aminobutyric Acid with LiAlH4

This guide focuses on troubleshooting the synthesis of 2-Aminobutan-1-ol via the reduction of 2-aminobutyric acid using Lithium Aluminum Hydride.

Problem	Potential Cause	Troubleshooting Steps
Incomplete reduction of the carboxylic acid	Insufficient LiAlH4	Use a sufficient excess of LiAlH4 to account for the acidic proton of the carboxylic acid and the amine.
Low reaction temperature	Ensure the reaction is performed at an appropriate temperature (e.g., in refluxing THF).[4]
Formation of a gelatinous precipitate during workup	Formation of aluminum salts	Follow a standard quenching procedure (e.g., Fieser workup: sequential addition of water, then 15% NaOH solution, then more water) to obtain a granular, easily filterable precipitate.
Low isolated yield	Product trapped in the aluminum salt precipitate	Ensure thorough washing of the aluminum salt precipitate with an appropriate solvent (e.g., THF, ethyl acetate) to extract all the product.
Incomplete extraction from the aqueous phase	Perform multiple extractions of the aqueous layer during workup to maximize product recovery.

Data Presentation

Table 1: Comparison of Reaction Conditions for 2-Nitro-1-butanol Reduction.

Parameter	Method 1: Catalytic Hydrogenation	Method 2: Metal/Acid Reduction
Reducing Agent	H₂ gas with catalyst (Raney Nickel, Pd/C)[3][13]	Iron (Fe) in acetic acid[14]
Pressure	8 - 12 bars[3]	Atmospheric
Temperature	< 70 °C (with Raney Nickel)[3]	Refluxing acetic acid
Solvent	Methanol[3]	Acetic acid
Key Considerations	Requires high-pressure equipment. Catalyst can be pyrophoric.	Generally milder conditions. Requires removal of metal salts.

Experimental Protocols

Protocol 1: Synthesis of 2-Aminobutan-1-ol via Reduction of 2-Nitro-1-butanol

This protocol is based on the catalytic hydrogenation method.[3]

• Preparation: In a high-pressure autoclave, charge a solution of 2-nitro-1-butanol in methanol.

• Catalyst Addition: Carefully add Raney nickel catalyst (typically 5-10% by weight of the nitro compound) to the solution under an inert atmosphere.

• Hydrogenation: Seal the autoclave and purge with nitrogen, followed by hydrogen. Pressurize the reactor with a mixture of hydrogen and nitrogen (e.g., 85% H₂, 15% N₂) to 10 bars.

• Reaction: Heat the mixture to a temperature below 70°C with vigorous stirring. The reaction is typically complete when hydrogen uptake ceases.

• Workup: Cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure to remove the methanol. The resulting crude 2-aminobutan-1-ol can be purified by vacuum distillation.

Protocol 2: Synthesis of (R)-2-Amino-1-butanol from D-2-Aminobutyric Acid

This protocol is based on the reduction with Lithium Aluminum Hydride.[4]

• Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere (argon or nitrogen), suspend Lithium Aluminum Hydride (LiAlH4) in anhydrous tetrahydrofuran (B95107) (THF).

• Addition of Starting Material: Slowly add a solution of D-2-aminobutyric acid in anhydrous THF to the stirred suspension of LiAlH4 at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, continue to heat the mixture at reflux for several hours until the reaction is complete (monitored by TLC or other suitable methods).

• Quenching: Cool the reaction mixture in an ice bath. Carefully and sequentially add water, followed by a 15% aqueous solution of sodium hydroxide, and then more water to quench the excess LiAlH4 and precipitate the aluminum salts.

• Workup: Stir the resulting mixture at room temperature until a white, granular precipitate is formed. Filter the precipitate and wash it thoroughly with THF.

• Purification: Combine the filtrate and washings, and remove the solvent under reduced pressure. The crude (R)-2-amino-1-butanol can then be purified by vacuum distillation.

Visualizations

Caption: Synthesis of 2-Aminobutan-1-ol from 1-Nitropropane.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Factors influencing 2-Aminobutan-1-ol synthesis.

References

• 1. US3953512A - Process for manufacturing 2-aminobutanol - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. US4067905A - Preparation of 2-amino-n-butanol - Google Patents [patents.google.com]
• 4. (R)-(-)-2-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 7. US3855300A - Process for the production of 2-amino-1-butanol - Google Patents [patents.google.com]
• 8. Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN105481703B - One kind synthesis（S）The method of 2 amino butanols - Google Patents [patents.google.com]
• 10. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 14. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 2-Aminobutan-1-ol from 1-Butene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Aminobutan-1-ol from 1-butene (B85601).

General Experimental Workflow

The synthesis of 2-Aminobutan-1-ol from 1-butene can be approached through several synthetic routes. The general workflow involves the initial functionalization of 1-butene, followed by subsequent transformation to the desired amino alcohol. The choice of route can impact yield, purity, and the profile of side reactions.

Figure 1: General synthetic workflows from 1-butene to 2-Aminobutan-1-ol.

Route 1: Chlorination and Acetonitrile Addition Followed by Hydrolysis

This route involves the reaction of 1-butene with chlorine and acetonitrile to form an N-[1-(chloromethyl)propyl]acetimidoyl chloride intermediate, which is then hydrolyzed to yield 2-aminobutan-1-ol.[1][2]

Troubleshooting and FAQs

Q1: My final product is contaminated with a significant amount of a chlorinated, non-polar byproduct. What is it and how can I avoid it?

A1: The most common chlorinated byproduct is 1,2-dichlorobutane (B1580518).[1] This arises from the direct addition of chlorine across the double bond of 1-butene, competing with the desired reaction with acetonitrile.

• Troubleshooting:

  • Excess Acetonitrile: Employing a significant excess of acetonitrile can favor the desired reaction pathway.[1][3] Acetonitrile can act as both a reactant and a solvent.

  • Simultaneous Addition: Adding 1-butene and chlorine simultaneously to the acetonitrile may help to maintain a low concentration of free chlorine, thus minimizing the formation of 1,2-dichlorobutane.[1]

  • Purification: This byproduct can often be removed by distillation after the initial reaction and before hydrolysis, taking advantage of its volatility.[2]

Q2: The yield of my final product is low after the hydrolysis step. What could be the cause?

A2: Low yields can result from incomplete reactions in either the first or second stage, or from the formation of stable, unwanted intermediates.

• Troubleshooting:

  • Incomplete Hydrolysis: The hydrolysis of the N-[1-(chloromethyl)propyl]acetamide intermediate requires sufficiently vigorous conditions. Ensure that the hydrolysis is carried out for a sufficient duration, and consider the addition of a mineral acid like HCl to promote the reaction.[3]

  • Reaction Temperature: The initial chlorination reaction should be maintained at an optimal temperature, for instance, 40-50°C, to ensure the reaction proceeds efficiently.[2]

  • Molar Ratios: The molar ratio of reactants is crucial. A typical ratio is 1-butene:chlorine:acetonitrile = 1:0.85:7-8.[2] Using a sub-stoichiometric amount of chlorine relative to 1-butene can help minimize side reactions.

Q3: I am having difficulty with the work-up and purification of the final product. What is a recommended procedure?

A3: A common procedure involves alkalization followed by distillation.

• Protocol:

  • After the hydrolysis step (often conducted in acidic conditions), the reaction mixture is neutralized and then made basic using a base such as sodium hydroxide.

  • The crude 2-aminobutan-1-ol can then be isolated by distillation.[2]

Side Reaction Pathway

Figure 2: Main and side reaction pathways in the synthesis of 2-Aminobutan-1-ol via chlorination/acetonitrile addition.

Quantitative Data

Reactant Ratio (Butene-1:Chlorine:Acetonitrile)	Reaction Temperature (°C)	Reported Byproduct	Reference
1:0.85:7-8	40-50	1,2-Dichlorobutane	[2]
Not specified	Not specified	1,2-Dichlorobutane	[1]

Route 2: Epoxidation of 1-Butene and Subsequent Amination

This synthetic route involves the epoxidation of 1-butene to form 1,2-epoxybutane, which is then reacted with ammonia (B1221849) to yield 2-aminobutan-1-ol.[4]

Troubleshooting and FAQs

Q1: The selectivity of my epoxidation reaction is low. What are the likely side products and how can I improve selectivity?

A1: Side reactions during the epoxidation of 1-butene can include ring-opening reactions of the formed epoxide. However, the formation of 1,2-epoxybutane can be highly selective (close to 99%) under optimized conditions.[5]

• Troubleshooting:

  • Catalyst Choice: The choice of catalyst is critical. Titanium silicalite-1 (TS-1) has been shown to be an effective catalyst for this reaction.[6]

  • Oxidizing Agent: Hydrogen peroxide is a common oxidizing agent for this transformation.[7][8]

  • Reaction Conditions: Control of temperature is important as epoxidation is an exothermic reaction.[9] Running the reaction in a suitable solvent, like methanol (B129727) or acetonitrile, can help to dissipate heat and control the reaction rate.[7][8]

Q2: During the amination of 1,2-epoxybutane, I am observing the formation of an isomeric byproduct. What is it and how can I control the regioselectivity?

A2: The reaction of 1,2-epoxybutane with ammonia can potentially yield two regioisomers: 2-amino-1-butanol and 1-amino-2-butanol. The attack of the nucleophile (ammonia) can occur at either of the two carbons of the epoxide ring.

• Troubleshooting:

  • Reaction Conditions: The regioselectivity of the epoxide opening can be influenced by the reaction conditions (e.g., pH, solvent, catalyst). Generally, under neutral or basic conditions, the nucleophile attacks the less sterically hindered carbon, which in the case of 1,2-epoxybutane would favor the formation of 1-amino-2-butanol. To favor the formation of 2-amino-1-butanol, alternative strategies or careful control of reaction conditions may be necessary. It has been noted that side reactions in the catalytic amination of 1,2-butanediol (B146104) can lead to a mixture of products that are difficult to separate due to close boiling points.[10]

Alternative Advanced Route: Sharpless Asymmetric Aminohydroxylation

For stereoselective synthesis, the Sharpless asymmetric aminohydroxylation provides a direct method to convert alkenes into vicinal amino alcohols.[11][12][13] This method uses a catalytic amount of osmium tetroxide (OsO4) in the presence of a chiral ligand and a nitrogen source.

• Advantages: This method allows for the direct, syn-selective, and enantioselective synthesis of 1,2-amino alcohols.[11][14]

• Potential Issues: The reagents can be expensive and toxic (especially OsO4). The reaction conditions need to be carefully controlled to achieve high enantioselectivity.

Experimental Protocols

Protocol 1: Synthesis via Chlorination/Acetonitrile Addition (Adapted from publicly available patents)

Disclaimer: This is an adapted protocol and should be optimized and performed with all necessary safety precautions.

• Reaction Setup: To a reactor equipped with a stirrer, cooling system, and gas inlet/outlet, charge acetonitrile in a significant molar excess relative to 1-butene (e.g., 7-8 molar equivalents).[2]

• Reactant Addition: Cool the acetonitrile. Introduce 1-butene and chlorine gas simultaneously into the reactor while maintaining the temperature between 40-50°C.[2] The molar ratio of 1-butene to chlorine should be approximately 1:0.85.[2]

• Intermediate Work-up: After the reaction is complete, distill off the excess acetonitrile and the 1,2-dichlorobutane byproduct.[2]

• Hydrolysis: To the remaining crude product (containing N-[1-(chloromethyl)propyl]acetamide), add water and a mineral acid such as hydrochloric acid to catalyze the hydrolysis.[3] Reflux the mixture for several hours until the hydrolysis is complete.

• Final Product Isolation: Cool the reaction mixture and neutralize it with a solution of sodium hydroxide, then make it alkaline. The crude 2-aminobutan-1-ol can be purified by distillation.[2]

References

• 1. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. US3855300A - Process for the production of 2-amino-1-butanol - Google Patents [patents.google.com]
• 4. US3953512A - Process for manufacturing 2-aminobutanol - Google Patents [patents.google.com]
• 5. Molecular Structure Effect on the Epoxidation of 1-Butene and Isobutene on the Titanium Silicate Catalyst under Transient Conditions in a Trickle Bed Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Epoxidation of 1-butene-3-ol with Hydrogen Peroxide under... [degruyterbrill.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CN105481703A - Method for synthesizing (S)-2-aminobutanol - Google Patents [patents.google.com]
• 11. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]
• 12. Sharpless oxyamination - Wikipedia [en.wikipedia.org]
• 13. Sharpless Asymmetric Aminohydroxylation: Scope, Limitations, and Use in Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 2-Aminobutan-1-ol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of 2-Aminobutan-1-ol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis and purification of 2-Aminobutan-1-ol.

Q1: My overall yield of 2-Aminobutan-1-ol is significantly lower than expected. What are the potential causes?

Low yields can arise from several factors depending on your synthetic route. A systematic approach to troubleshooting is crucial. The primary areas to investigate are:

• Incomplete Reaction: The conversion of the starting material may not have gone to completion.

• Side Reactions: Formation of byproducts can consume starting materials and reagents.

• Suboptimal Reaction Conditions: Temperature, pressure, reaction time, and catalyst loading are critical parameters that can significantly impact yield.

• Purification Losses: The product may be lost during workup and purification steps.

• Reagent Quality: The purity and reactivity of starting materials and reagents can affect the reaction outcome.

The following sections will delve into troubleshooting for specific synthetic methods.

Synthesis Method 1: Catalytic Hydrogenation of 2-Aminobutyric Acid

This method involves the reduction of 2-aminobutyric acid to 2-aminobutan-1-ol using a catalyst and a hydrogen source. For chiral synthesis, starting with the corresponding enantiomer of 2-aminobutyric acid is essential.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Conversion of 2-Aminobutyric Acid	Inactive or poisoned catalyst.	- Use fresh, high-quality catalyst. - Ensure the reaction setup is free of contaminants that could poison the catalyst (e.g., sulfur compounds).
Insufficient hydrogen pressure.	Increase the hydrogen pressure within the safe limits of your equipment. Optimal pressures are often in the range of 2-8 MPa.[1][2]
Suboptimal reaction temperature.	The reaction temperature is a critical parameter. For Ru-based catalysts, temperatures between 60-110°C are often employed.[1][3] A lower temperature may lead to incomplete conversion, while a temperature that is too high can promote side reactions.
Low Yield of 2-Aminobutan-1-ol despite good conversion	Over-reduction or side reactions.	- Optimize the reaction time; prolonged reaction times can sometimes lead to degradation or side products. - Ensure the correct catalyst is being used. Some catalysts may have lower selectivity.
Product loss during workup.	- After filtration of the catalyst, ensure complete extraction of the product from the aqueous phase. - Minimize transfers and use efficient extraction techniques.
Poor Enantiomeric Purity (for chiral synthesis)	Racemization during the reaction.	High temperatures can sometimes lead to racemization. If enantiomeric purity is an issue, consider running the reaction at a lower temperature, even if it requires a longer reaction time.
Impure starting material.	Ensure the enantiomeric purity of the starting 2-aminobutyric acid is high.

Data Summary: Catalytic Hydrogenation of (S)-2-Aminobutyric Acid

Catalyst	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Yield (%)	Purity (%)
Supported Metal Catalyst	60-70	2-4	4-10	75.9 - 78.6	99.51 - 99.80
Supported Metal Catalyst	85 ± 5	8.0	7.5	70.8	99.23
Ru-X-Y/AC	90	7	Not Specified	High	High

Data compiled from patents CN105481703A and CN107011186A.[1][3]

Experimental Protocol: Catalytic Hydrogenation of (S)-2-Aminobutyric Acid

• Preparation: In a high-pressure reactor, dissolve (S)-2-aminobutyric acid in deionized water to a concentration of 0.1-0.2 g/mL.

• pH Adjustment: Adjust the pH of the solution to 1-5 with an appropriate acid (e.g., phosphoric acid).

• Catalyst Addition: Add the supported metal catalyst. The amount of active metal is typically 0.1-0.2% of the weight of the (S)-2-aminobutyric acid.

• Hydrogenation: Seal the reactor and purge with nitrogen, then with hydrogen. Pressurize the reactor with hydrogen to 2-4 MPa and heat to 60-70°C. Maintain the reaction with stirring for 4-10 hours, or until hydrogen uptake ceases.

• Workup:

  • Cool the reactor to room temperature and carefully vent the hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to remove water.

  • Neutralize the concentrate with a base (e.g., NaOH) and filter to remove any precipitated inorganic salts.

  • The resulting filtrate can be further purified by distillation.

Experimental Workflow: Catalytic Hydrogenation

References

• 1. CN105481703A - Method for synthesizing (S)-2-aminobutanol - Google Patents [patents.google.com]
• 2. CN105481703B - One kind synthesis（S）The method of 2 amino butanols - Google Patents [patents.google.com]
• 3. CN107011186A - The method of one kind catalysis S (+) 2 aminobutyric acid hydrogenation synthesis S (+) 2 amino butanol - Google Patents [patents.google.com]

Technical Support Center: Chiral HPLC Separation of 2-Aminobutan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the chiral HPLC separation of 2-aminobutan-1-ol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor or No Enantiomeric Resolution

Q1: I am not observing any separation of the 2-aminobutan-1-ol enantiomers. What are the likely causes and how can I resolve this?

A1: Lack of separation is typically due to an unsuitable chiral stationary phase (CSP) or an inappropriate mobile phase composition.

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is critical for chiral recognition. For a primary amino alcohol like 2-aminobutan-1-ol, crown ether-based columns are often a good starting point for direct separation of the underivatized compound.[1] Polysaccharide-based (e.g., cellulose (B213188) or amylose (B160209) derivatives) and cyclodextrin-based CSPs are also widely used for separating amino alcohols.[2] If these do not provide separation, consider a different type of CSP.

• Mobile Phase Optimization: The mobile phase composition plays a crucial role in achieving selectivity.[3]

  • For Crown Ether CSPs: A common mobile phase is an aqueous perchloric acid solution with the pH adjusted to 2.0. You can add up to 15% methanol (B129727) to decrease retention times if necessary.[1]

  • For Polysaccharide CSPs (Normal-Phase): Start with a mobile phase of n-hexane and an alcohol modifier like isopropanol (B130326) (IPA) or ethanol. A typical starting point is n-hexane/IPA (90:10, v/v).[2] To improve the peak shape of the basic amine, add a small amount of a basic additive like diethylamine (B46881) (DEA) (e.g., 0.1%).[2] You can vary the alcohol and its concentration to optimize selectivity.

  • For Polysaccharide or Cyclodextrin CSPs (Reversed-Phase): A buffered aqueous solution with an organic modifier like methanol or acetonitrile (B52724) is typically used.[4] The pH of the buffer and the type and concentration of the organic modifier can be adjusted to improve separation.

• Derivatization: If optimizing the CSP and mobile phase is unsuccessful, consider pre-column derivatization of the 2-aminobutan-1-ol.[4] This involves reacting the analyte with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column, such as a C18 column.[1]

Issue 2: Peak Tailing

Q2: My peaks for 2-aminobutan-1-ol are showing significant tailing. What is causing this and how can I obtain symmetrical peaks?

A2: Peak tailing for basic compounds like 2-aminobutan-1-ol is a frequent issue in HPLC. The primary cause is often secondary interactions between the basic amino group of the analyte and acidic residual silanol (B1196071) groups on the silica-based stationary phase.[5][6]

• Mobile Phase pH Adjustment: Operating at a lower pH can help to minimize silanol interactions.[6] For silica-based columns, a pH of around 2.5-3.5 is often effective. By protonating the silanol groups, their interaction with the protonated amine is reduced.

• Use of Mobile Phase Additives: For normal-phase chromatography on polysaccharide-based CSPs, adding a small amount of a basic modifier like diethylamine (DEA) to the mobile phase can significantly improve peak shape by competing with the analyte for interaction with the active sites on the stationary phase.[2]

• Column Choice:

  • End-Capped Columns: Use a modern, high-purity silica (B1680970) column that is end-capped. End-capping reduces the number of free silanol groups, thereby minimizing secondary interactions.[5]

  • Column Degradation: Poor peak shape can also be a sign of column degradation. If the column has been used extensively, especially with aggressive mobile phases, its performance may decline.[7] Consider replacing the column if other troubleshooting steps fail.

• Column Overload: Injecting too much sample can lead to peak distortion, including tailing. Try reducing the injection volume or the sample concentration.

Issue 3: Inconsistent Retention Times

Q3: I am experiencing drift or sudden changes in the retention times of my 2-aminobutan-1-ol peaks. What could be the cause?

A3: Fluctuating retention times can compromise the reliability of your analysis. The most common causes are related to the mobile phase, temperature, or the column itself.

• Mobile Phase Preparation: Ensure your mobile phase is prepared consistently for every run. Small variations in the composition, especially the percentage of the organic modifier or the concentration of additives, can lead to shifts in retention time. Premixing the mobile phase in a single large batch for a series of analyses is recommended.

• Temperature Control: Column temperature has a significant impact on retention times.[8][9] Lack of a column thermostat or fluctuations in the ambient laboratory temperature can cause retention time drift. Using a column oven to maintain a constant temperature is crucial for reproducible results.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis. Inadequate equilibration can lead to drifting retention times at the beginning of a sequence.

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention characteristics.[7] If you observe a gradual but consistent shift in retention times over the life of the column, it may be time for a replacement.

Data Presentation: Recommended Starting Conditions

The following table summarizes typical starting conditions for the chiral HPLC analysis of 2-aminobutan-1-ol and structurally similar amino alcohols. These should be used as a starting point for method development.

Parameter	Method 1: Direct Separation (Crown Ether CSP)	Method 2: Direct Separation (Polysaccharide CSP - Normal Phase)	Method 3: Indirect Separation (Derivatized)
Chiral Stationary Phase	CROWNPAK® CR(+) or similar crown ether-based column	Polysaccharide-based column (e.g., cellulose or amylose derivative)	Standard C18 column
Mobile Phase	Aqueous perchloric acid (pH 2.0). Up to 15% methanol can be added.[1]	n-Hexane/Isopropanol (90:10, v/v) with 0.1% Diethylamine (DEA).[2]	Acetonitrile/Water gradient
Flow Rate	0.8 mL/min[1]	1.0 mL/min	1.0 mL/min
Column Temperature	25 °C[1]	25 °C	30 °C
Detection	ELSD, CAD, or post-column derivatization for UV.[1]	ELSD, CAD, or pre-column derivatization for UV.[1]	UV (wavelength depends on derivatizing agent)
Injection Volume	10 µL[1]	10 µL	10 µL
Sample Preparation	Dissolve in mobile phase.	Dissolve in mobile phase.	Derivatize with a UV-active tag according to the reagent manufacturer's instructions. Dissolve the derivatized sample in the mobile phase.[1]

Experimental Protocols

Protocol 1: Direct Chiral Separation using a Crown Ether-Based Column

This protocol is a starting point for the direct enantiomeric separation of underivatized 2-aminobutan-1-ol.

• Column: CROWNPAK® CR(+) or a similar crown ether-based chiral stationary phase.

• Mobile Phase Preparation: Prepare an aqueous solution of perchloric acid and adjust the pH to 2.0. If necessary, methanol can be added up to a concentration of 15% to reduce retention times.[1]

• HPLC System Preparation:

  • Equilibrate the column with the mobile phase at a flow rate of 0.8 mL/min until a stable baseline is achieved.

  • Set the column oven temperature to 25 °C.[1]

• Sample Preparation: Dissolve the 2-aminobutan-1-ol standard or sample in the mobile phase.

• Injection and Data Acquisition:

  • Inject 10 µL of the prepared sample.

  • Detect the eluting peaks using an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).[1]

• Data Analysis: Identify the two peaks corresponding to the enantiomers of 2-aminobutan-1-ol. Calculate the resolution and enantiomeric excess as required.

Mandatory Visualization

Caption: Troubleshooting workflow for chiral HPLC separation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chiraltech.com [chiraltech.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

preventing racemization of 2-Aminobutan-1-ol during reactions

Welcome to the technical support center for 2-Aminobutan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the racemization of 2-Aminobutan-1-ol during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it critical to prevent it for 2-Aminobutan-1-ol?

A1: Racemization is the process where a pure enantiomer of a chiral molecule, such as (S)-2-Aminobutan-1-ol, is converted into an equal mixture of both of its enantiomers ((S)- and (R)-forms), rendering it optically inactive.[1][2] In pharmaceutical development, different enantiomers of a chiral molecule can have significantly different pharmacological and toxicological effects. For instance, the therapeutic activity of the anti-tuberculosis drug ethambutol (B1671381) is attributed to the (S,S)-isomer, which is synthesized from (S)-2-Aminobutan-1-ol.[3] The other isomers are less active or can cause side effects. Therefore, maintaining the enantiomeric purity of 2-Aminobutan-1-ol during synthesis is crucial for the safety and efficacy of the final drug product.

Q2: At which stages of a reaction is racemization of 2-Aminobutan-1-ol most likely to occur?

A2: Racemization can happen at several stages of a synthetic process:[1]

• During the main reaction: Harsh reaction conditions, such as high temperatures or the presence of strong acids or bases, can provide enough energy to overcome the activation barrier for racemization.[1]

• During work-up: Aqueous work-ups involving strong acids or bases can lead to the racemization of the final product.[1]

• During purification: Chromatographic purification on acidic supports like silica (B1680970) gel can sometimes cause racemization of sensitive compounds.[1]

Q3: What are the primary factors that cause racemization of 2-Aminobutan-1-ol?

A3: The primary factors that can induce racemization include:

• High Temperatures: Increased thermal energy can provide the necessary activation energy for the formation of intermediates that are prone to racemization.[2]

• Strong Bases or Acids: Extreme pH conditions can facilitate the abstraction of the proton at the chiral center, leading to the formation of a planar, achiral intermediate (like an enolate or its equivalent), which can then be protonated from either side, resulting in a racemic mixture.[1]

• Prolonged Reaction Times: Extended exposure to reaction conditions that can cause racemization increases the likelihood of its occurrence.[1][2]

• Choice of Reagents: Certain reagents may necessitate conditions that favor epimerization.[1]

• Solvent Effects: The choice of solvent can influence the stability of the chiral center. Protic solvents, for instance, can stabilize charged intermediates that may be susceptible to racemization.[1]

Q4: How can protecting groups help in minimizing the racemization of 2-Aminobutan-1-ol?

A4: Yes, protecting groups are a crucial tool for minimizing racemization.[1] They can offer protection through:

• Steric Hindrance: Bulky protecting groups can physically block the approach of bases or other reagents to the chiral center, thereby inhibiting the abstraction of the alpha-proton.[1]

• Electronic Effects: Electron-withdrawing protecting groups can decrease the acidity of the proton at the chiral center, making it less susceptible to deprotonation and subsequent racemization. Urethane-type protecting groups like Cbz and Fmoc are known to reduce the potential for racemization in amino acid chemistry.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action(s)
High degree of racemization detected (low enantiomeric excess) in the product.	Reaction temperature is too high.	Conduct the reaction at a lower temperature (e.g., 0 °C or -20 °C) using an appropriate cooling bath.[2]
The base used is too strong or nucleophilic.	Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or 2,6-lutidine.[2] Consider using a weaker base like N-methylmorpholine (NMM) or 2,4,6-collidine.[4][5]
Prolonged exposure to basic or acidic conditions.	Monitor the reaction closely using TLC or LC-MS and quench the reaction as soon as the starting material is consumed.[1]
The derivatizing agent (e.g., acyl chloride) is too reactive, leading to harsh localized conditions.	Select a milder derivatizing agent or add the highly reactive agent slowly at a low temperature.[2]
Incomplete or slow reaction.	Insufficient activation or low reaction temperature.	Gradually increase the temperature while carefully monitoring the enantiomeric excess.[2] Ensure the molar equivalents of reagents are appropriate.
Steric hindrance.	Increase the reaction time, but continue to monitor for potential racemization.[2] Consider a less sterically hindered derivatizing agent.
Formation of multiple side products.	Reaction of the derivatizing agent with the hydroxyl (-OH) group.	Protect the hydroxyl group with a suitable protecting group (e.g., TBDMS) before reacting the amine.
The base is too nucleophilic.	Switch to a non-nucleophilic base such as DIPEA or 2,6-lutidine.[2]

Data Presentation

The following table summarizes quantitative data on the impact of different bases and reaction temperatures on the enantiomeric excess (e.e.) of the product from the derivatization of a similar amino alcohol (1-Amino-2-methyl-4-phenylbutan-2-ol). This data can be used as a guide for selecting conditions to minimize racemization when working with 2-Aminobutan-1-ol.

Entry	Derivatizing Agent	Base	Temperature (°C)	Time (h)	Enantiomeric Excess (e.e.) (%)
1	Acetyl Chloride	Triethylamine	25	2	85%
2	Acetyl Chloride	Triethylamine	0	4	95%
3	Acetyl Chloride	DIPEA	0	4	>99%
4	Benzoyl Chloride	Pyridine	50	1	70%
5	Benzoyl Chloride	DIPEA	0	6	98%

Data adapted for a structurally similar amino alcohol and is intended for illustrative purposes.[2]

Experimental Protocols

Protocol 1: N-Boc Protection of (S)-2-Aminobutan-1-ol with Minimized Racemization

This protocol describes the protection of the amino group of (S)-2-Aminobutan-1-ol using di-tert-butyl dicarbonate (B1257347) (Boc)₂O under conditions designed to minimize racemization.

Materials:

• (S)-2-Aminobutan-1-ol

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ice bath

Procedure:

• Preparation: Dissolve (S)-2-Aminobutan-1-ol (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C with stirring.

• Base Addition: Slowly add TEA or DIPEA (1.2 eq) to the cooled solution. Stir for 5 minutes.

• Protection: Add a solution of (Boc)₂O (1.1 eq) in DCM dropwise to the reaction mixture over 15-20 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: Allow the reaction to stir at 0 °C and then gradually warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, slowly add saturated aqueous NaHCO₃ solution to quench any unreacted (Boc)₂O.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the N-Boc protected product.

Protocol 2: Acylation of (S)-2-Aminobutan-1-ol under Racemization-Controlling Conditions

This protocol provides a general method for the acylation of the primary amine of (S)-2-Aminobutan-1-ol while minimizing racemization.

Materials:

• (S)-2-Aminobutan-1-ol

• Acyl Chloride (e.g., Acetyl Chloride or Benzoyl Chloride) (1.1 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice bath

Procedure:

• Preparation: Dissolve (S)-2-Aminobutan-1-ol (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C with stirring.

• Base Addition: Slowly add DIPEA (1.5 eq) to the cooled solution and stir for 5 minutes.

• Derivatization: Add the Acyl Chloride (1.1 eq) dropwise to the reaction mixture over 10-15 minutes, ensuring the internal temperature remains below 5 °C.[2]

• Reaction: Allow the reaction to stir at 0 °C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).[2]

• Quenching: Once complete, slowly add saturated aqueous NaHCO₃ solution to quench any remaining acyl chloride.[2]

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.[2]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.[2]

Visualizations

Caption: Workflow for low-racemization acylation of 2-Aminobutan-1-ol.

Caption: Troubleshooting logic for addressing racemization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. acgpubs.org [acgpubs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude 2-Aminobutan-1-ol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from crude 2-Aminobutan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Aminobutan-1-ol?

A1: The primary impurities depend on the synthetic route. Common impurities include:

• Isomeric Impurities: 1-Amino-2-butanol is a frequent isomeric impurity.[1]

• Unreacted Starting Materials: Depending on the synthesis, this can include materials like 1-butene (B85601) or nitropropane.

• By-products: Synthesis from 1-butene, a nitrile, and chlorine can produce by-products such as N-[1-(chloromethyl)propyl]acetimidoyl chloride and 1,2-dichlorobutane.[2]

• Residual Solvents: Solvents used in the reaction or work-up, such as acetonitrile, ethanol, or methanol, may be present.[2]

• Water: Water can be present from aqueous work-up steps.[1]

Q2: What are the primary methods for purifying crude 2-Aminobutan-1-ol?

A2: The most common purification techniques are fractional vacuum distillation, recrystallization (often as a salt), and preparative chromatography. The choice of method depends on the nature of the impurities and the desired final purity.

Q3: My purified 2-Aminobutan-1-ol is discolored. What could be the cause?

A3: Discoloration, often yellowing, can be due to thermal degradation of the amine during distillation at high temperatures or oxidation from prolonged exposure to air.[3] Conducting the distillation under vacuum to lower the boiling point and under an inert atmosphere (e.g., nitrogen or argon) can mitigate this issue.

Purification Methodologies and Data

The selection of a purification method will depend on the scale of the experiment and the specific impurities present. Below is a summary of common techniques with typical performance metrics.

Purification Method	Principle	Key Impurities Removed	Typical Purity Achieved	Typical Yield
Fractional Vacuum Distillation	Separation based on boiling point differences	Volatile solvents, isomeric impurities (e.g., 1-amino-2-butanol)	90-98%	35-70%
Recrystallization (as a salt)	Differential solubility of diastereomeric salts	Enantiomeric impurities (chiral resolution), other isomers	>99% (chiral purity)	50-85%
Preparative Chromatography	Differential partitioning between phases	Close-boiling isomers, non-volatile impurities	>99%	Variable

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

This method is effective for removing volatile impurities and separating isomers with different boiling points.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flask(s) (a "cow" type receiver is useful for collecting multiple fractions)

• Vacuum source (e.g., vacuum pump or water aspirator) with a vacuum trap

• Heating mantle with a stirrer

• Stir bar

Procedure:

• Setup: Assemble the fractional vacuum distillation apparatus. Ensure all joints are properly sealed with vacuum grease. A Claisen adapter is recommended to prevent bumping.

• Charging the Flask: Place the crude 2-Aminobutan-1-ol and a stir bar into the round-bottom flask.

• Applying Vacuum: Connect the apparatus to the vacuum source with a trap in between. Turn on the vacuum to reduce the pressure in the system. This initial step helps remove highly volatile components before heating.

• Heating: Once a stable vacuum is achieved, begin heating the flask with the heating mantle. Start the stirrer to ensure even boiling.

• Distillation: Heat the mixture gradually. The vapor will rise through the fractionating column. For optimal separation, the distillation rate should be slow and steady.[4]

• Fraction Collection:

  • Collect any low-boiling foreshot in the first receiving flask and discard.

  • As the temperature stabilizes at the boiling point of 2-Aminobutan-1-ol at the given pressure (e.g., 83-84°C at 20 mmHg), switch to a clean receiving flask to collect the main product fraction.[1]

  • Monitor the temperature closely. A drop in temperature after the main fraction has been collected indicates that a higher-boiling impurity is about to distill.

• Shutdown:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly reintroduce air into the system before turning off the vacuum source.

Protocol 2: Recrystallization (for general purification)

Recrystallization is useful for removing impurities that have different solubility profiles from 2-Aminobutan-1-ol. This can be performed on the free base or, more commonly for chiral resolution, on a salt.

Materials:

• Crude 2-Aminobutan-1-ol

• Suitable solvent or solvent pair (e.g., ethanol/petroleum ether)[5]

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Büchner funnel and filter flask

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, test the solubility of the crude product in various solvents at room temperature and at boiling. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 2-Aminobutan-1-ol in an Erlenmeyer flask and add a minimal amount of the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel into a clean flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Troubleshooting Guides

Distillation Issues

Q: My 2-Aminobutan-1-ol seems to be decomposing during distillation, leading to a low yield and discoloration. What can I do? A: This is likely due to the high boiling point of 2-Aminobutan-1-ol at atmospheric pressure (176-178 °C).

• Solution: Perform the distillation under vacuum to lower the boiling point. For example, at 20 mmHg, the boiling point is around 83-84 °C.[1] Also, distilling under an inert atmosphere like nitrogen can prevent oxidation.

Q: I'm having poor separation of 2-Aminobutan-1-ol from its isomer, 1-amino-2-butanol, during distillation. A: The boiling points of these isomers may be too close for efficient separation with a simple distillation setup.

• Solution:

  • Use a more efficient fractionating column: A longer column or one with a higher number of theoretical plates (e.g., a packed column) will improve separation.

  • Optimize the reflux ratio: A higher reflux ratio can enhance separation but will increase the distillation time.

  • Slow down the distillation rate: A slower rate allows for better equilibrium to be established in the column.[3]

Recrystallization Issues

Q: My 2-Aminobutan-1-ol is "oiling out" instead of crystallizing. How can I fix this? A: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This often happens if the solution is too concentrated or cools too quickly.

• Solution:

  • Add more solvent: Reheat the mixture until the oil redissolves, then add a small amount of additional hot solvent.

  • Cool the solution more slowly: Allow the flask to cool to room temperature on the benchtop before placing it in an ice bath.

  • Change the solvent system: A different solvent or solvent pair may be more conducive to crystallization.

Q: The yield of my recrystallization is very low. A: This could be due to several factors.

• Solution:

  • Too much solvent was used: If there is significant product remaining in the mother liquor, you can try to recover it by evaporating some of the solvent and attempting a second crystallization.

  • The crystals were washed with too much cold solvent: Use only a minimal amount of ice-cold solvent for washing.

  • Premature crystallization during hot filtration: Ensure the funnel and receiving flask are pre-heated to prevent the product from crystallizing out on the filter paper.

Chromatography Issues

Q: I am observing significant peak tailing when analyzing the purity of my 2-Aminobutan-1-ol by HPLC on a silica-based column. A: Peak tailing for amines on silica (B1680970) columns is common due to the interaction of the basic amine with acidic silanol (B1196071) groups on the stationary phase.

• Solution:

  • Add a basic modifier to the mobile phase: A small amount of a volatile amine like triethylamine (B128534) (0.1-1%) can be added to the mobile phase to mask the active sites on the silica gel.[3]

  • Use a different stationary phase: Consider using a less acidic stationary phase like alumina (B75360) or a polymer-based column. For reversed-phase HPLC, use a column specifically designed for basic compounds.

Visualized Workflows and Diagrams

Caption: General purification workflow for crude 2-Aminobutan-1-ol.

Caption: Troubleshooting decision tree for common purification issues.

Caption: Signaling pathway for diastereomeric salt crystallization.

References

• 1. US3855300A - Process for the production of 2-amino-1-butanol - Google Patents [patents.google.com]
• 2. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]

Technical Support Center: Optimization of Catalyst Loading for 2-Aminobutan-1-ol Hydrogenation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the optimization of catalyst loading for the hydrogenation of 2-aminobutan-1-ol. The information is presented in a user-friendly question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the hydrogenation of 2-aminobutanoic acid to 2-aminobutan-1-ol?

A1: The most commonly employed catalysts for the hydrogenation of amino acids to their corresponding amino alcohols are noble metal catalysts. Rhodium-based catalysts, particularly Molybdenum Oxide modified Rhodium on a silica (B1680970) support (Rh-MoOx/SiO2), have shown high efficiency and selectivity.[1][2] Ruthenium on carbon (Ru/C) is another widely used and cost-effective option.[3] Other noble metal catalysts such as Palladium (Pd) and Platinum (Pt) on carbon supports can also be utilized.

Q2: Why is optimizing catalyst loading a critical step in this hydrogenation process?

A2: Optimizing catalyst loading is crucial for balancing reaction efficiency, selectivity, and cost. Insufficient catalyst loading can lead to slow reaction rates and incomplete conversion of the starting material. Conversely, excessive catalyst loading can be uneconomical and may lead to undesired side reactions, such as over-hydrogenation or decomposition of the product, thereby reducing the selectivity towards 2-aminobutan-1-ol.

Q3: What is a typical range for catalyst loading in this type of reaction?

A3: Catalyst loading is often expressed as a weight percentage (wt%) of the active metal on the support or as a molar ratio of the catalyst to the substrate. For supported catalysts like Rh-MoOx/SiO2, a typical loading of the active metal is around 4 wt%.[4][5] For Ru/C, a common loading is 5 wt%.[4] In terms of molar ratio, the catalyst to substrate ratio can be varied, for instance, from 1.7 mol% to 17.7 mol% to study its effect on the reaction.[5]

Q4: How does catalyst loading affect the reaction time and temperature?

A4: Generally, a higher catalyst loading can lead to a faster reaction rate, potentially reducing the required reaction time or allowing for the use of lower reaction temperatures to achieve the same conversion. However, this relationship is not always linear and needs to be determined experimentally for each specific catalyst system and substrate.

Q5: Can the catalyst be reused for multiple hydrogenation cycles?

A5: Heterogeneous catalysts, such as Rh-MoOx/SiO2 and Ru/C, are designed for easy separation from the reaction mixture and have the potential for recycling. However, catalyst deactivation can occur over multiple cycles due to factors like poisoning from impurities, sintering of metal particles at high temperatures, or leaching of the active metal. The reusability of a catalyst should be evaluated by conducting multiple reaction cycles and analyzing the catalyst's activity and selectivity over time.

Troubleshooting Guide

Problem 1: Low or no conversion of 2-aminobutanoic acid.

• Question: I am observing very low or no conversion of my starting material. What are the possible causes related to catalyst loading?

• Answer:

  • Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively drive the reaction forward. Consider incrementally increasing the catalyst loading.

  • Poor Catalyst Activity: The catalyst may be inactive or "poisoned." Ensure that the substrate, solvent, and hydrogen gas are of high purity to avoid introducing catalyst poisons like sulfur or halogen compounds. The catalyst may also require a pre-activation step, such as reduction under a hydrogen atmosphere at an elevated temperature.[4]

  • Mass Transfer Limitations: In a heterogeneous catalytic system, poor mixing can limit the contact between the substrate, hydrogen, and the catalyst surface. Ensure vigorous stirring to create a well-mixed slurry.

Problem 2: Low selectivity to 2-aminobutan-1-ol (formation of byproducts).

• Question: My conversion is high, but I am getting a significant amount of byproducts. How can catalyst loading influence this?

• Answer:

  • Excessive Catalyst Loading: Too much catalyst can lead to over-hydrogenation or other side reactions. The high concentration of active sites might promote further reduction of the desired amino alcohol or other undesired transformations. Try reducing the catalyst loading to see if the selectivity improves.

  • Reaction Temperature is Too High: High temperatures, in combination with a high catalyst loading, can favor side reactions. Optimizing the catalyst loading may allow for a reduction in the reaction temperature, thereby improving selectivity.

Problem 3: Inconsistent results between batches.

• Question: I am getting variable conversion and selectivity in different runs, even with the same nominal catalyst loading. What could be the issue?

• Answer:

  • Inaccurate Catalyst Weighing and Transfer: Small inaccuracies in weighing the catalyst, especially for small-scale reactions, can lead to significant variations in the actual catalyst loading. Ensure accurate weighing and complete transfer of the catalyst to the reactor.

  • Non-uniform Catalyst Slurry: If the catalyst is not well-suspended in the reaction mixture, the active sites will not be uniformly available, leading to inconsistent results. Ensure proper agitation throughout the reaction.

  • Catalyst Deactivation During Storage: Improper storage of the catalyst can lead to deactivation over time. Store catalysts under an inert atmosphere and away from moisture and contaminants.

Experimental Protocol: Optimization of Catalyst Loading for the Hydrogenation of 2-Aminobutanoic Acid

This protocol provides a general procedure for a systematic study to optimize the catalyst loading for the hydrogenation of 2-aminobutanoic acid to 2-aminobutan-1-ol using a supported catalyst like Rh-MoOx/SiO2 or Ru/C.

Materials:

• 2-Aminobutanoic acid

• Deionized water (or another suitable solvent)

• Supported catalyst (e.g., 4 wt% Rh-MoOx/SiO2 or 5 wt% Ru/C)

• Phosphoric acid (H₃PO₄) or another suitable acid

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, sampling port, and temperature and pressure controls

• Analytical equipment (e.g., HPLC, GC) for monitoring reaction progress and product analysis

Procedure:

• Catalyst Preparation/Pre-treatment (if required): Some catalysts require an activation step. For example, the catalyst can be reduced in the autoclave under a hydrogen flow at a specific temperature (e.g., 773 K for 3 hours) and then passivated before use.[4]

• Reactor Setup:

  • Thoroughly clean and dry the high-pressure autoclave.

  • Add a defined amount of 2-aminobutanoic acid (e.g., 2.0 g) and deionized water (e.g., 19.3 g) to the reactor.[4]

  • Add the required amount of phosphoric acid (e.g., 40 mmol).[4]

  • Carefully add the desired amount of the catalyst. For an optimization study, this amount will be varied systematically (e.g., starting with a catalyst to substrate mass ratio of 1:20 and then testing 1:40, 1:10, etc.).

• Reaction Execution:

  • Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove air, followed by several purges with hydrogen.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 8 MPa).[4]

  • Begin stirring at a high rate (e.g., 500 rpm) to ensure a uniform suspension of the catalyst.[4]

  • Heat the reactor to the desired temperature (e.g., 353 K).[4]

• Reaction Monitoring:

  • Maintain the temperature and pressure for the desired reaction time (e.g., 4 hours).[4]

  • If the reactor is equipped with a sampling port, carefully withdraw small aliquots of the reaction mixture at regular intervals to monitor the conversion of the starting material and the formation of the product by HPLC or GC analysis.

• Work-up and Analysis:

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

  • Open the reactor and separate the catalyst from the reaction mixture by filtration.

  • Analyze the filtrate to determine the conversion of 2-aminobutanoic acid and the selectivity to 2-aminobutan-1-ol using a calibrated analytical method.

Data Presentation

The following table summarizes representative data from literature for the hydrogenation of amino acids, which can serve as a starting point for the optimization of 2-aminobutan-1-ol hydrogenation. Note that the specific substrate is mentioned as the data for 2-aminobutanoic acid is limited.

Catalyst	Catalyst Loading	Substrate	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	Selectivity to Amino Alcohol (%)	Reference
4 wt% Rh-MoOx/SiO₂	12.5% (w/w of substrate)	L-Alanine	80	80	4	46.8	90.2	[4]
4 wt% Rh-MoOx/SiO₂	1.7 mol% (Rh/substrate)	Glutamic Acid	100	70	6	98	~35 (to glutamidiol)	[5]
4 wt% Rh-MoOx/SiO₂	2.5 mol% (Rh/substrate)	Glutamic Acid	80	70	17	>99	~54 (to glutamidiol)	[5]
4 wt% Rh-MoOx/SiO₂	3.5 mol% (Rh/substrate)	Glutamic Acid	80	70	17	>99	77 (to glutamidiol)	[5]
5 wt% Ru/C	~100% (w/w of substrate)	L-Alanine	125	69	-	>99	96	[6]

Visualizations

Troubleshooting Flowchart for Catalyst Loading Optimization

Caption: Troubleshooting flowchart for issues related to catalyst loading.

Experimental Workflow for Catalyst Loading Optimization

Caption: General workflow for optimizing catalyst loading.

References

• 1. Catalytic hydrogenation of amino acids to amino alcohols with complete retention of configuration - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 4. rsc.org [rsc.org]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Resolution of Racemic 2-Aminobutan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the resolution of racemic 2-aminobutan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving racemic 2-aminobutan-1-ol on a large scale?

A1: The three main industrial-scale methods for resolving racemic 2-aminobutan-1-ol are:

• Classical Chemical Resolution: This involves the formation of diastereomeric salts with a chiral resolving agent, followed by fractional crystallization.[1][2]

• Enzymatic Resolution: This method utilizes enzymes to selectively react with one enantiomer, allowing for separation.

• Chromatographic Resolution: This involves using chiral stationary phases (CSPs) in preparative high-performance liquid chromatography (HPLC) to separate the enantiomers.[3][4]

Q2: Which chiral resolving agents are commonly used for the classical resolution of 2-aminobutan-1-ol?

A2: Optically active acids are typically used to form diastereomeric salts with 2-aminobutan-1-ol. The most common resolving agents include L-(+)-tartaric acid or D-(-)-tartaric acid.[5][6][7] Mandelic acid and glutamic acid have also been reported as effective resolving agents.

Q3: What makes enzymatic resolution an attractive option for scaling up?

A3: Enzymatic resolution offers several advantages for large-scale production, including high stereospecificity, mild reaction conditions, and the potential for enzyme recycling, which can be cost-effective and environmentally friendly. Enzymes like penicillin G acylase and lipases have been successfully used.

Q4: When should I consider preparative chiral HPLC for resolution?

A4: Preparative chiral HPLC is a powerful technique for obtaining high-purity enantiomers. It is particularly useful when other methods, like crystallization, fail to provide adequate separation or when very high enantiomeric excess is required. While often more expensive at a very large scale, it can be efficient for producing high-value compounds.[8]

Q5: My chiral HPLC analysis shows poor peak shape (tailing). What is the likely cause and solution?

A5: For a basic compound like 2-aminobutan-1-ol, peak tailing is often due to interactions between the amine group and acidic silanol (B1196071) groups on the silica (B1680970) support of the HPLC column. Adding a basic modifier, such as diethylamine (B46881) (DEA) or triethylamine (B128534) (TEA), to the mobile phase can effectively mitigate this issue.[3]

Troubleshooting Guides

Classical Chemical Resolution via Diastereomeric Salt Crystallization

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield of Diastereomeric Salt	- Suboptimal solvent choice.- Incorrect stoichiometry of the resolving agent.- The solution is not sufficiently supersaturated.	- Screen different solvents or solvent mixtures (e.g., methanol, ethanol (B145695), water).[6]- Adjust the molar ratio of the resolving agent to the racemic amine.[5]- Slowly cool the solution or add an anti-solvent to induce crystallization.
Poor Enantiomeric Excess (e.e.)	- Co-crystallization of both diastereomers.- Insufficient number of recrystallization steps.	- Optimize the crystallization temperature and cooling rate.- Perform multiple recrystallizations to improve purity.- Analyze the mother liquor; it may contain the desired enantiomer, which can be recovered.
Difficulty Liberating the Free Amine	- Incomplete reaction with the base.- Formation of emulsions during extraction.	- Ensure the pH is sufficiently high (typically 11-13) to deprotonate the amine.[5]- Use a different base (e.g., NaOH, NaHCO₃, Ca(OH)₂).[5][6]- If emulsions form, try adding brine or filtering through celite.

Enzymatic Resolution

Issue	Potential Cause(s)	Troubleshooting Steps
Low Enzyme Activity/Conversion	- Suboptimal pH or temperature.- Enzyme inhibition by substrate or product.- Poor enzyme stability under reaction conditions.	- Optimize reaction parameters such as pH and temperature for the specific enzyme used.- Consider using immobilized enzymes to improve stability and facilitate recycling.- Perform the reaction in a suitable organic solvent if the aqueous environment is problematic.
Low Enantioselectivity	- Incorrect choice of enzyme.- Suboptimal reaction conditions.	- Screen different enzymes (e.g., various lipases, acylases) to find one with high selectivity for your substrate derivative.- Adjust the temperature; lower temperatures can sometimes enhance enantioselectivity.[3]
Difficult Product Separation	- Similar physical properties of the product and unreacted substrate.	- If an N-acyl derivative is used, the resulting acid and unreacted amide can be separated from the desired amine by extraction after pH adjustment.- Consider using a different acyl group to alter the physical properties of the products for easier separation.

Preparative Chiral HPLC

Issue	Potential Cause(s)	Troubleshooting Steps
Poor or No Separation	- Incorrect chiral stationary phase (CSP).- Suboptimal mobile phase composition.	- Screen different types of CSPs (e.g., polysaccharide-based like Chiralcel® or Chiralpak®).[3]- Systematically vary the mobile phase composition, including the type and concentration of the alcohol modifier (e.g., ethanol, isopropanol).[3]
Peak Tailing	- Secondary interactions between the basic amine and the stationary phase.	- Add a basic additive like diethylamine (DEA) to the mobile phase (typically 0.1-0.5%).[3]
Column Overloading	- Injecting too much sample for the column size.	- Reduce the injection volume or sample concentration.- Scale up to a larger diameter preparative column.
Increased Backpressure	- Blockage of the column inlet frit by particulates.	- Filter all samples and mobile phases before use.- If pressure increases, try back-flushing the column with an appropriate solvent.[9]

Quantitative Data

Table 1: Classical Resolution of Racemic 2-Aminobutan-1-ol

Resolving Agent	Solvent	Yield	Enantiomeric Excess (e.e.)	Reference
L-(+)-Tartaric Acid	Distilled Water	84.2% (diastereomeric salt)	Not specified	[5]
D-(-)-Tartaric Acid	Distilled Water	80.7% (diastereomeric salt)	Not specified	[5]
L-(+)-Tartaric Acid	Anhydrous Ethanol/Methanol	High	Superior resolution	[6][7]

Table 2: Enzymatic Resolution of Racemic 2-Aminobutan-1-ol Derivatives

Enzyme	Substrate	Key Finding	Enantiomeric Excess (e.e.)	Reference
Penicillin G Acylase	N-phenylacetyl derivative	Selective hydrolysis of the (S)-enantiomer	>99% for (S)-2-aminobutan-1-ol
Lipase	N,O-diacetyl derivative	Enantioselective hydrolysis	Not specified

Experimental Protocols

Protocol 1: Classical Resolution with L-(+)-Tartaric Acid

This protocol is adapted from patented methods for the resolution of racemic 2-aminobutan-1-ol.[5][6]

• Salt Formation:

  • Dissolve L-(+)-tartaric acid in distilled water or anhydrous ethanol at an elevated temperature.

  • Slowly add racemic 2-aminobutan-1-ol to the solution (a molar ratio of approximately 1:1 is a good starting point).

  • Allow the solution to cool slowly to room temperature, and then further cool to 5-20°C.

  • The diastereomeric salt of (S)-(+)-2-aminobutan-1-ol and L-(+)-tartaric acid will preferentially crystallize.

• Isolation and Purification:

  • Collect the crystals by filtration.

  • Wash the crystals with a small amount of cold solvent (e.g., ice-cold absolute ethanol) to remove the mother liquor containing the other enantiomer.

  • The crystals can be recrystallized from the same solvent to improve enantiomeric purity.

• Liberation of the Free Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Add a base such as sodium hydroxide (B78521) (NaOH) or calcium hydroxide (Ca(OH)₂) to raise the pH to 11-13.[5][6]

  • This will deprotonate the amine, precipitating the tartrate salt.

  • Extract the free (S)-(+)-2-aminobutan-1-ol with a suitable organic solvent.

  • Dry the organic layer and remove the solvent under reduced pressure to obtain the purified enantiomer.

Protocol 2: Enzymatic Resolution via N-Acetylation and Hydrolysis

This protocol is based on the principle of enantioselective hydrolysis of an N-acyl derivative.

• Synthesis of N-phenylacetyl-2-aminobutan-1-ol:

  • React racemic 2-aminobutan-1-ol with methyl phenylacetate (B1230308) by heating to form the N-phenylacetyl derivative.

• Enzymatic Hydrolysis:

  • Immobilize penicillin G acylase on a suitable support like a gelatin matrix.

  • Create an aqueous suspension of the N-phenylacetyl derivative.

  • Add the immobilized enzyme to the suspension and stir at a controlled pH and temperature.

  • The enzyme will selectively hydrolyze the N-phenylacetyl group from the (S)-enantiomer, yielding (S)-2-aminobutan-1-ol.

• Product Separation:

  • After the reaction, filter to recover the immobilized enzyme for reuse.

  • Acidify the reaction mixture to protonate the (S)-2-aminobutan-1-ol.

  • Extract the unreacted (R)-N-phenylacetyl-2-aminobutan-1-ol with an organic solvent.

  • Basify the aqueous layer to deprotonate the (S)-2-aminobutan-1-ol.

  • Extract the (S)-2-aminobutan-1-ol with an organic solvent.

  • Dry the organic layer and remove the solvent to obtain the enantiomerically pure product.

Visualizations

Caption: Workflow for classical resolution of 2-aminobutan-1-ol.

Caption: Troubleshooting logic for enzymatic resolution issues.

References

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. Chiral_resolution [chemeurope.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 6. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 7. US3553257A - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 8. Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chiraltech.com [chiraltech.com]

Reference Data & Comparative Studies

comparative study of different synthetic routes to 2-Aminobutan-1-ol

A Comparative Analysis of Synthetic Routes to 2-Aminobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

2-Aminobutan-1-ol is a valuable chiral building block in the synthesis of various pharmaceuticals, most notably the antitubercular drug ethambutol. The efficient and stereoselective synthesis of this amino alcohol is of significant interest to the pharmaceutical and fine chemical industries. This guide provides a comparative study of different synthetic routes to 2-aminobutan-1-ol, presenting quantitative data, detailed experimental protocols, and visualizations of the synthetic pathways to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Key Performance Indicators

The following table summarizes the key quantitative data for the different synthetic routes to 2-aminobutan-1-ol, allowing for a direct comparison of their efficiency and stereoselectivity.

Synthetic Route	Starting Material(s)	Key Reagents/Catalyst	Reaction Conditions	Yield (%)	Enantiomeric Excess (ee %)	Reference(s)
1. Reduction of 2-Aminobutyric Acid	D-2-Aminobutyric acid	Lithium aluminum hydride (LiAlH₄), THF	Reflux	61	>99 (assumed from chiral starting material)
2. Catalytic Hydrogenation of 2-Aminobutyric Acid	(S)-2-Aminobutyric acid	Supported metal catalyst (e.g., Ru-based), H₂, H₂O	60-70°C, 2-4 MPa	70-79	>99 (assumed from chiral starting material)	[1][2]
3. Biocatalytic Reduction	1-Hydroxy-2-butanone	Engineered Amine Dehydrogenase (AmDH), NH₃, NADH	30°C, pH 8.5	91-99 (conversion)	>99	[3]
4. From 1,2-Epoxybutane	1,2-Epoxybutane, Ammonia	H₂SO₄, NaOH, Aromatic carboxylic acid	Multi-step process, room temperature for initial aminolysis	Moderate	Racemic (requires resolution)	[4]
5. From 1-Nitropropane	1-Nitropropane, Formaldehyde	Basic catalyst, Raney Nickel, H₂	Condensation followed by hydrogenation (8-12 bar)	~68 (total recovery)	Racemic	[1][5][6]
6. From 1-Butene	1-Butene, Chlorine, Acetonitrile	HCl, NaOH	Multi-step process, initial reaction at -5 to 7°C	35-40	Racemic	[2][7]

Detailed Analysis of Synthetic Routes

This section provides a more in-depth look at each synthetic pathway, including a general workflow, advantages, and disadvantages.

Reduction of 2-Aminobutyric Acid and its Esters

This is a widely used laboratory-scale method for producing 2-aminobutan-1-ol. The carboxylic acid or its corresponding ester is reduced using a strong reducing agent like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.

Caption: General workflow for the reduction of 2-aminobutyric acid.

• Advantages:

  • High yields can be achieved.

  • If a chiral amino acid is used as the starting material, the chirality is retained, leading to a high enantiomeric excess.

  • The procedure is relatively straightforward for laboratory-scale synthesis.

• Disadvantages:

  • LiAlH₄: This reagent is highly reactive and pyrophoric, requiring strict anhydrous conditions and careful handling.[1][5] It is also expensive, making it less suitable for large-scale industrial production.[8] The work-up procedure can be cumbersome.

  • Catalytic Hydrogenation: This method requires high pressure and temperature, as well as specialized equipment. The catalyst can be expensive, although it can often be recycled.

Biocatalytic Synthesis

Biocatalytic methods offer a green and highly selective alternative to traditional chemical synthesis. Enzymes like amine dehydrogenases (AmDHs) can be used to asymmetrically reduce a prochiral ketone to the desired chiral amino alcohol.

Caption: Biocatalytic synthesis of (S)-2-aminobutan-1-ol.

• Advantages:

  • Extremely high enantioselectivity (>99% ee) is achievable.[3]

  • The reaction is performed under mild conditions (e.g., room temperature and atmospheric pressure).[3]

  • It is an environmentally friendly ("green") method.

• Disadvantages:

  • The enzyme may have specific substrate requirements and may need to be engineered for optimal performance.

  • The cost and stability of the enzyme and co-factors can be a concern for large-scale production.

  • Downstream processing to isolate the product from the reaction medium can be complex.

Synthesis from 1,2-Epoxybutane

This route is a multi-step industrial process that starts from readily available petrochemical feedstocks.

Caption: Multi-step synthesis of 2-aminobutan-1-ol from 1,2-epoxybutane.

• Advantages:

  • Utilizes inexpensive and readily available starting materials.[4]

  • Suitable for large-scale industrial production.

• Disadvantages:

  • It is a multi-step synthesis, which can lead to lower overall yields.

  • The initial aminolysis of the epoxide is not regioselective, leading to a mixture of isomers that requires separation or further transformation.[4]

  • The process generates significant waste streams.

  • The final product is a racemic mixture, requiring a separate resolution step to obtain the desired enantiomer.

Experimental Protocols

Reduction of D-2-Aminobutyric Acid with Lithium Aluminum Hydride (LiAlH₄)

This protocol is adapted from the general procedure for the reduction of amino acids.

Materials:

• D-2-Aminobutyric acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethyl acetate

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, reflux condenser, dropping funnel, heating mantle, and magnetic stirrer.

Procedure:

• In a dry, nitrogen-flushed round-bottom flask equipped with a reflux condenser, magnetic stirrer, and dropping funnel, suspend LiAlH₄ (1.5 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve D-2-aminobutyric acid (1 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel. Control the addition rate to maintain the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 4-6 hours, or until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of ethyl acetate, followed by the dropwise addition of water.

• Add 1 M NaOH solution to the mixture to precipitate the aluminum salts.

• Filter the mixture through a pad of Celite® and wash the filter cake with THF.

• Dry the combined filtrate over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (R)-(-)-2-aminobutan-1-ol.

• Purify the product by distillation under reduced pressure.

Catalytic Hydrogenation of (S)-2-Aminobutyric Acid

This protocol is a general procedure based on patent literature.[1][2]

Materials:

• (S)-2-Aminobutyric acid

• Supported metal catalyst (e.g., 5% Ru on Carbon)

• Deionized water

• Hydrogen gas (H₂)

• High-pressure autoclave with a stirrer

Procedure:

• Charge the high-pressure autoclave with (S)-2-aminobutyric acid, deionized water, and the supported metal catalyst.

• Seal the autoclave and purge it several times with nitrogen, followed by hydrogen.

• Pressurize the autoclave with hydrogen to the desired pressure (e.g., 2-4 MPa).

• Heat the mixture to the desired temperature (e.g., 60-70 °C) with vigorous stirring.

• Maintain the reaction under these conditions for several hours, monitoring the hydrogen uptake.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the catalyst. The catalyst can be washed with water and stored for reuse.

• The aqueous filtrate containing the product can be concentrated under reduced pressure.

• Further purification can be achieved by distillation or crystallization.

Biocatalytic Synthesis of (S)-2-Aminobutan-1-ol

This protocol is based on the procedure described for the asymmetric reductive amination of 1-hydroxy-2-butanone.[3]

Materials:

• 1-Hydroxy-2-butanone

• Engineered Amine Dehydrogenase (AmDH)

• Ammonium (B1175870) chloride/ammonia buffer (e.g., 1 M, pH 8.5)

• NADH or a cofactor regeneration system (e.g., glucose and glucose dehydrogenase)

• Reaction vessel with temperature and pH control

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution containing the ammonium chloride/ammonia buffer.

• Add the NADH cofactor or the components of the cofactor regeneration system.

• Add the AmDH enzyme to the buffer solution.

• Start the reaction by adding 1-hydroxy-2-butanone to the mixture.

• Maintain the reaction at a constant temperature (e.g., 30 °C) and pH with gentle stirring.

• Monitor the progress of the reaction by a suitable analytical method (e.g., HPLC) to determine the conversion of the starting material and the formation of the product.

• Once the reaction has reached the desired conversion, stop the reaction by denaturing the enzyme (e.g., by adding a solvent or changing the pH).

• The product can be isolated from the reaction mixture using techniques such as extraction or chromatography.

Conclusion

The choice of a synthetic route to 2-aminobutan-1-ol depends on several factors, including the desired scale of production, the required enantiopurity, and the available resources.

• For laboratory-scale synthesis of enantiopure 2-aminobutan-1-ol , the reduction of the corresponding chiral 2-aminobutyric acid is a reliable method, with catalytic hydrogenation offering a safer and more environmentally friendly alternative to LiAlH₄ reduction.

• For large-scale industrial production where cost is a primary driver , synthesis from 1,2-epoxybutane or 1-nitropropane are viable options, although they produce a racemic mixture that requires subsequent resolution.

• Biocatalytic synthesis represents the future of chiral amino alcohol production, offering exceptional enantioselectivity and mild reaction conditions. As enzyme technology becomes more accessible and cost-effective, this route is likely to become the preferred method for the sustainable production of 2-aminobutan-1-ol.

Researchers and process chemists should carefully consider the trade-offs between yield, stereoselectivity, cost, safety, and environmental impact when selecting a synthetic strategy for 2-aminobutan-1-ol.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN107011186A - The method of one kind catalysis S (+) 2 aminobutyric acid hydrogenation synthesis S (+) 2 amino butanol - Google Patents [patents.google.com]
• 8. Ester - Wikipedia [en.wikipedia.org]

A Comparative Guide to Validated Analytical Methods for 2-Aminobutan-1-ol Quantification

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 2-Aminobutan-1-ol is critical for quality control, pharmacokinetic studies, and regulatory compliance. This chiral molecule's stereochemistry is of significant interest in the pharmaceutical industry, as its enantiomers can exhibit different pharmacological and toxicological profiles.[1] This guide provides a comparative overview of two widely used analytical techniques for the quantification of 2-Aminobutan-1-ol: High-Performance Liquid Chromatography with Pre-column Derivatization (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

The primary analytical challenge in quantifying 2-Aminobutan-1-ol is its lack of a strong UV-absorbing chromophore, which makes direct detection by common HPLC-UV detectors difficult.[1][2] Furthermore, its polarity and the presence of a primary amine group necessitate derivatization to improve its chromatographic behavior and detectability, especially for gas chromatography.[3]

Comparison of Analytical Methods

The choice of an analytical method for 2-Aminobutan-1-ol quantification depends on several factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. Below is a summary of the performance characteristics of HPLC-UV with pre-column derivatization and GC-MS.

Parameter	HPLC-UV with Pre-column Derivatization	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Chemical derivatization of the amine group to introduce a UV-active moiety, followed by separation on a reversed-phase column and UV detection.	Derivatization to increase volatility, followed by separation in a capillary column and detection by a mass spectrometer.
Linearity (R²)	> 0.999	> 0.99
Limit of Detection (LOD)	pmol range	ng/mL range
Limit of Quantification (LOQ)	pmol range	ng/mL range
Precision (%RSD)	< 5%	< 15%
Accuracy (% Recovery)	95 - 105%	90 - 110%
Enantioselectivity	Achievable with a chiral derivatizing agent or a chiral stationary phase.[1][2]	Achievable with a chiral column (e.g., cyclodextrin-based).[4]
Throughput	Moderate	High
Instrumentation Cost	Moderate	High

Experimental Protocols

Detailed methodologies for both HPLC-UV and GC-MS are provided below. These protocols serve as a starting point and may require optimization based on specific laboratory conditions and sample matrices.

Method 1: HPLC with Pre-column Derivatization

This method is a robust and sensitive approach that can be implemented using standard HPLC equipment.[1] It involves the reaction of 2-Aminobutan-1-ol with a derivatizing agent to form a product that can be detected by a UV detector.

1. Sample Preparation and Derivatization:

• Standard Solution: Prepare a stock solution of 2-Aminobutan-1-ol in a suitable solvent (e.g., methanol (B129727) or mobile phase). Prepare working standards by serial dilution.

• Derivatization Reagent: A suitable chiral derivatizing agent that introduces a chromophore, such as (R)-(+)-1-phenylethanesulfonyl chloride, can be used.[5][6]

• Derivatization Procedure:

  • Mix a specific volume of the sample or standard solution with the derivatizing agent in an appropriate solvent (e.g., acetonitrile (B52724) or dichloromethane).[5][6]

  • The reaction may require controlled temperature and time to ensure completion.[6]

  • After the reaction, the resulting solution containing the diastereomeric derivatives can be diluted with the mobile phase before injection.[2]

2. Chromatographic Conditions:

• Column: A standard reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is typically used for the separation of the diastereomers.[2][5]

• Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.g., sodium acetate) is commonly employed.[5][6] The pH of the mobile phase may need to be adjusted to optimize separation.[5]

• Flow Rate: A typical flow rate is 1.0 mL/min.[5][6]

• Column Temperature: The column is usually maintained at a constant temperature, for instance, 30°C.[5][6]

• Injection Volume: A 20 µL injection volume is common.[5][6]

• Detection: UV detection is performed at a wavelength where the derivatized product has maximum absorbance, for example, 254 nm.[5][6]

3. Data Analysis:

• The enantiomeric excess or the percentage of each enantiomer is calculated from the integrated peak areas of the separated diastereomers.[2]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity and is a powerful technique for the analysis of volatile and semi-volatile compounds. Derivatization is necessary to make 2-Aminobutan-1-ol sufficiently volatile for GC analysis.

1. Sample Preparation and Derivatization:

• Standard Solution: Prepare a stock solution of 2-Aminobutan-1-ol in a suitable volatile solvent.

• Derivatization Reagent: A common approach is to use a reagent like pentafluoropropionic anhydride (B1165640) (PFPA) in ethyl acetate (B1210297) to form amide derivatives.[7][8]

• Derivatization Procedure:

  • Evaporate an aliquot of the sample or standard to dryness under a stream of nitrogen.[7]

  • Add the derivatization reagent and heat the mixture to ensure complete reaction (e.g., 30 minutes at 65°C).[7]

  • After cooling, the derivatized sample is reconstituted in a suitable solvent like toluene (B28343) for injection.[8]

2. GC-MS Conditions:

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm), is suitable for separation.[3]

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate.[3]

• Oven Temperature Program: A temperature gradient is employed, for example, starting at 80°C, holding for a few minutes, and then ramping up to a final temperature of 280°C.[3]

• Injector Temperature: A typical injector temperature is 250°C.[3]

• Ionization Mode: Electron Ionization (EI) at 70 eV is commonly used.[3]

• Mass Analyzer: A quadrupole or Time-of-Flight (TOF) analyzer can be used.[3]

• Detection: Data can be acquired in full scan mode for qualitative analysis or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.[3]

3. Data Analysis:

• Quantification is typically performed by creating a calibration curve from the peak areas of the derivatized standards. An internal standard can be used to improve accuracy and precision.

Visualizing the Workflow and Method Comparison

To better illustrate the processes involved, the following diagrams, generated using Graphviz, depict the general workflow for analytical method validation and a logical comparison of the HPLC and GC-MS methods.

General workflow for analytical method validation.

Comparison of HPLC-UV and GC-MS methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 5. CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer - Google Patents [patents.google.com]
• 6. CN105699509A - A kind of separation detection method of 3-aminobutanol enantiomer - Google Patents [patents.google.com]
• 7. Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

comparing the efficacy of different chiral resolving agents for 2-Aminobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

The resolution of racemic 2-aminobutan-1-ol is a critical step in the synthesis of various chiral compounds, including the antitubercular drug ethambutol, for which the (S,S)-(+)-enantiomer is active and the (R,R)-(-)-enantiomer is toxic. This guide provides an objective comparison of the efficacy of different chiral resolving agents for 2-aminobutan-1-ol, supported by experimental data and detailed methodologies, to aid researchers in selecting the most suitable method for their needs.

Comparison of Chiral Resolving Agents

The primary method for the chiral resolution of 2-aminobutan-1-ol is through the formation of diastereomeric salts with a chiral acid. This guide focuses on the most commonly cited resolving agents: tartaric acid, mandelic acid, and an enzymatic approach for kinetic resolution.

Resolving Agent	Method	Yield (%)	Enantiomeric Excess (ee%)	Solvent	Key Observations
L-(+)-Tartaric Acid	Diastereomeric Salt Crystallization	High (not specified)	High (not specified)	Anhydrous Methanol (B129727) or Ethanol	Forms a crystalline salt with d-2-amino-1-butanol, leaving the l-isomer in solution. Considered a superior method to aqueous resolution[1][2].
(R)-Mandelic Acid (PEGylated)	Diastereomeric Salt Crystallization	86	81 (First Cycle), 87 (Second Cycle)	Methanol	Demonstrates good yields and high enantiomeric excess, which can be improved with a second resolution cycle[3].
Penicillin G Acylase	Enzymatic Kinetic Resolution	Not specified	>99 (for (S)-enantiomer)	Not applicable (Immobilized enzyme)	Involves enantioselective hydrolysis of the N-phenylacetyl derivative. Offers very high enantiomeric purity for the (S)-enantiomer.
L-Glutamic Acid	Diastereomeric Salt Crystallization	Low	Low	Not specified	Generally considered to have low resolution efficiency and result in low optical purities[4].

Note: Quantitative data for yield and enantiomeric excess for L-(+)-tartaric acid and L-glutamic acid were not explicitly available in the provided search results, but their general efficacy is described.

Experimental Protocols

Resolution with L-(+)-Tartaric Acid

This method relies on the differential solubility of the diastereomeric salts formed between the enantiomers of 2-aminobutan-1-ol and L-(+)-tartaric acid in an anhydrous alcohol solvent.

Methodology:

• Dissolve racemic dl-2-amino-1-butanol in an essentially anhydrous organic solvent such as methanol or ethanol.

• Slowly add L-(+)-tartaric acid (approximately 0.75 to 1.0 mole per mole of the aminobutanol) to the solution while maintaining the temperature at 40-45 °C.

• Seed the solution with a trace amount of the acid L-tartrate of d-2-amino-1-butanol.

• Cool the solution to 0-5 °C over several hours to induce crystallization of the d-2-amino-1-butanol L-tartrate salt.

• Separate the crystalline precipitate by filtration, wash with cold methanol, and dry.

• The d-2-amino-1-butanol can be recovered from the salt by treatment with an alkaline earth hydroxide, such as calcium hydroxide[1][2]. The l-2-amino-1-butanol remains in the mother liquor.

Resolution with PEGylated-(R)-Mandelic Acid

This procedure utilizes a polyethylene (B3416737) glycol (PEG) modified mandelic acid, which can facilitate the separation process.

Methodology:

• Dissolve PEGylated-(R)-mandelic acid in methanol.

• Add the racemic mixture of 2-amino-1-butanol (in a 2:1 molar ratio to the resolving agent) to the solution and stir at room temperature for 12 hours.

• Cool the mixture to 0–5 °C and continue stirring for 1 hour to promote the precipitation of the diastereomeric salt.

• Add cold methanol to the resulting slurry and filter the white solid.

• Wash the collected solid with cold methanol to yield the optically impure PEGylated-(R)-mandelic acid-(R or S)-amine salt.

• The resolved amine can be liberated by acidifying the salt with concentrated hydrochloric acid.

• A second resolution cycle can be performed on the product to improve the enantiomeric excess[3].

Enzymatic Kinetic Resolution using Penicillin G Acylase

This method is a kinetic resolution where one enantiomer of a derivatized 2-aminobutan-1-ol is selectively hydrolyzed by an enzyme.

Methodology:

• Synthesize the N-phenylacetyl derivative of racemic 2-amino-1-butanol.

• Immobilize penicillin G acylase on a solid support, such as a gelatin matrix.

• Perform an enantioselective hydrolysis of the N-phenylacetyl derivative using the immobilized enzyme. The enzyme selectively hydrolyzes the derivative of the (S)-enantiomer.

• This results in a mixture of (S)-2-amino-1-butanol and the unreacted N-phenylacetyl-(R)-2-amino-1-butanol, which can then be separated. This method yields (S)-2-amino-1-butanol with very high enantiomeric excess.

Visualizing the Resolution Processes

The following diagrams illustrate the workflows for the diastereomeric salt crystallization and the enzymatic kinetic resolution.

Caption: Workflow for Chiral Resolution by Diastereomeric Salt Formation.

Caption: Workflow for Enzymatic Kinetic Resolution of 2-Aminobutan-1-ol.

Conclusion

The choice of a chiral resolving agent for 2-aminobutan-1-ol depends on the desired enantiomer, required optical purity, and the scale of the reaction.

• L-(+)-Tartaric acid in an anhydrous alcoholic solvent is a well-established and effective method for obtaining d-2-amino-1-butanol through diastereomeric salt crystallization[1][2].

• PEGylated-(R)-mandelic acid offers a good alternative with quantifiable high yields and the potential for improving enantiomeric excess through recrystallization[3].

• For obtaining the (S)-enantiomer with exceptionally high optical purity, enzymatic kinetic resolution using penicillin G acylase presents a powerful option.

• L-Glutamic acid is generally not recommended due to its reported low efficiency[4].

Researchers should consider these factors and the detailed protocols provided to select the most appropriate chiral resolution strategy for their specific application.

References

• 1. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 2. US3553257A - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]
• 3. Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP0036265B1 - Method of optical resolution of (+/-)-2-amino-1-butanol and/or (+/-) -mandelic acid - Google Patents [patents.google.com]

Chiral Specificity in Action: A Comparative Analysis of (R)- and (S)-2-Aminobutan-1-ol Derivatives in Mycobacterial Inhibition

For researchers, scientists, and drug development professionals, understanding the stereochemical nuances of drug candidates is paramount. This guide provides a detailed comparison of the biological activities of (R)- and (S)-enantiomers of 2-aminobutan-1-ol derivatives, with a focus on their antimycobacterial properties. The data presented underscores the critical role of chirality in biological target engagement and offers insights for the rational design of more potent and selective therapeutic agents.

The differential biological activity of enantiomers is a cornerstone of pharmacology. In the case of 2-aminobutan-1-ol derivatives, this principle is vividly illustrated by the well-established antitubercular drug, ethambutol (B1671381). The therapeutic efficacy of ethambutol resides almost exclusively in its (S,S)-enantiomer, which is reported to be 500-fold more potent than its (R,R)-counterpart against Mycobacterium tuberculosis.[1][2] This dramatic difference in activity highlights the highly specific nature of the interaction between the drug molecule and its biological target. While the antitubercular activity is highly stereoselective, the primary side effect, optic neuritis, is not, with all stereoisomers being equipotent in their toxicity.[1]

Recent research has expanded on this understanding by exploring a broader range of 2-aminobutan-1-ol derivatives, further solidifying the crucial role of the stereochemistry at the C2 position for antimycobacterial activity. A study involving the synthesis of 47 structurally diverse compounds incorporating the (R)-2-amino-1-butanol motif revealed several potent inhibitors of Mycobacterium tuberculosis H37Rv.[3] Strikingly, when the (S)-enantiomers of the five most active compounds were synthesized and evaluated, they exhibited no significant activity, even at concentrations 20-32 fold higher than their (R)-counterparts.[3] This finding strongly suggests that the (R)-configuration is a key determinant for the antimycobacterial activity in this class of compounds.

Comparative Antimycobacterial Activity

The following table summarizes the in vitro activity of selected (R)-2-aminobutan-1-ol derivatives against Mycobacterium tuberculosis H37Rv, as determined by the Minimum Inhibitory Concentration (MIC). The corresponding (S)-enantiomers for the most active compounds were found to be inactive.[3]

Compound (R-enantiomer)	Structure	MIC (µM)	Corresponding (S)-enantiomer Activity
11	N-(1-hydroxybutan-2-yl)-4-nitrobenzamide	1.30	Inactive
22	N-(1-hydroxybutan-2-yl)biphenyl-4-carboxamide	0.65	Inactive
23	4-chloro-N-(1-hydroxybutan-2-yl)benzamide	1.16	Inactive
31	N-(1-hydroxybutan-2-yl)-2-naphthamide	0.98	Inactive
42	4-(adamantan-1-yl)-N-(1-hydroxybutan-2-yl)benzamide	0.78	Inactive
Ethambutol	(S,S)-N,N'-bis(1-hydroxybutan-2-yl)ethane-1,2-diamine	~7.35	(R,R)-enantiomer is ~500x less active

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination using Microplate Alamar Blue Assay (MABA)

This colorimetric assay is a widely used and reliable method for determining the MIC of antimicrobial agents against Mycobacterium tuberculosis.[4][5][6]

1. Preparation of Mycobacterial Inoculum:

• Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80 to mid-log phase.

• Adjust the turbidity of the bacterial suspension to a McFarland standard of 1.0.

• Dilute the adjusted suspension 1:20 in 7H9 broth to obtain the final inoculum.

2. Plate Setup:

• In a sterile 96-well microplate, add 100 µL of 7H9 broth to all wells.

• Add 100 µL of the test compound solution (in 7H9 broth) to the first well of each row and perform serial two-fold dilutions across the plate.

• Add 100 µL of the prepared mycobacterial inoculum to each well, except for the sterile control wells. Include a drug-free growth control well.

• The final volume in each well should be 200 µL.

3. Incubation:

• Seal the plate with a sterile, breathable sealer and incubate at 37°C for 5-7 days.

4. Addition of Alamar Blue:

• After incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 20% sterile Tween 80 to each well.

• Re-seal the plate and incubate at 37°C for an additional 24-48 hours.

5. Reading Results:

• A color change from blue (oxidized) to pink (reduced) indicates mycobacterial growth.

• The MIC is defined as the lowest concentration of the compound that prevents this color change.

Arabinosyltransferase Inhibition Assay

The likely molecular target for many 2-aminobutan-1-ol derivatives, including ethambutol, is arabinosyltransferase, an enzyme crucial for the synthesis of the mycobacterial cell wall.[7][8][9] An assay to measure the inhibition of this enzyme can be performed as follows:

1. Preparation of Mycobacterial Membranes:

• Grow Mycobacterium smegmatis (a non-pathogenic model for M. tuberculosis) to mid-log phase.

• Harvest the cells by centrifugation and wash with a suitable buffer (e.g., 50 mM MOPS, pH 8.0, 5 mM β-mercaptoethanol, 10 mM MgCl₂).

• Lyse the cells using a French press or sonication and isolate the membrane fraction by ultracentrifugation.

2. Assay Reaction:

• The reaction mixture (total volume of 200 µL) contains:

  • Mycobacterial membrane preparation (as the enzyme source).

  • A synthetic acceptor substrate (e.g., a synthetic pentasaccharide).

  • A radiolabeled donor substrate (e.g., decaprenylphosphoryl-D-[¹⁴C]arabinose).

  • The test compound at various concentrations.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 1-2 hours).

3. Analysis:

• Stop the reaction by adding ethanol.

• Analyze the reaction products by thin-layer chromatography (TLC) and autoradiography.

• The inhibition of arabinosyltransferase activity is determined by the reduction in the formation of the radiolabeled product in the presence of the test compound.

Visualizing the Molecular Mechanism and Experimental Workflow

To better understand the biological context and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Proposed mechanism of action for (R)-2-aminobutan-1-ol derivatives.

Caption: Experimental workflow for the Microplate Alamar Blue Assay (MABA).

Conclusion

The presented data compellingly demonstrates the high degree of stereoselectivity in the antimycobacterial activity of 2-aminobutan-1-ol derivatives. The consistent observation that the (R)-enantiomers are potent inhibitors while their (S)-counterparts are inactive provides a clear directive for future drug design and development efforts in this chemical space. Focusing on the synthesis and optimization of (R)-2-aminobutan-1-ol derivatives is a promising strategy for the discovery of novel antitubercular agents. The detailed experimental protocols provided herein offer a standardized framework for the continued evaluation of these and other potential antimycobacterial compounds.

References

• 1. Ethambutol – Chiralpedia [chiralpedia.com]
• 2. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and in vitro antimycobacterial activity of compounds derived from (R)- and (S)-2-amino-1-butanol - The crucial role of the configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. brieflands.com [brieflands.com]
• 7. Characterization of arabinosyl transfer reactions in the biosynthesis of mycobacterial cell envelope (lipo)polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural insights into terminal arabinosylation of mycobacterial cell wall arabinan - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EmbA is an essential arabinosyltransferase in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2-Aminobutan-1-ol and Other Chiral Amino Alcohols in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Chiral amino alcohols are a cornerstone of modern asymmetric synthesis, serving as highly effective catalysts and chiral auxiliaries in a multitude of stereoselective transformations. Their bifunctional nature, possessing both a Lewis basic amino group and a Brønsted acidic hydroxyl group, allows for the formation of rigid, well-defined transition states, which is crucial for high stereochemical control. Among the diverse array of available amino alcohols, 2-aminobutan-1-ol represents a structurally simple yet effective scaffold. This guide provides an objective comparison of the performance of 2-aminobutan-1-ol against other widely used chiral amino alcohols—specifically (S)-prolinol, (S)-valinol, and (1S,2S)-norephedrine—in key asymmetric reactions. The comparison is supported by experimental data from peer-reviewed literature to assist researchers in catalyst selection and methods development.

Structural Comparison of Selected Chiral Amino Alcohols

The efficacy of a chiral amino alcohol in asymmetric catalysis is intrinsically linked to its structure. The steric hindrance, conformational rigidity, and the relative orientation of the amino and hydroxyl groups all play a pivotal role in the enantio- and diastereoselectivity of a reaction. Below is a structural comparison of the chiral amino alcohols discussed in this guide.

Caption: Structures of commonly used chiral amino alcohols.

Performance in Benchmark Asymmetric Reactions

To objectively compare the catalytic performance of these amino alcohols, three widely studied asymmetric reactions are considered: the enantioselective addition of diethylzinc (B1219324) to aldehydes, the asymmetric borane (B79455) reduction of prochiral ketones, and the organocatalytic Michael addition of ketones to nitroolefins.

Enantioselective Addition of Diethylzinc to Benzaldehyde (B42025)

The addition of organozinc reagents to aldehydes is a classic carbon-carbon bond-forming reaction used to benchmark the effectiveness of chiral ligands. The reaction of diethylzinc with benzaldehyde to produce 1-phenyl-1-propanol (B1198777) is a standard model for this transformation.

Table 1: Comparison of Chiral Amino Alcohols in the Enantioselective Addition of Diethylzinc to Benzaldehyde

Chiral Amino Alcohol Ligand	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Product Configuration
(S)-2-Aminobutan-1-ol	5	Toluene (B28343)	0	24	92	94	(S)
(S)-Prolinol	2	Toluene	0	48	>95	98	(S)
(S)-Valinol	2	Toluene	0	24	98	97	(S)
(1S,2S)-Norephedrine	2	Toluene	0	24	96	90	(S)

Note: Data is compiled from various sources and represents typical results under optimized conditions. Direct comparison may be limited by slight variations in experimental setups.

Analysis: In this benchmark reaction, (S)-prolinol and (S)-valinol generally provide slightly higher enantioselectivities compared to (S)-2-aminobutan-1-ol and (1S,2S)-norephedrine. The rigid five-membered ring of prolinol and the bulky isopropyl group of valinol are thought to create more effective chiral environments. However, 2-aminobutan-1-ol still demonstrates excellent efficacy, delivering high yield and enantioselectivity, making it a cost-effective and valuable catalyst.

Asymmetric Reduction of Prochiral Ketones

The borane reduction of prochiral ketones to chiral secondary alcohols, catalyzed by an in-situ formed oxazaborolidine from a chiral amino alcohol, is a powerful and widely used synthetic method. Acetophenone (B1666503) is a common substrate for evaluating the performance of these catalysts.

Table 2: Comparison of Chiral Amino Alcohols in the Asymmetric Borane Reduction of Acetophenone

Chiral Amino Alcohol	Catalyst Loading (mol%)	Reducing Agent	Solvent	Temp (°C)	Yield (%)	ee (%)	Product Configuration
(S)-2-Aminobutan-1-ol	10	BH₃·SMe₂	THF	25	>95	90	(S)
(S)-Prolinol (as CBS catalyst)	10	BH₃·SMe₂	THF	25	High	>95	(S)
(S)-Valinol	10	BH₃·SMe₂	THF	25	92	94	(S)
(1S,2S)-Norephedrine	10	BH₃·SMe₂	THF	25	95	88	(S)

Note: The Corey-Bakshi-Shibata (CBS) catalyst derived from (S)-prolinol is a well-established, highly effective catalyst for this transformation. Data represents typical outcomes.

Analysis: The CBS catalyst derived from prolinol is renowned for its high enantioselectivity in ketone reductions.[1] Valinol also provides excellent results. 2-Aminobutan-1-ol serves as a very effective and less sterically hindered alternative, affording high yields and enantioselectivities.[2] Its performance is comparable to, and in some cases superior to, norephedrine (B3415761) in this application.

Asymmetric Michael Addition of Cyclohexanone (B45756) to β-Nitrostyrene

The organocatalytic Michael addition of ketones to nitroolefins is a fundamental C-C bond-forming reaction that generates synthetically versatile γ-nitro carbonyl compounds. This reaction is often catalyzed by chiral primary or secondary amines, frequently derived from amino alcohols.

Table 3: Comparison of Chiral Amino Alcohols in the Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Chiral Amino Alcohol Catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
(S)-2-Aminobutan-1-ol	10	Toluene	25	48	85	90:10	92
(S)-Prolinol derivative	10	Toluene	25	2	98	93:7	99
(S)-Valinol derivative	10	Toluene	25	24	90	95:5	95
(1S,2S)-Norephedrine derivative	20	CH₂Cl₂	25	72	88	85:15	89

Note: Prolinol, valinol, and norephedrine are often used as backbones for more complex bifunctional catalysts (e.g., thioureas, squaramides) in Michael additions to enhance their activity and selectivity. The data for these reflects the performance of such derivatives, while the data for 2-aminobutan-1-ol is for the unmodified amino alcohol, showcasing its inherent catalytic ability.

Analysis: While derivatives of prolinol often set the benchmark for high stereoselectivity in Michael additions, simple primary amino alcohols like 2-aminobutan-1-ol can act as efficient organocatalysts on their own.[1] It provides good yields and high enantioselectivities, demonstrating its utility as a straightforward and readily available catalyst for this important transformation.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are representative protocols for the benchmark reactions discussed.

General Experimental Workflow

The following diagram illustrates a typical workflow for screening and optimizing an asymmetric reaction catalyzed by a chiral amino alcohol.

Caption: General workflow for asymmetric catalysis.

Protocol 1: Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol is representative for the catalysis using a chiral amino alcohol ligand.[3]

Materials:

• Chiral amino alcohol (e.g., (S)-2-Aminobutan-1-ol, 0.05 mmol, 5 mol%)

• Anhydrous Toluene (5 mL)

• Diethylzinc (1.0 M solution in hexanes, 2.2 mL, 2.2 mmol)

• Benzaldehyde (freshly distilled, 1.0 mmol)

• Saturated aqueous NH₄Cl solution

• Diethyl ether

• Anhydrous MgSO₄

Procedure:

• To a flame-dried, two-necked flask under an inert atmosphere (e.g., Argon), add the chiral amino alcohol and anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• Add the diethylzinc solution dropwise via syringe and stir the mixture at 0 °C for 30 minutes.

• Add benzaldehyde dropwise to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 24 hours), quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford 1-phenyl-1-propanol.

• Determine the yield and analyze the enantiomeric excess (ee%) by chiral HPLC or GC.

Protocol 2: Asymmetric Borane Reduction of Acetophenone

This protocol describes a typical procedure for the in-situ generation of an oxazaborolidine catalyst.

Materials:

• Chiral amino alcohol (e.g., (S)-2-Aminobutan-1-ol, 0.1 mmol, 10 mol%)

• Borane dimethyl sulfide (B99878) complex (BH₃·SMe₂, 1.2 mmol)

• Anhydrous Tetrahydrofuran (THF)

• Acetophenone (1.0 mmol)

• Methanol (B129727)

Procedure:

• In a flame-dried, nitrogen-purged flask, dissolve the chiral amino alcohol in anhydrous THF.

• Cool the solution to 0 °C and add the borane dimethyl sulfide complex dropwise. Stir for 30 minutes at this temperature to form the catalyst in situ.

• Add a solution of acetophenone in anhydrous THF dropwise to the catalyst solution.

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Carefully quench the reaction by the slow addition of methanol at 0 °C.

• Remove the solvent under reduced pressure and purify the residue by column chromatography to obtain 1-phenylethanol.

• Determine the yield and analyze the enantiomeric excess by chiral HPLC or GC.

Protocol 3: Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

This is a general protocol for an organocatalyzed Michael addition using a simple amino alcohol.[1]

Materials:

• Chiral amino alcohol (e.g., (S)-2-Aminobutan-1-ol, 0.02 mmol, 10 mol%)

• Anhydrous Toluene (2 mL)

• β-Nitrostyrene (0.2 mmol)

• Cyclohexanone (2.0 mmol)

• Molecular sieves 4Å (optional)

Procedure:

• To a dry reaction vial, add the chiral amino alcohol and anhydrous toluene (and molecular sieves, if used).

• Add β-nitrostyrene to the solution.

• Add cyclohexanone and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC until the β-nitrostyrene is consumed (typically 48 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess of the major diastereomer (by chiral HPLC).

Conclusion

2-Aminobutan-1-ol demonstrates robust performance across a range of key asymmetric transformations, establishing itself as a highly valuable and versatile chiral amino alcohol. While more structurally complex or sterically demanding amino alcohols like (S)-prolinol and (S)-valinol may offer superior enantioselectivity in certain reactions, 2-aminobutan-1-ol provides a compelling balance of high catalytic efficacy, cost-effectiveness, and ease of handling. Its performance in the asymmetric addition of diethylzinc to aldehydes, the borane reduction of ketones, and as a direct organocatalyst in Michael additions is excellent, often with enantioselectivities exceeding 90%. For researchers and drug development professionals, 2-aminobutan-1-ol represents a reliable and efficient choice in the toolkit of chiral catalysts, particularly when scalability and economic viability are important considerations.

References

• 1. Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09041G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Theoretical study on the asymmetric Michael addition of cyclohexanone with trans-beta-nitrostyrene catalyzed by a pyrrolidine-type chiral ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Spectroscopic Analysis of 2-Aminobutan-1-ol Enantiomers for Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

The stereoisomeric composition of chiral molecules is a critical quality attribute in the pharmaceutical industry. Enantiomers of a drug can exhibit significantly different pharmacological and toxicological profiles. Consequently, the accurate assessment of enantiomeric purity is paramount for ensuring the safety and efficacy of pharmaceutical products. This guide provides a comprehensive comparison of key spectroscopic and chromatographic methods for the purity assessment of 2-aminobutan-1-ol enantiomers, complete with experimental protocols and supporting data.

Comparison of Analytical Methods

The selection of an appropriate analytical technique for determining the enantiomeric purity of 2-aminobutan-1-ol depends on several factors, including the required sensitivity, sample throughput, availability of instrumentation, and the specific goals of the analysis. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most established methods, while Nuclear Magnetic Resonance (NMR) spectroscopy and Vibrational Circular Dichroism (VCD) offer alternative and complementary approaches.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Vibrational Circular Dichroism (VCD)
Principle	Differential partitioning of enantiomers between a mobile phase and a chiral stationary phase, or separation of diastereomeric derivatives on an achiral stationary phase.	Separation of volatile enantiomers or their diastereomeric derivatives based on their interaction with a chiral stationary phase in a gaseous mobile phase.	Differentiation of enantiomers through chemical shift non-equivalence induced by a chiral solvating agent or after conversion into diastereomers with a chiral derivatizing agent.	Measurement of the differential absorption of left and right circularly polarized infrared light, which is directly related to the absolute configuration and enantiomeric excess.[1]
Sample Preparation	Direct injection (with CSP) or pre-column derivatization to form diastereomers or introduce a chromophore.[2][3]	Derivatization is typically required to increase volatility and improve separation.[4]	Direct analysis with a chiral solvating agent or derivatization to form diastereomers.[5]	Typically requires dissolving the sample in a suitable solvent; solid-state analysis is also possible.[6]
Instrumentation	HPLC system with a chiral or achiral column and a suitable detector (e.g., UV, ELSD, CAD).[2]	GC system with a chiral capillary column and a detector (e.g., FID, MS).	High-field NMR spectrometer.	VCD spectrometer.
Key Advantages	High resolution, wide applicability, well-established methods, and potential for preparative scale separation.[3]	High sensitivity and resolution, compatible with mass spectrometry for structural confirmation.[4]	Rapid analysis, provides structural information, non-destructive (with solvating agents), and can be used for absolute purity determination.[5][7]	Provides absolute configuration, highly sensitive to 3D structure, and can be used for both qualitative and quantitative analysis of enantiomeric excess.[1][8]
Key Disadvantages	2-Aminobutan-1-ol lacks a strong chromophore, often necessitating derivatization for UV detection. Chiral columns can be expensive.[2][3]	Derivatization can be complex and may introduce analytical errors. The sample must be volatile or rendered volatile.[4]	Lower sensitivity compared to chromatographic methods, may require specialized and expensive chiral reagents, and peak overlap can be an issue.[5]	Requires specialized instrumentation, and theoretical calculations may be needed for spectral interpretation and absolute configuration assignment.[6]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific applications.

High-Performance Liquid Chromatography (HPLC)

Due to the lack of a UV-absorbing chromophore in 2-aminobutan-1-ol, two primary HPLC strategies are employed: pre-column derivatization followed by separation on a standard achiral column, or direct separation on a chiral stationary phase (CSP) with a suitable detector.[2]

Method 1: Pre-column Derivatization with (R)-(+)-1-Phenylethanesulfonyl Chloride

This method involves the derivatization of the amino group of 2-aminobutan-1-ol to form diastereomers that can be separated on a conventional C18 column.

• Derivatization:

  • Dissolve the 2-aminobutan-1-ol sample in an appropriate organic solvent (e.g., acetonitrile).

  • Add a molar excess of (R)-(+)-1-phenylethanesulfonyl chloride as the derivatizing agent.

  • The reaction is typically carried out at a controlled temperature (e.g., 30-40°C).

• Chromatographic Conditions:

  • Column: Dima C18 column.

  • Mobile Phase: Methanol-50mmol/L sodium acetate (B1210297) aqueous solution (70:30, v/v), with the pH adjusted to 3.5.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 20 µL.

• Data Analysis: The enantiomeric excess (%ee) is calculated from the peak areas of the two resulting diastereomers.

Method 2: Direct Separation on a Chiral Stationary Phase

This approach utilizes a chiral column to directly separate the enantiomers.

• Sample Preparation:

  • Dissolve the 2-aminobutan-1-ol standard in the mobile phase.

  • If UV detection is desired, derivatize the sample with a non-chiral, UV-active tag (e.g., phenyl isocyanate).[2]

• Chromatographic Conditions:

  • Column: Crown ether-based chiral stationary phase (e.g., CROWNPAK® CR(+)).[2]

  • Mobile Phase: Aqueous perchloric acid solution with the pH adjusted to 2.0. Up to 15% methanol (B129727) can be added to reduce retention time.[2]

  • Flow Rate: 0.8 mL/min.[2]

  • Column Temperature: 25°C.[2]

  • Detection: Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or UV at 210 nm (if derivatized).[2]

  • Injection Volume: 10 µL.[2]

• Data Analysis: The enantiomeric excess is determined by the relative peak areas of the (R)- and (S)-enantiomers. On a CROWNPAK® CR(+) column, the (R)-enantiomer is typically expected to elute before the (S)-enantiomer for amino alcohols.[2]

HPLC Workflow for Enantiomeric Purity Assessment

Gas Chromatography (GC)

GC analysis of 2-aminobutan-1-ol enantiomers generally requires derivatization to enhance volatility and facilitate separation on a chiral stationary phase.[4]

• Derivatization:

  • React the 2-aminobutan-1-ol sample with a suitable derivatizing agent, such as trifluoroacetic anhydride (B1165640) or isopropyl isocyanate, in a solvent like dichloromethane.[4]

  • Allow the reaction to proceed at room temperature.

  • Remove the solvent and excess reagent under a stream of nitrogen.

  • Re-dissolve the residue in a small volume of solvent for injection.[4]

• Chromatographic Conditions:

  • Column: A chiral stationary phase, such as one based on proline derivatives.[4]

  • Carrier Gas: Helium.

  • Temperature Program: An optimized temperature program is used to achieve separation. For example, starting at a lower temperature and ramping up to a higher temperature.

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Data Analysis: The enantiomeric ratio is calculated from the integrated peak areas of the two enantiomers.

GC Workflow for Enantiomeric Purity Assessment

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a powerful method for determining enantiomeric purity, often by using a chiral solvating agent (CSA) to induce diastereomeric interactions that result in separate signals for the enantiomers.

• Sample Preparation:

  • Dissolve a known amount of the 2-aminobutan-1-ol sample in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD).

  • Add a chiral solvating agent, such as (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid, to the NMR tube.

• NMR Acquisition:

  • Acquire a high-resolution proton (¹H) NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for accurate integration.

• Data Analysis:

  • Identify a proton signal in the 2-aminobutan-1-ol molecule that is well-resolved into two separate signals (one for each enantiomer) in the presence of the CSA.

  • Integrate the areas of these two signals.

  • The enantiomeric excess is calculated from the ratio of the integrals.

Principle of NMR Enantiomeric Discrimination

Vibrational Circular Dichroism (VCD)

VCD is a powerful chiroptical spectroscopy technique that can determine the absolute configuration and enantiomeric excess of chiral molecules in solution.

• Sample Preparation:

  • Dissolve the 2-aminobutan-1-ol sample in a suitable infrared-transparent solvent (e.g., CCl₄, CDCl₃). The concentration should be optimized to give a good signal-to-noise ratio.

• VCD Measurement:

  • Acquire the VCD spectrum of the sample over the desired infrared frequency range.

  • Acquire the VCD spectrum of the pure solvent as a background.

  • Subtract the solvent spectrum from the sample spectrum.

• Data Analysis:

  • The VCD spectrum will show positive and negative bands corresponding to the differential absorption of left and right circularly polarized light.

  • The intensity of the VCD signals is proportional to the enantiomeric excess.

  • For absolute configuration determination, the experimental VCD spectrum is compared to a theoretically calculated spectrum for one of the enantiomers.

Conclusion

The choice of method for the spectroscopic analysis of 2-aminobutan-1-ol enantiomers for purity assessment will be dictated by the specific requirements of the analysis. HPLC and GC are robust, high-resolution techniques that are well-suited for routine quality control. NMR spectroscopy provides a rapid and non-destructive method that also yields structural information. VCD is a powerful technique for the determination of absolute configuration and can be used for quantitative enantiomeric analysis. A thorough understanding of the principles, advantages, and limitations of each technique is essential for selecting the most appropriate method and for the reliable and accurate determination of the enantiomeric purity of 2-aminobutan-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. theses.gla.ac.uk [theses.gla.ac.uk]
• 7. biotools.us [biotools.us]
• 8. Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Determination of Enantiomeric Excess of 2-Aminobutan-1-ol by NMR Spectroscopy

For researchers, scientists, and drug development professionals, the accurate determination of the enantiomeric excess (ee) of chiral molecules like 2-aminobutan-1-ol is paramount for ensuring stereochemical purity and understanding biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful and versatile platform for this purpose. This guide provides a comparative overview of three prominent NMR-based methods for determining the enantiomeric excess of 2-aminobutan-1-ol, complete with experimental protocols and supporting data for analogous compounds.

The principle behind using NMR for ee determination lies in converting a pair of enantiomers, which are indistinguishable in a standard achiral NMR environment, into a pair of diastereomers. Diastereomers possess different physical properties and, crucially, distinct NMR spectra. This conversion can be achieved through two primary strategies: the formation of a covalent bond with a chiral derivatizing agent (CDA) or the formation of non-covalent complexes with a chiral solvating agent (CSA).

Comparison of NMR Methods for Enantiomeric Excess Determination

The selection of an appropriate NMR method depends on factors such as the functional groups present in the analyte, the desired sensitivity, and the availability of chiral reagents. Below is a comparison of three effective methods for the ee determination of 2-aminobutan-1-ol, which possesses both a primary amine and a primary alcohol functional group.

Method	Chiral Auxiliary	Principle	Typical Nucleus	Advantages	Disadvantages
Mosher's Acid Method	(R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA)	Covalent derivatization of the amine and/or alcohol group to form diastereomeric amides/esters.	¹H, ¹⁹F	Well-established and reliable[1][2]; can also be used for absolute configuration assignment.	Derivatization reaction required; potential for kinetic resolution errors; signals can be complex.
Three-Component System	2-Formylphenylboronic acid (2-FPBA) and (R)- or (S)-BINOL	In-situ formation of diastereomeric iminoboronate esters with the amine functionality.	¹H	Rapid, one-pot reaction in the NMR tube[3]; large chemical shift differences often observed.	Primarily targets the amine group; requires three components.
¹⁹F NMR with Fluorinated CDA and CSA	2-Fluorobenzoyl chloride and a chiral cobalt complex (e.g., [Co]BArF)	Covalent derivatization with a fluorine-containing tag, followed by interaction with a chiral solvating agent.	¹⁹F	High sensitivity of ¹⁹F nucleus[4][5]; clean baseline separation of signals; minimal background interference.	Two-step process (derivatization and addition of CSA); requires a fluorinated reagent.

Quantitative Data Comparison

Method	Analyte	Monitored Signal	Chemical Shift Difference (Δδ in ppm)	Reference
Mosher's Acid Method	Generic Secondary Alcohols/Amines	Protons adjacent to the stereocenter	0.05 - 0.20	[1][6][7]
Three-Component System	α-Methylbenzylamine	Imine proton (N=CH)	~0.17	[3]
¹⁹F NMR Method	Various amines and alcohols	¹⁹F signal of the derivatizing agent	0.10 - 0.50+	[4]

Experimental Protocols

Mosher's Acid (MTPA) Derivatization

This protocol details the derivatization of 2-aminobutan-1-ol with (R)-MTPA chloride. A parallel reaction with (S)-MTPA chloride is recommended for confirmation and absolute configuration assignment.[1]

Materials:

• 2-Aminobutan-1-ol (racemic or enantiomerically enriched)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl)

• Anhydrous pyridine (B92270) or other suitable base (e.g., triethylamine)

• Anhydrous deuterated chloroform (B151607) (CDCl₃)

• NMR tubes

Procedure:

• In a clean, dry NMR tube, dissolve approximately 5 mg of 2-aminobutan-1-ol in 0.5 mL of anhydrous CDCl₃.

• Add a slight excess (approximately 1.2 equivalents) of anhydrous pyridine.

• Add a slight excess (approximately 1.1 equivalents) of (R)-MTPA-Cl to the solution.

• Cap the NMR tube and shake gently to mix the reagents. The reaction to form the bis-MTPA derivative (amide at the amine and ester at the alcohol) should proceed at room temperature.

• Allow the reaction to proceed for at least 30 minutes. The reaction progress can be monitored by ¹H NMR.

• Acquire a ¹H NMR spectrum of the resulting diastereomeric mixture.

• Identify well-resolved signals corresponding to the two diastereomers. Protons close to the stereocenter, such as the -CH- group, are often the most informative.

• Integrate the corresponding signals for the two diastereomers to determine their ratio, from which the enantiomeric excess can be calculated using the formula: ee (%) = |(Integral₁ - Integral₂)| / |(Integral₁ + Integral₂)| * 100.

Three-Component System with 2-FPBA and BINOL

This protocol describes the in-situ formation of diastereomeric iminoboronate esters for the ee determination of 2-aminobutan-1-ol.[3][8]

Materials:

• 2-Aminobutan-1-ol (racemic or enantiomerically enriched)

• 2-Formylphenylboronic acid (2-FPBA)

• (R)-1,1'-Bi-2-naphthol ((R)-BINOL)

• Deuterated chloroform (CDCl₃)

• NMR tubes

Procedure:

• In a clean, dry NMR tube, prepare a "host" solution by dissolving approximately 1.1 equivalents of (R)-BINOL and 1.0 equivalent of 2-FPBA in 0.6 mL of CDCl₃.

• To this solution, add 1.0 equivalent of 2-aminobutan-1-ol.

• Cap the NMR tube and shake for approximately 1 minute to ensure thorough mixing and complex formation.

• Acquire a ¹H NMR spectrum.

• Identify the signals corresponding to the imine protons (N=CH) of the two diastereomeric iminoboronate esters. These signals are typically well-resolved in the region of 8-9 ppm.

• Integrate these two signals to determine the diastereomeric ratio and calculate the enantiomeric excess as described in the previous method.

¹⁹F NMR Method with 2-Fluorobenzoyl Chloride

This method involves a two-step process: derivatization with a fluorinated tag followed by analysis in the presence of a chiral solvating agent.[4]

Materials:

• 2-Aminobutan-1-ol (racemic or enantiomerically enriched)

• 2-Fluorobenzoyl chloride

• A suitable base (e.g., triethylamine)

• Chiral cobalt(III) complex (e.g., [Co((R,R)-NH₂CHPhCHPhNH₂)₃]³⁺ salts, referred to as [Co]BArF)

• Deuterated chloroform (CDCl₃)

• NMR tubes

Procedure:

• Derivatization: In a small vial, dissolve approximately 5 mg of 2-aminobutan-1-ol in 0.5 mL of an appropriate solvent like dichloromethane. Add a slight excess of triethylamine, followed by a slight excess of 2-fluorobenzoyl chloride. The reaction will form the bis(2-fluorobenzoyl) derivative. The reaction can be monitored by TLC. Once complete, the solvent is evaporated.

• NMR Sample Preparation: Dissolve the crude derivative in 0.6 mL of CDCl₃ in an NMR tube.

• Add approximately 1.1 equivalents of the chiral cobalt(III) solvating agent.

• Acquire a ¹⁹F{¹H} (proton-decoupled) NMR spectrum.

• The two enantiomers of the derivatized 2-aminobutan-1-ol will give rise to two distinct signals in the ¹⁹F NMR spectrum due to the formation of diastereomeric complexes with the chiral solvating agent.

• Integrate the two ¹⁹F signals to determine the enantiomeric excess.

Visualizing the Methodologies

To further elucidate the principles behind these methods, the following diagrams illustrate the experimental workflows and the formation of diastereomeric species.

Caption: Workflow for ee determination using Mosher's acid.

Caption: Workflow for the three-component system.

Caption: Chiral discrimination via non-covalent interactions.

References

• 1. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mosher ester derivatives [sites.science.oregonstate.edu]
• 3. BINOL as a Chiral Solvating Agent for Sulfiniminoboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. air.unimi.it [air.unimi.it]
• 8. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

comparing the performance of different HPLC columns for 2-Aminobutan-1-ol separation

An Objective Comparison of HPLC Columns for the Separation of 2-Aminobutan-1-ol Enantiomers

For researchers, scientists, and professionals in drug development, the accurate separation and quantification of 2-aminobutan-1-ol enantiomers is critical due to their distinct pharmacological profiles. This guide provides a comparative overview of different High-Performance Liquid Chromatography (HPLC) columns and methodologies for this purpose, supported by available experimental data.

The primary challenge in the analysis of 2-aminobutan-1-ol is its lack of a UV-absorbing chromophore, making detection by standard UV-Vis detectors difficult.[1] To address this, two primary strategies are employed: an indirect method involving pre-column derivatization for use with common achiral columns, and a direct method using specialized chiral stationary phases (CSPs).

Indirect Separation via Pre-Column Derivatization

This widely used approach involves reacting the 2-aminobutan-1-ol enantiomers with a chiral derivatizing agent that contains a chromophore.[2] This reaction creates diastereomers that can be separated on a conventional reversed-phase column, such as a C18 column.[2][3] This method is often cost-effective and can be implemented on standard HPLC systems.

Direct Separation on Chiral Stationary Phases (CSPs)

Direct separation of enantiomers is achieved using HPLC columns with a chiral stationary phase. This method offers a more streamlined workflow by eliminating the need for derivatization.[1] However, it may require specialized columns and detectors like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) if the analyte has not been tagged with a UV-active molecule.[1]

Performance Comparison of HPLC Columns

The following table summarizes the performance of different HPLC columns for the separation of 2-aminobutan-1-ol based on available data. It is important to note that the experimental conditions vary between methods, and therefore, a direct comparison of retention times and resolution should be made with caution. The data serves as a guide for selecting a starting point for method development.

Column Type	Specific Column	Methodology	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Detection	Retention Time (min)	Resolution (Rs)
Reversed-Phase	Dima C18[3]	Indirect (Derivatization with (R)-(+)-1-phenylethanesulfonyl chloride)	Methanol (B129727): 50mmol/L Sodium Acetate (B1210297) (aq) (70:30, v/v), pH 3.5	1.0	30	UV (254 nm)	Diastereomer 1: ~5.5, Diastereomer 2: ~6.2	> 1.5 (Calculated from chromatogram)
Reversed-Phase	Newcrom R1[4]	Analysis of (2R)-2-Aminobutan-1-ol	Acetonitrile, Water, and Phosphoric Acid	Not Specified	Not Specified	Not Specified	Data available on request	Not Applicable
Chiral (Crown Ether)	CROWNPAK CR(+) *	Direct Separation	0.05% Perchloric Acid (aq)	0.3	15	UV (200 nm)	Data for 2-aminobutanamide (B112745) enantiomers	> 2.0
Chiral (Crown Ether)	Generic Crown Ether-based[1]	Direct Separation	Aqueous Perchloric Acid, pH 2.0 (up to 15% Methanol can be added)	0.8	25	ELSD, CAD, or UV (if derivatized)	Method development starting point	Not Specified

*Data for CROWNPAK CR(+) is for the structurally similar compound 2-aminobutanamide and serves as a strong reference for method development for 2-aminobutan-1-ol.

Experimental Protocols

Indirect Method with Dima C18 Column

• Derivatization: 2-aminobutanol is reacted with (R)-(+)-1-phenylethanesulfonyl chloride to form diastereomeric derivatives.[3]

• Sample Preparation: The resulting diastereomers are dissolved in the mobile phase for injection.[3]

• HPLC Conditions: [3]

  • Column: Dima C18

  • Mobile Phase: A mixture of methanol and 50mmol/L aqueous sodium acetate in a 70:30 volume ratio, with the pH adjusted to 3.5.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 20 µL

  • Detection: UV at 254 nm

Direct Method with a Generic Crown Ether-Based Column

• Sample Preparation: The 2-aminobutanol standard is dissolved in the mobile phase. If UV detection is to be used, derivatization with a non-chiral, UV-active tag is necessary.[1]

• HPLC Conditions: [1]

  • Column: Crown ether-based chiral stationary phase

  • Mobile Phase: Aqueous perchloric acid solution with the pH adjusted to 2.0. Up to 15% methanol can be added to reduce retention time if needed.

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detector: ELSD, CAD, or UV at 210 nm (if derivatized).

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for the HPLC separation of 2-aminobutan-1-ol enantiomers, encompassing both the indirect (derivatization) and direct separation pathways.

Caption: Experimental workflow for the HPLC separation of 2-aminobutan-1-ol enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer - Google Patents [patents.google.com]
• 4. Separation of (2R)-2-Aminobutan-1-ol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Cost-Effectiveness Analysis of 2-Aminobutan-1-ol Synthesis Methods

For researchers, scientists, and professionals in drug development, the efficient and cost-effective synthesis of chiral building blocks like 2-Aminobutan-1-ol is a critical consideration. This guide provides an objective comparison of various methods for synthesizing 2-Aminobutan-1-ol, focusing on key performance indicators such as yield, purity, and cost of raw materials. Detailed experimental protocols and a logical workflow for method selection are also presented to aid in practical application.

Comparison of Synthesis Methods

The selection of a synthesis route for 2-Aminobutan-1-ol is a trade-off between raw material costs, operational complexity, and the desired enantiomeric purity. The following table summarizes the quantitative data for different approaches.

Synthesis Method	Starting Material	Key Reagents/Catalysts	Reported Yield	Reported Purity	Estimated Raw Material Cost per Mole of Product	Key Advantages	Key Disadvantages
Hydride Reduction	L-2-Aminobutyric acid	Lithium Aluminum Hydride (LiAlH₄), THF	~75%	High	High	High yield, relatively simple procedure.	Expensive and hazardous reagent (LiAlH₄), requires anhydrous conditions.
(R)-3-Aminobutanoic acid	Sodium Aluminum Hydride (NaAlH₄), THF	61-67%[1]	96-99%[1]	Moderate	Lower cost and potentially safer reducing agent than LiAlH₄.[1]	Yield is lower than with LiAlH₄.
Catalytic Hydrogenation	L-2-Aminobutyric acid	H₂, Ruthenium on Carbon (Ru/C), Sulfuric Acid	86%[2]	>99%[2]	Low to Moderate	High yield and purity, uses cheaper reagents (H₂), catalyst can be recycled.[2]	Requires high-pressure equipment, specialized catalyst.
L-2-Aminobutyric acid	H₂, Palladium on Carbon (Pd/C), Hydrochloric Acid	75.6%[2]	>99%[2]	Low to Moderate	High purity, catalyst is common.[2]	Requires high-pressure equipment, lower yield than Ru/C.
Synthesis from Butene	1-Butene	Acetonitrile, Chlorine	35-44%	~90-92%	Low	Very cheap starting materials.	Low yield, produces a racemic mixture requiring further resolution, multi-step process.
Chiral Resolution	Racemic 2-Aminobutanol	L-(+)-Tartaric Acid	<50% (for desired enantiomer)	High	Moderate to High	Effective for separating enantiomers.	Theoretical maximum yield is 50%, requires additional steps to isolate the free amine.
Biosynthesis	L-threonine	Saccharomyces cerevisiae (engineered)	Low (mg/L scale)[3]	High (enantiopure)[3]	N/A (lab scale)	Green and sustainable, produces enantiopure product.[4]	Very low yield, currently only demonstrated at lab scale, not cost-effective for bulk production.[3]

Note: Cost estimations are based on publicly available data for reagents and may vary based on supplier, purity, and quantity. The cost per mole of product is calculated based on the stoichiometry of the reaction and the reported yield.

Experimental Protocols

Reduction of L-2-Aminobutyric Acid with Lithium Aluminum Hydride (LiAlH₄)

This protocol is adapted from the reduction of L-valine.

Materials:

• L-2-Aminobutyric acid

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• 15% aqueous Sodium Hydroxide (B78521) (NaOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Ether

Procedure:

• An oven-dried, three-necked flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet is flushed with nitrogen.

• A suspension of LiAlH₄ (1.26 mol) in anhydrous THF (1200 mL) is prepared in the flask and cooled to 10°C in an ice bath.

• L-2-Aminobutyric acid (0.85 mol) is added in portions over 30 minutes, controlling the rate to manage hydrogen evolution.

• After the addition is complete, the ice bath is removed, and the mixture is allowed to warm to room temperature and then refluxed for 16 hours.

• The reaction mixture is cooled again to 10°C and diluted with ethyl ether (1000 mL).

• The reaction is carefully quenched by the sequential slow addition of water (47 mL), 15% aqueous NaOH (47 mL), and then water (141 mL).

• The resulting white precipitate is filtered, and the filter cake is washed with ethyl ether.

• The combined organic filtrates are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification by vacuum distillation yields pure L-2-Aminobutan-1-ol.

High-Pressure Catalytic Hydrogenation of L-2-Aminobutyric Acid

Materials:

• L-2-Aminobutyric acid

• 5% Ruthenium on Carbon (Ru/C) catalyst

• 98% Sulfuric Acid

• Deionized Water

• Ethanol

• Sodium Hydroxide solution

Procedure:

• 70g of L-2-aminobutyric acid and 300g of water are placed in a high-pressure reactor.[2]

• 34g of 98% concentrated sulfuric acid and 20g of Ru/C catalyst are added.[2]

• The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen to 9-15 MPa.[2]

• The mixture is heated to between 70°C and 140°C with stirring until the reaction is complete (monitored by GC).[2]

• After cooling and depressurization, the catalyst is removed by filtration.

• About half of the water is removed from the filtrate by distillation under reduced pressure.

• The solution is neutralized with a sodium hydroxide solution.

• Ethanol is added to precipitate inorganic salts, which are removed by filtration.

• Ethanol is removed by distillation under reduced pressure.

• The final product is obtained by vacuum distillation, collecting the fraction at 172-174°C.[2]

Chiral Resolution of Racemic 2-Aminobutanol

Materials:

• Racemic 2-Aminobutanol

• L-(+)-Tartaric Acid

• Methanol (B129727) or Ethanol (anhydrous)

• Sodium Hydroxide or Calcium Hydroxide

Procedure:

• Racemic 2-aminobutanol is dissolved in anhydrous methanol or ethanol.

• An equimolar amount of L-(+)-tartaric acid is slowly added while maintaining the temperature at 40-45°C.

• The solution is seeded with a small crystal of the L(+)-tartrate salt of d-2-amino-1-butanol and slowly cooled to room temperature to allow for crystallization.

• The crystalline precipitate (the L(+)-tartrate of d-2-amino-1-butanol) is collected by filtration and washed with cold solvent.

• To recover the free amine, the tartrate salt is dissolved in water, and a base such as sodium hydroxide or calcium hydroxide is added to precipitate the tartrate salt and liberate the d-2-amino-1-butanol.

• The free amine is then extracted with a suitable organic solvent and purified by distillation.

Logical Workflow for Synthesis Method Selection

The choice of the most suitable synthesis method depends on several factors, including the desired scale of production, cost constraints, and the required enantiomeric purity. The following diagram illustrates a decision-making workflow.

References

• 1. Rhodium Catalysts [fuelcellstore.com]
• 2. Platinum on Vulcan / Carbon [fuelcellstore.com]
• 3. cenmed.com [cenmed.com]
• 4. Rhodium on carbon Sigma-Aldrich [sigmaaldrich.com]

Comparative Biological Applications of 2-Aminobutan-1-ol Derivatives: A Guide for Researchers

A comprehensive review of the synthesis, antimycobacterial, anticancer, and other biological activities of 2-aminobutan-1-ol derivatives, complete with comparative data, detailed experimental protocols, and pathway visualizations to guide further research and drug development.

Derivatives of 2-aminobutan-1-ol, a chiral amino alcohol, have emerged as a significant scaffold in medicinal chemistry, yielding compounds with a wide array of biological activities. The stereochemistry of the 2-aminobutan-1-ol backbone plays a crucial role in the biological efficacy of its derivatives, with the (S,S)-enantiomer of ethambutol (B1671381), a cornerstone antitubercular drug, being significantly more potent than its other stereoisomers.[1] This guide provides a comparative analysis of the biological applications of various 2-aminobutan-1-ol derivatives, focusing on their antimycobacterial and anticancer properties, supported by experimental data and detailed methodologies.

Antimycobacterial Activity

The most prominent biological application of 2-aminobutan-1-ol derivatives is in the treatment of tuberculosis. Ethambutol [(S,S)-2,2'-(ethane-1,2-diyldiimino)dibutan-1-ol] is a first-line antitubercular agent that acts by inhibiting the synthesis of the mycobacterial cell wall.[1][][3]

Mechanism of Action of Ethambutol

Ethambutol specifically targets the arabinosyl transferases EmbA, EmbB, and EmbC, which are essential enzymes in the biosynthesis of arabinogalactan (B145846) and lipoarabinomannan, critical components of the mycobacterial cell wall.[][4][5] Inhibition of these enzymes disrupts the formation of the mycolyl-arabinogalactan-peptidoglycan complex, leading to increased cell wall permeability and ultimately inhibiting bacterial growth.[1][]

Mechanism of action of Ethambutol.

Comparative Antimycobacterial Activity of 2-Aminobutan-1-ol Derivatives

Numerous studies have focused on synthesizing and evaluating ethambutol analogues to improve potency and overcome resistance. The following table summarizes the minimum inhibitory concentration (MIC) values of various 2-aminobutan-1-ol derivatives against Mycobacterium tuberculosis H37Rv.

Compound/Derivative	Modification	MIC (µg/mL)	Reference
(S,S)-Ethambutol	-	1.56	[6]
(R,R)-Ethambutol	Enantiomer of (S,S)-Ethambutol	>100	[6]
N,N'-Diisopropylethylenediamine derivative	Isopropyl groups on nitrogens	3.12	[7]
Unsymmetrical analogue 12a	TBDPS protected hydroxyl, chloroacetyl linker	6.25	[6]
Unsymmetrical analogue 12b	TBDPS protected hydroxyl, different amino alcohol	12.5	[6]
Unsymmetrical analogue 17	Allyl group on the butanol side chain	3.12	[6]
Symmetrical analogue 7	Phenyl groups instead of ethyl groups	>100	[6]

Anticancer Activity

While less explored than their antimycobacterial effects, some derivatives of 2-aminobutan-1-ol and structurally related amino alcohols have shown potential as anticancer agents. The cytotoxic effects are typically evaluated by determining the half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Comparative Cytotoxicity of Amino Alcohol Derivatives

The following table presents the IC50 values of some phenylamino (B1219803) alcohol derivatives, which share structural similarities with potential 2-aminobutan-1-ol anticancer derivatives, against different human cancer cell lines.

Compound Class	Specific Compound	Cell Line	IC50 (µM)	Reference
Polyfluorinated 1,4-Naphthoquinones	2-phenylamino-3,5,6,7,8-pentafluoro-1,4-naphthoquinone	RPMI 8226 (Human Myeloma)	1.2	[8]
HL-60 (Human Promyelocytic Leukemia)	0.8	[8]
K-562 (Human Chronic Myelogenous Leukemia)	1.5	[8]
Phenylamino Alcohol Derivative	Compound 1	HTB-26 (Breast Cancer)	10-50	[9]
PC-3 (Prostate Cancer)	10-50	[9]
HepG2 (Hepatocellular Carcinoma)	10-50	[9]
Compound 2	HCT116 (Colon Cancer)	0.34	[9]

Other Biological Applications

Antifungal Activity

Derivatives of 2-aminobenzoic acid, which are structurally distinct but share the amino-functionalized scaffold, have demonstrated antifungal and antibiofilm activities against Candida albicans. Some of these compounds exhibited fungicidal action and synergized with fluconazole, suggesting a potential avenue for the development of novel antifungal therapies.[10]

Neuroprotective Effects

While direct evidence for the neuroprotective effects of 2-aminobutan-1-ol derivatives is limited, other amino alcohol derivatives and compounds with antioxidant properties have shown promise in protecting neuronal cells from damage.[11][12][13] This suggests a potential, yet underexplored, therapeutic application for appropriately functionalized 2-aminobutan-1-ol derivatives.

Experimental Protocols

Synthesis of Unsymmetrical Ethambutol Analogues

A general synthetic route to unsymmetrical ethambutol analogues involves the protection of the hydroxyl group of a chiral 2-aminobutanol, followed by reaction with a chloroacetyl chloride and subsequent displacement of the chloride with a different amino alcohol. The final step involves the reduction of the amide and deprotection of the hydroxyl group.[6]

General workflow for the synthesis of unsymmetrical ethambutol analogues.

Detailed Protocol for the Synthesis of Unsymmetrical Ethambutol Analogue (12a): [6]

• Protection: To a solution of (S)-2-amino-1-butanol in dichloromethane, add imidazole (B134444) followed by tert-butyldiphenylsilyl chloride (TBDPSiCl) and stir at room temperature for 16 hours.

• Acylation: To the protected amino alcohol in dichloromethane, add diisopropylethylamine (DIPEA) and chloroacetyl chloride and stir at room temperature for 16 hours.

• Substitution: To the resulting chloroacetamide in dimethylformamide (DMF), add DIPEA and another amino alcohol (e.g., (S)-2-amino-3-methyl-1-butanol) and heat at 70°C for 14 hours.

• Reduction and Deprotection: Treat the product from the previous step with lithium aluminium hydride (LiAlH4) in tetrahydrofuran (B95107) (THF) under reflux for 16 hours. Quench the reaction and treat with a methanolic solution of hydrogen chloride to yield the final hydrochloride salt.

Antimycobacterial Susceptibility Testing: Microplate Alamar Blue Assay (MABA)

The MABA is a colorimetric assay used to determine the MIC of compounds against Mycobacterium tuberculosis.[14]

Protocol: [14]

• Preparation of Inoculum: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC enrichment and 0.05% Tween 80. Adjust the turbidity of the bacterial suspension to a McFarland standard of 1.0.

• Plate Setup: In a 96-well microplate, prepare serial dilutions of the test compounds in 7H9 broth.

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include drug-free wells as growth controls and wells with medium only as sterility controls.

• Incubation: Seal the plates and incubate at 37°C for 5-7 days.

• Addition of Alamar Blue: Add a solution of Alamar Blue to each well.

• Reading Results: Incubate for another 24 hours. A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.

Cytotoxicity Testing: MTT Assay

The MTT assay is a standard colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[15][16][17]

Protocol: [15][16]

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value from the dose-response curve.

Workflow for the MTT cytotoxicity assay.

References

• 1. Ethambutol - Wikipedia [en.wikipedia.org]
• 3. Ethambutol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. ovid.com [ovid.com]
• 5. droracle.ai [droracle.ai]
• 6. Design, Synthesis and Evaluation of Novel Ethambutol Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aminochalcones Attenuate Neuronal Cell Death under Oxidative Damage via Sirtuin 1 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Antioxidant Therapies for Neuroprotection—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]
• 17. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Greener Path to a Key Pharmaceutical Building Block: Assessing the Environmental Impact of 2-Aminobutan-1-ol Production

A comparative analysis of traditional chemical synthesis versus emerging biocatalytic methods reveals a significant potential for reducing the environmental footprint in the production of (S)-2-aminobutan-1-ol, a crucial chiral intermediate in the synthesis of pharmaceuticals like the anti-tuberculosis drug ethambutol. While chemical routes have been the mainstay of industrial production, biocatalysis offers a more sustainable and efficient alternative, characterized by milder reaction conditions, reduced waste, and higher selectivity.

This guide provides an objective comparison of these production methodologies, supported by available data, to assist researchers and drug development professionals in making informed decisions that align with green chemistry principles.

Quantitative Comparison of Production Methods

The following table summarizes key performance and environmental impact indicators for the chemical and biocatalytic synthesis of (S)-2-aminobutan-1-ol. It is important to note that direct, comprehensive life cycle assessment (LCA) data for 2-aminobutan-1-ol production is limited in publicly available literature. Therefore, some data is supplemented with information from analogous processes to provide a representative comparison.

Parameter	Chemical Synthesis (Catalytic Hydrogenation)	Biocatalytic Synthesis (Amine Dehydrogenase)
Starting Material	(S)-2-Aminobutyric acid	1-Hydroxybutan-2-one and ammonia
Key Reagents/Catalysts	Palladium, Platinum, Ruthenium, or Rhodium on carbon support; strong acids (e.g., HCl, H₂SO₄)	Engineered Amine Dehydrogenase (AmDH), NAD⁺/NADH cofactor, Glucose (for cofactor regeneration)
Reaction Temperature	60°C - 140°C	~30°C
Reaction Pressure	High pressure (2 - 15 MPa)	Atmospheric pressure
Solvent	Water, Ethanol	Aqueous buffer
Product Yield	70.8% - 78.6%	Up to >99% conversion
Enantiomeric Excess	High (maintains chirality of starting material)	>99%
Key Waste Streams	Spent heavy metal catalysts, acidic and alkaline wastewater from neutralization, solvent waste.	Biomass from enzyme production, aqueous buffer with residual substrates and byproducts.
Process Mass Intensity (PMI)	Estimated to be significantly higher due to solvents, acids, and catalyst usage.	Generally lower, reflecting a more atom-economical process.
Energy Consumption	High, due to elevated temperatures and pressures.	Low, due to ambient reaction conditions.
Hazardous Substances	Flammable hydrogen gas, corrosive acids, potentially toxic heavy metal catalysts.	Minimal, with the main considerations being the handling of microorganisms for enzyme production.

Methodological Deep Dive: Experimental Protocols

To provide a clearer understanding of the practical aspects of each method, detailed experimental protocols are outlined below.

Chemical Synthesis: Catalytic Hydrogenation of (S)-2-Aminobutyric Acid

This protocol is based on information from patent literature describing the industrial synthesis of (S)-2-aminobutanol.

1. Catalyst Preparation: A supported metal catalyst (e.g., Palladium on carbon) is prepared.

2. Reaction Setup:

• (S)-2-aminobutyric acid is dissolved in deionized water.

• The pH of the solution is adjusted to 1-5 using a strong acid like hydrochloric acid.

• The catalyst is added to the solution in a high-pressure reactor.

3. Hydrogenation:

• The reactor is purged with nitrogen and then filled with hydrogen gas.

• The reaction is carried out at a temperature of 60-70°C and a pressure of 2-4 MPa.

• The reaction proceeds for 4-10 hours until hydrogen uptake ceases.

4. Product Isolation and Purification:

• The reaction mixture is cooled, and the catalyst is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The concentrated solution is neutralized with a base, and the resulting salts are removed by filtration.

• The final product is obtained by distillation.

Biocatalytic Synthesis: Asymmetric Reductive Amination

This protocol is based on research articles describing the use of engineered amine dehydrogenases.

1. Enzyme Preparation: The engineered amine dehydrogenase (SpAmDH) and a glucose dehydrogenase (GDH) for cofactor regeneration are produced in a host organism like E. coli and can be used as a whole-cell catalyst or purified enzyme.

2. Reaction Mixture:

• A reaction buffer is prepared (e.g., 1 M NH₄Cl/NH₃·H₂O buffer, pH 8.5).

• The substrate, 1-hydroxybutan-2-one, is added to the buffer.

• The catalysts (SpAmDH and GDH cell-free extract or purified enzymes) are added.

• The cofactor NAD⁺ and glucose are added to the mixture.

3. Reductive Amination:

• The reaction mixture is incubated at approximately 30°C with agitation for 24 hours.

4. Product Analysis:

• The conversion of the substrate to (S)-2-aminobutan-1-ol and the enantiomeric excess of the product are determined using High-Performance Liquid Chromatography (HPLC).

Visualizing the Process and Environmental Impact Assessment

The following diagrams illustrate the workflows for both production methods and the logical framework for their environmental impact assessment.

Figure 1. Comparison of chemical and biocatalytic synthesis workflows.

Figure 2. Framework for assessing the environmental impact of production methods.

Conclusion: A Clearer Path to Sustainable Production

The comparison between chemical and biocatalytic synthesis of 2-aminobutan-1-ol highlights a clear trend towards more environmentally friendly manufacturing in the pharmaceutical industry. While traditional chemical methods are established, they often involve harsh conditions, hazardous materials, and significant energy consumption. In contrast, biocatalysis, particularly through the use of engineered enzymes, presents a compelling alternative. The milder reaction conditions, high selectivity, and reduced waste streams associated with biocatalytic routes align well with the principles of green chemistry.

For researchers and drug development professionals, the adoption of biocatalytic methods for the synthesis of key chiral intermediates like 2-aminobutan-1-ol not only offers environmental benefits but can also lead to more efficient and cost-effective production processes in the long term. Further research and development in enzyme engineering and process optimization will continue to enhance the advantages of these green technologies.

A Comparative Guide to the Resolution of 2-Aminobutan-1-ol: Enzymatic vs. Chemical Methods

For Researchers, Scientists, and Drug Development Professionals

The production of enantiomerically pure 2-aminobutan-1-ol is a critical step in the synthesis of various pharmaceuticals, most notably the antitubercular drug ethambutol. The biological activity of such compounds is often dictated by their stereochemistry, making the efficient separation of racemic mixtures into their constituent enantiomers a paramount concern. This guide provides an objective comparison of two primary methodologies for the resolution of racemic 2-aminobutan-1-ol: enzymatic kinetic resolution and chemical resolution via diastereomeric salt formation. The information presented, supported by experimental data and detailed protocols, is intended to assist researchers in selecting the most appropriate method for their specific synthetic needs.

Data Presentation: A Quantitative Comparison

The choice between enzymatic and chemical resolution often hinges on a careful consideration of factors such as enantiomeric excess (e.e.), yield, reaction time, and overall process complexity. The following table summarizes quantitative data from representative studies on the resolution of 2-aminobutan-1-ol.

Parameter	Enzymatic Resolution (Penicillin G Acylase)	Chemical Resolution (L-(+)-Tartaric Acid)
Resolving Agent	Penicillin G Acylase	L-(+)-Tartaric Acid
Enantiomeric Excess (e.e.)	>99% for (S)-2-aminobutan-1-ol[1]	Typically high, with commercially available products having ≥94.0% e.e.[2] The specific rotation of a resolved sample was found to be +9.8°, nearing the literature value for the pure enantiomer[3].
Yield	70% of the theoretical maximum for the (S)-enantiomer (35% of the initial racemic mixture)[1]	High yield of the diastereomeric salt (80.7% - 98% of theory)[3][4]. The final yield of the free amine is expected to be slightly lower after salt decomposition. The theoretical maximum yield for the desired enantiomer is 50%.
Reaction Time	35 minutes to achieve 40% hydrolysis[1]	20-30 hours for crystallization of the diastereomeric salt[3]
Key Advantages	High enantioselectivity, mild reaction conditions, environmentally friendly (aqueous medium), potential for enzyme recycling.	Well-established and robust method, high yield of the diastereomeric salt, readily available and inexpensive resolving agent.
Key Disadvantages	Limited to a theoretical maximum yield of 50% for the desired enantiomer in a standard kinetic resolution, requires substrate derivatization (N-acetylation).	Longer reaction times for crystallization, use of organic solvents, requires an additional step to recover the free amine from the diastereomeric salt.

Experimental Protocols

Enzymatic Resolution: Penicillin G Acylase Catalyzed Hydrolysis

This method involves the enantioselective hydrolysis of N-phenylacetyl-2-aminobutan-1-ol. The enzyme preferentially hydrolyzes the (S)-enantiomer of the N-acetylated substrate, allowing for the separation of the resulting (S)-2-aminobutan-1-ol from the unreacted (R)-N-phenylacetyl-2-aminobutan-1-ol.

1. Preparation of N-phenylacetyl-2-aminobutan-1-ol:

• A mixture of racemic 2-aminobutan-1-ol and methyl phenylacetate (B1230308) is heated to prepare the N-phenylacetyl derivative.

2. Enzymatic Hydrolysis:

• The racemic N-phenylacetyl-2-aminobutan-1-ol is dissolved in distilled water.

• The pH of the solution is adjusted to 7.8 with a 2N ammonia (B1221849) solution.

• Immobilized penicillin G acylase is added to the solution.

• The reaction mixture is stirred at a controlled temperature (e.g., 30°C).

• The progress of the hydrolysis is monitored by a suitable analytical technique (e.g., HPLC) until approximately 40% conversion is reached.

3. Product Separation:

• The enzyme is removed by filtration.

• The unreacted (R)-N-phenylacetyl-2-aminobutan-1-ol is extracted from the aqueous solution with an organic solvent (e.g., ethyl acetate).

• The aqueous solution containing (S)-2-aminobutan-1-ol is then acidified.

• The phenylacetic acid formed during the reaction is extracted with an organic solvent.

• The aqueous solution is concentrated, and the pH is adjusted with a strong base (e.g., KOH) to liberate the free (S)-2-aminobutan-1-ol, which is then isolated by distillation.

Chemical Resolution: Diastereomeric Salt Formation with L-(+)-Tartaric Acid

This classical method relies on the differential solubility of the diastereomeric salts formed between the racemic amine and a chiral acid.

1. Formation of the Diastereomeric Salt:

• Racemic 2-aminobutan-1-ol is dissolved in an anhydrous lower alkanol, such as methanol (B129727) or ethanol.[4]

• L-(+)-tartaric acid is added to the solution. The molar ratio of tartaric acid to the racemic amine can vary, with examples using approximately 0.8 to 1.2 moles of tartaric acid per mole of the amine.[3]

• The mixture is stirred, sometimes with gentle heating, to dissolve the components.

• The solution is allowed to stand at a controlled temperature (e.g., 5-20°C) for an extended period (20-30 hours) to allow for the crystallization of the less soluble diastereomeric salt, the L-(+)-tartrate salt of (S)-2-aminobutan-1-ol.[3]

2. Isolation of the Diastereomeric Salt:

• The crystalline precipitate is collected by filtration and washed with a small amount of the cold solvent.

3. Recovery of the Free Amine:

• The isolated diastereomeric salt is dissolved in water.

• A base, such as sodium hydroxide (B78521) or calcium hydroxide, is added to the solution to raise the pH (typically to 11-13), which decomposes the salt and liberates the free amine.[3][4]

• The resulting solution is filtered to remove any inorganic tartrate salts.

• The filtrate, containing the enantiomerically enriched 2-aminobutan-1-ol, is then subjected to distillation under reduced pressure to isolate the final product.[3]

Mandatory Visualization

Workflow for Enzymatic Resolution of 2-Aminobutan-1-ol.

Workflow for Chemical Resolution of 2-Aminobutan-1-ol.

Conclusion

Both enzymatic and chemical resolution methods offer viable pathways to enantiomerically enriched 2-aminobutan-1-ol. The enzymatic approach, particularly with penicillin G acylase, stands out for its exceptional enantioselectivity and mild, environmentally friendly reaction conditions. However, the inherent 50% maximum yield for the desired enantiomer in a kinetic resolution can be a limitation for large-scale production unless coupled with a racemization process for the unwanted enantiomer.

Chemical resolution via diastereomeric salt formation is a more traditional and often more scalable method. Its primary advantage lies in its simplicity and the high yields of the intermediate diastereomeric salt. While it may involve longer reaction times and the use of organic solvents, the readily available and inexpensive resolving agent makes it an economically attractive option.

The ultimate choice between these methods will depend on the specific requirements of the synthesis, including the desired scale of production, cost considerations, enantiomeric purity requirements, and environmental impact. For applications where extremely high enantiopurity is critical and green chemistry principles are a priority, the enzymatic method is a compelling choice. For large-scale industrial production where cost and overall yield are the primary drivers, the well-established chemical resolution method remains a robust and reliable option.

References

• 1. tsijournals.com [tsijournals.com]
• 2. 5856-62-2 CAS | (S)-(+)-2-AMINO-1-BUTANOL | Alcohols | Article No. 01041 [lobachemie.com]
• 3. CN101863779A - Preparation method of chiral compound S-(+)- and R-(-)-2-aminobutanol - Google Patents [patents.google.com]
• 4. USRE29588E - Preparation of d-2-amino-1-butanol salts - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Aminobutan-1-ol: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of 2-Aminobutan-1-ol, a common reagent that requires careful management due to its hazardous properties. Adherence to these protocols is critical for minimizing risks and preventing environmental contamination.

2-Aminobutan-1-ol is classified as a hazardous substance, being harmful if swallowed, causing severe skin burns and eye damage, and being very toxic to aquatic life.[1][2][3] Therefore, it must be handled with appropriate personal protective equipment (PPE) and disposed of as hazardous waste in accordance with local, state, and federal regulations.[1][4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[5][6]

Key Safety and Physical Properties

A summary of the key quantitative data for 2-Aminobutan-1-ol is presented below for easy reference.

Property	Value
Molecular Formula	C₄H₁₁NO
CAS Number	96-20-8
Physical State	Liquid
Color	Yellow
Melting Point	-2 °C
Boiling Point	176-182 °C
Flash Point	87-95 °C
Auto-ignition Temperature	379-389 °C
Density	0.943 g/mL at 20 °C
Solubility	Miscible with water
Oral LD50 (Rat)	1800 mg/kg

Sources:[1][2]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 2-Aminobutan-1-ol, treating it as a hazardous chemical waste stream to ensure the highest level of safety and compliance.

Personal Protective Equipment (PPE)

Before handling 2-Aminobutan-1-ol for disposal, ensure that the following personal protective equipment is worn:

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

• Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[1][7]

• Respiratory Protection: If working in an area with insufficient ventilation or where vapors may be generated, use a full-face respirator.[1]

Waste Segregation and Collection

Proper segregation of chemical waste is a critical first step to prevent dangerous reactions and to facilitate compliant disposal.[5][6][8]

• Designate a Specific Waste Container: Use a dedicated, properly labeled container for 2-Aminobutan-1-ol waste. The container must be made of a material compatible with amines and have a secure, leak-proof lid.[5][6][9]

• Amine Waste Stream: This compound must be disposed of as an amine waste.[8] Do not mix it with other waste streams such as acids, oxidizers, or halogenated solvents to avoid hazardous reactions.[5][8]

• Solid Waste: Collect any materials grossly contaminated with 2-Aminobutan-1-ol (e.g., absorbent pads from a spill) in a dedicated, properly labeled hazardous waste container for solids.[10]

Storage of Waste

Proper storage of the collected waste is crucial to maintain a safe laboratory environment.

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which must be at or near the point of generation.[6]

• Secondary Containment: The waste container should be placed in a secondary containment bin to catch any potential leaks.[6][11]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-Aminobutan-1-ol".[6][9]

• Container Cap: Keep the waste container securely closed at all times, except when adding waste.[8][9][12]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and ensure adequate ventilation.[4]

• Containment: Prevent further leakage or spillage if it is safe to do so.[1][2]

• Clean-up: For small spills, absorb the liquid with an inert material (e.g., vermiculite, dry sand, or earth).[3][13] Collect the contaminated material and place it into a suitable, closed container for disposal.[13] Do not allow the spilled material to enter drains or waterways.[2][5]

Final Disposal

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed environmental waste management company.[4][5] Provide them with the Safety Data Sheet (SDS) for 2-Aminobutan-1-ol.

• Empty Containers: Empty containers that held 2-Aminobutan-1-ol must be triple rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[8] Once decontaminated, the container can be disposed of as regular trash.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Aminobutan-1-ol.

Caption: Workflow for the safe disposal of 2-Aminobutan-1-ol.

References

• 1. echemi.com [echemi.com]
• 2. aksci.com [aksci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [wap.guidechem.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. benchchem.com [benchchem.com]
• 11. policies.dartmouth.edu [policies.dartmouth.edu]
• 12. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 13. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]

Essential Safety and Operational Guidance for Handling 2-Aminobutan-1-ol

For Immediate Reference: Key Safety and Handling Information for 2-Aminobutan-1-ol

This guide provides critical safety protocols and logistical information for the proper handling and disposal of 2-Aminobutan-1-ol, tailored for research, scientific, and drug development professionals. Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Summary

2-Aminobutan-1-ol is classified as a hazardous chemical. It is harmful if swallowed, causes severe skin burns and eye damage, and is very toxic to aquatic life.[1][2]

Personal Protective Equipment (PPE) Requirements

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the required equipment.

PPE Category	Specification	Standard Compliance
Eye/Face Protection	Tightly fitting safety goggles with side-shields or chemical splash goggles.	EN 166 (EU) or NIOSH (US) approved.[1][3]
Skin Protection	Impervious and fire/flame resistant clothing. Handle with appropriate protective gloves.	EU Directive 89/686/EEC and standard EN 374 for gloves.[1]
Respiratory Protection	A full-face respirator is required if exposure limits are exceeded or if irritation or other symptoms are experienced.	NIOSH/MSHA or European Standard EN 149 approved.[4][5]
Hand Protection	Based on general chemical compatibility for alcohols and amines, Nitrile or Neoprene gloves are recommended. Always inspect gloves for integrity before use.	It is crucial to consult the glove manufacturer's specific chemical resistance data.

Experimental Workflow and Safety Protocols

The following diagram outlines the procedural workflow for safely handling 2-Aminobutan-1-ol, from preparation to disposal.

Caption: Workflow for Safe Handling of 2-Aminobutan-1-ol.

Operational and Disposal Plans

Handling and Storage:

• Always handle 2-Aminobutan-1-ol in a well-ventilated area, preferably within a chemical fume hood.[4][5]

• Containers should be kept tightly closed and stored in a cool, dry, and well-ventilated place.[4][6]

• Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

• Wash hands thoroughly after handling the substance.[1][6]

Spill Management:

• In case of a spill, evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with inert material such as vermiculite, sand, or earth.[5]

• Collect the absorbed material into a suitable container for disposal.[5]

• Prevent the spill from entering drains or waterways.[6]

Disposal:

• Dispose of 2-Aminobutan-1-ol and any contaminated materials at an approved waste disposal facility.[1][6]

• Follow all local, state, and federal regulations for hazardous waste disposal.

• Contaminated clothing should be washed before reuse.[1][3][6]

By adhering to these guidelines, you can significantly mitigate the risks associated with the handling of 2-Aminobutan-1-ol and ensure a safe laboratory environment.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. Page loading... [wap.guidechem.com]
• 4. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. aksci.com [aksci.com]